Furfuryl methyl sulfide

• CAS: 1438-91-1

Core Science & Biosynthesis

The Ubiquitous Aroma: A Technical Guide to the Natural Occurrence of Furfuryl Methyl Sulfide in Food

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furfuryl methyl sulfide (B99878) is a volatile organic compound that contributes significantly to the desirable aroma profiles of a wide range of thermally processed foods. Its characteristic roasty, coffee-like, and sometimes savory or pungent notes are integral to the sensory experience of products such as coffee, cooked meats, and baked goods. This technical guide provides an in-depth overview of the natural occurrence of furfuryl methyl sulfide in various food matrices, detailing its formation pathways, quantitative distribution, and the analytical methodologies employed for its detection and quantification. This document is intended to serve as a comprehensive resource for researchers in food science, flavor chemistry, and related fields, as well as for professionals involved in drug development where understanding food-borne compounds is crucial.

Introduction

Furfuryl methyl sulfide (FMS), with the chemical formula C₆H₈OS, is a furan (B31954) derivative containing a methyl sulfide group.[1] It is recognized for its potent aroma, often described as reminiscent of roasted coffee, garlic, or cooked meat.[2][3] While it can be synthesized for use as a flavoring agent, its natural formation in food, primarily through the Maillard reaction, is of significant interest to the food industry for optimizing flavor profiles and to researchers for understanding the complex chemical changes that occur during food processing.

Natural Occurrence and Quantitative Data

Furfuryl methyl sulfide has been identified in a variety of heat-processed foods.[4][5] Its concentration can vary significantly depending on the food matrix, processing conditions (temperature and time), and the presence of specific precursors. The following tables summarize the reported concentrations of furfuryl methyl sulfide in various food products.

Table 1: Concentration of Furfuryl Methyl Sulfide in Beverages

Beverage	Concentration Range	Reference(s)
Roasted Coffee	20.94 - 181 µg/L (in brew)	[6]
Coffee Powder	Varies with roast level	[7]

Table 2: Concentration of Furfuryl Methyl sulfide in Cooked Meats

Meat Product	Concentration Range	Reference(s)
Cooked Beef	Present, specific levels vary	[2]
Pork Liver	Reported as naturally occurring	[5]
Smoked Cured Pork	Reported as naturally occurring	[1]

Table 3: Recommended Usage Levels of Furfuryl Methyl Sulfide as a Flavoring Agent

Food Category	Recommended Usage Level (ppm)	Reference(s)
Bakery	14	[1]
Soft Confectionery	10	[1]
Frozen Dairy and Meat Products	7	[1]
Desserts and Alcoholic Beverages	4	[1]
Soft Drinks and Sauces	2	[1]

Formation Pathway of Furfuryl Methyl Sulfide

The primary route for the formation of furfuryl methyl sulfide in food is the Maillard reaction, a complex series of non-enzymatic browning reactions between reducing sugars and amino acids that occurs during thermal processing.[8] The formation of furfuryl methyl sulfide involves the generation of furan intermediates and a sulfur source, typically from the degradation of sulfur-containing amino acids like cysteine and methionine.[9]

A proposed pathway involves the following key steps:

• Formation of Furfural/Furfuryl Alcohol: Reducing sugars, such as pentoses (e.g., ribose) and hexoses (e.g., glucose), undergo dehydration and cyclization reactions during heating to form furfural.[10] Furfural can then be reduced to furfuryl alcohol.[11]

• Generation of a Sulfur Donor: Sulfur-containing amino acids, primarily cysteine and methionine, degrade during heating to produce volatile sulfur compounds, including hydrogen sulfide (H₂S) and methanethiol (B179389) (CH₃SH).[9]

• Nucleophilic Attack and Methylation: Furfuryl alcohol can react with methanethiol in a nucleophilic substitution reaction to form furfuryl methyl sulfide. Alternatively, furfuryl alcohol could first react with hydrogen sulfide to form furfuryl mercaptan, which is then methylated.[2]

Caption: Proposed Maillard reaction pathway for the formation of furfuryl methyl sulfide.

Experimental Protocols for Analysis

The analysis of furfuryl methyl sulfide in food matrices is typically performed using gas chromatography-mass spectrometry (GC-MS) coupled with a headspace solid-phase microextraction (HS-SPME) sample preparation technique. This method is well-suited for the extraction and analysis of volatile and semi-volatile compounds from complex food matrices.[3][10]

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

This protocol outlines a general procedure for the extraction of furfuryl methyl sulfide from a solid or liquid food sample.

• Sample Homogenization: Solid food samples (e.g., cooked meat, roasted coffee beans) should be homogenized to a fine powder or paste. Liquid samples (e.g., coffee brew) can be used directly.

• Vial Preparation: Accurately weigh a specific amount of the homogenized sample (typically 1-5 g for solids or 1-5 mL for liquids) into a 20 mL headspace vial.[10]

• Internal Standard Addition: Add a known amount of a suitable internal standard (e.g., a deuterated analog of furfuryl methyl sulfide) to each vial for accurate quantification.

• Matrix Modification (Optional): For certain matrices, the addition of a saturated salt solution (e.g., NaCl) can improve the release of volatile compounds into the headspace.[12]

• Equilibration: Seal the vial and place it in a temperature-controlled agitator (e.g., at 60°C for 15 minutes) to allow the volatile compounds to equilibrate between the sample and the headspace.[10]

• Extraction: Expose a pre-conditioned SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a defined period (e.g., 30 minutes) at the same temperature to adsorb the analytes.[10]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The following are typical GC-MS parameters for the analysis of furfuryl methyl sulfide.

• Gas Chromatograph (GC) System:

  • Injection Port: Splitless mode, temperature: 250°C.[10]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[10]

  • Column: A mid-polarity capillary column is suitable, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).[12]

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp to 150°C at 5°C/min.

    • Ramp to 250°C at 15°C/min, hold for 5 minutes.[10]

• Mass Spectrometer (MS) System:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[4]

  • Ion Source Temperature: 230°C.[10]

  • Quadrupole Temperature: 150°C.[10]

  • Acquisition Mode: Selected Ion Monitoring (SIM) mode is recommended for higher sensitivity and selectivity, monitoring characteristic ions of furfuryl methyl sulfide (e.g., m/z 128, 97, 81) and the internal standard.

Caption: A generalized experimental workflow for the analysis of furfuryl methyl sulfide.

Conclusion

Furfuryl methyl sulfide is a key aroma compound naturally formed in a variety of thermally processed foods, contributing significantly to their desirable flavor profiles. Its formation is intrinsically linked to the Maillard reaction, involving the interaction of reducing sugars and sulfur-containing amino acids. The concentration of this compound is highly dependent on the food matrix and processing conditions. The standardized analytical methodology of HS-SPME-GC-MS provides a robust and sensitive means for its quantification. A thorough understanding of the natural occurrence and formation of furfuryl methyl sulfide is essential for the food industry to control and optimize flavor development and for the broader scientific community to comprehend the chemical transformations of food components during processing.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]
• 4. Activation of the Maillard reaction product 5-(hydroxymethyl)furfural to strong mutagens via allylic sulfonation and chlorination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. echemcom.com [echemcom.com]
• 7. researchgate.net [researchgate.net]
• 8. Characterization of the polymerization of furfuryl alcohol during roasting of coffee - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Furan in coffee: pilot studies on formation during roasting and losses during production steps and consumer handling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Maillard reaction intermediates in Chinese Baijiu and their effects on Maillard reaction related flavor compounds during aging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Furfuryl alcohol is a precursor for furfurylthiol in coffee. | Sigma-Aldrich [sigmaaldrich.com]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of Furfuryl Methyl Sulfide from Furfuryl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis of furfuryl methyl sulfide (B99878), a valuable organosulfur compound utilized in the flavor and fragrance industry and as a versatile intermediate in chemical synthesis. The synthesis is presented as a robust two-step process commencing from the readily available precursor, furfuryl alcohol. This guide details the reaction mechanisms, provides step-by-step experimental protocols, and summarizes key quantitative data. Visual representations of the synthetic pathway and experimental workflow are included to facilitate a thorough understanding of the process.

Introduction

Furfuryl methyl sulfide, also known as 2-((methylthio)methyl)furan, is a colorless to pale yellow liquid with a characteristic pungent, sulfurous odor. It is found naturally in trace amounts in roasted coffee and some cooked foods, contributing to their complex aroma profiles. In industrial applications, it serves as a potent flavoring agent. The synthesis of furfuryl methyl sulfide from furfuryl alcohol is an efficient and reliable method that proceeds through the formation of a key intermediate, furfuryl mercaptan (also known as 2-furanmethanethiol).

This guide focuses on a well-established and high-yielding synthetic route. The first step involves the conversion of furfuryl alcohol to furfuryl mercaptan using thiourea (B124793) and hydrochloric acid, followed by basic hydrolysis. The second step is the S-methylation of the resulting furfuryl mercaptan using dimethyl sulfate (B86663) to yield the final product, furfuryl methyl sulfide.

Reaction Pathways and Mechanisms

The overall synthesis of furfuryl methyl sulfide from furfuryl alcohol can be depicted as a two-step process:

• Formation of Furfuryl Mercaptan: This step proceeds via an acid-catalyzed nucleophilic substitution. The hydroxyl group of furfuryl alcohol is protonated by hydrochloric acid, forming a good leaving group (water). The subsequent departure of water generates a resonance-stabilized furfuryl carbocation. The sulfur atom of thiourea, a strong nucleophile, then attacks the carbocation to form an S-furfurylisothiouronium salt intermediate. This intermediate is then hydrolyzed under basic conditions (sodium hydroxide) to yield furfuryl mercaptan.

• S-Methylation of Furfuryl Mercaptan: This step is a standard nucleophilic substitution reaction (Williamson ether synthesis analogue for thioethers). The furfuryl mercaptan is first deprotonated by a base, typically sodium hydroxide (B78521), to form the more nucleophilic thiolate anion. This anion then attacks the electrophilic methyl group of dimethyl sulfate, displacing the sulfate leaving group and forming the desired furfuryl methyl sulfide.

Quantitative Data Summary

The following table summarizes the key quantitative data for the two-step synthesis of furfuryl methyl sulfide from furfuryl alcohol.

Step	Reactants	Key Reagents/Catalysts	Reaction Conditions	Product	Reported Yield
1	Furfuryl Alcohol, Thiourea	Hydrochloric Acid, Sodium Hydroxide	Initial reaction at ~60°C, followed by 12 hours at room temperature; then hydrolysis.	Furfuryl Mercaptan	55-60%
2	Furfuryl Mercaptan, Dimethyl Sulfate	Sodium Hydroxide	Room temperature	Furfuryl Methyl Sulfide	High

Experimental Protocols

Step 1: Synthesis of Furfuryl Mercaptan from Furfuryl Alcohol

This protocol is adapted from a well-established procedure.

Materials:

• Furfuryl alcohol

• Thiourea

• Concentrated Hydrochloric Acid

• Sodium Hydroxide

• Water

• Calcium Chloride (for drying)

Procedure:

• In a suitable reaction vessel equipped with a stirrer and cooling bath, dissolve 380 g (5 moles) of thiourea in a mixture of 500 mL of water and 400 mL of concentrated hydrochloric acid, with gentle heating.

• Cool the resulting solution to 30°C.

• To this solution, add 490 g (5 moles) of furfuryl alcohol. The reaction is exothermic and should be maintained at approximately 60°C with external cooling.

• Once the initial exotherm subsides, discontinue cooling and allow the mixture to stand at room temperature for 12 hours. The solution will turn a dark green color.

• After 12 hours, carefully add a solution of 225 g of sodium hydroxide in 250 mL of water to the reaction mixture to hydrolyze the isothiouronium salt.

• An oily layer of furfuryl mercaptan will separate. The product can be isolated by steam distillation.

• Separate the oily distillate from the aqueous phase using a separatory funnel.

• Dry the crude furfuryl mercaptan over anhydrous calcium chloride. The expected yield is between 313–340 g (55–60%).

Step 2: Synthesis of Furfuryl Methyl Sulfide from Furfuryl Mercaptan

Materials:

• Furfuryl mercaptan (from Step 1)

• Dimethyl sulfate

• Sodium hydroxide

• Water

• Diethyl ether (or other suitable organic solvent for extraction)

• Anhydrous magnesium sulfate (for drying)

Procedure:

• In a reaction flask, prepare a solution of sodium hydroxide in water. For each mole of furfuryl mercaptan, use a slight molar excess of sodium hydroxide.

• Cool the sodium hydroxide solution in an ice bath.

• Slowly add the crude furfuryl mercaptan from Step 1 to the cold sodium hydroxide solution with stirring to form the sodium salt of the mercaptan.

• While maintaining the low temperature, add dimethyl sulfate dropwise to the reaction mixture. A slight molar excess of dimethyl sulfate relative to the furfuryl mercaptan is typically used.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, or until the reaction is complete (monitored by TLC or GC).

• Upon completion, extract the aqueous mixture with diethyl ether.

• Combine the organic extracts and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude furfuryl methyl sulfide.

• The product can be further purified by vacuum distillation.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the two-step synthesis process.

Caption: Workflow for the two-step synthesis of furfuryl methyl sulfide.

An In-depth Technical Guide to the Spectroscopic Data of Furfuryl Methyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for furfuryl methyl sulfide (B99878) (CAS No. 1438-91-1), a key organosulfur compound. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for obtaining these spectra.

Spectroscopic Data

The spectroscopic data for furfuryl methyl sulfide is summarized in the tables below, providing a clear reference for compound identification and characterization.

Table 1: ¹H NMR Spectroscopic Data for Furfuryl Methyl Sulfide [1]

Chemical Shift (ppm)	Multiplicity	Assignment
7.36 - 7.33	m	H5 (furan)
6.29	dd	H4 (furan)
6.18	d	H3 (furan)
3.67	s	-CH₂-S-
2.06	s	S-CH₃

Solvent: CDCl₃, Frequency: 90 MHz

Table 2: ¹³C NMR Spectroscopic Data for Furfuryl Methyl Sulfide [1]

Chemical Shift (ppm)	Assignment
151.75	C2 (furan)
142.05	C5 (furan)
110.34	C4 (furan)
107.33	C3 (furan)
30.34	-CH₂-S-
15.28	S-CH₃

Solvent: CDCl₃, Frequency: 22.53 MHz

Table 3: Key IR Absorption Bands for Furfuryl Methyl Sulfide [2]

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3165 - 3115	C-H Stretch	Furan Ring
1577 - 1558	C=C Stretch	Furan Ring
1511 - 1504	C=C Stretch	Furan Ring
1130	Furfuryl Sulfide Group
885 - 873	Furan Nucleus

Table 4: Mass Spectrometry Data (Electron Ionization) for Furfuryl Methyl Sulfide [3]

m/z	Relative Intensity	Assignment
128	High	[M]⁺ (Molecular Ion)
81	High	[C₅H₅O]⁺ (Furfuryl Cation)
47	Moderate	[CH₃S]⁺

Experimental Workflow

The general workflow for the spectroscopic analysis of a chemical compound like furfuryl methyl sulfide is depicted below.

Caption: A generalized workflow for the spectroscopic analysis of a chemical compound.

Experimental Protocols

The following are detailed methodologies for the key experiments cited.

3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: For a ¹H NMR spectrum, approximately 5-25 mg of furfuryl methyl sulfide is dissolved in about 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (B32938) (CDCl₃). For a ¹³C NMR spectrum, a more concentrated solution of 50-100 mg is prepared. The sample is placed in a clean, dry 5 mm NMR tube. To ensure a homogeneous solution and remove any particulate matter which can affect the magnetic field, the solution is filtered through a small plug of glass wool in a Pasteur pipette directly into the NMR tube. Tetramethylsilane (TMS) can be added as an internal standard for chemical shift calibration.

• Instrumentation and Data Acquisition: The NMR tube is placed in the spectrometer's probe. The magnetic field is locked onto the deuterium (B1214612) signal of the solvent to maintain a stable field. The magnetic field is then shimmed to optimize its homogeneity and achieve high resolution. For a ¹H NMR spectrum, a sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For the less sensitive ¹³C nucleus, a greater number of scans and a longer acquisition time are typically required.

3.2 Infrared (IR) Spectroscopy

• Sample Preparation (Neat Liquid): As furfuryl methyl sulfide is a liquid at room temperature, the spectrum can be conveniently obtained as a neat thin film. A drop of the neat liquid is placed between two polished salt plates (e.g., NaCl or KBr), which are transparent to infrared radiation. The plates are gently pressed together to form a thin capillary film of the sample.

• Instrumentation and Data Acquisition: The "sandwich" of salt plates containing the sample is placed in the sample holder of an FT-IR spectrometer. A background spectrum of the empty salt plates is first recorded. Then, the infrared beam is passed through the sample, and the transmitted radiation is measured by a detector. The instrument records an interferogram, which is then mathematically converted to a spectrum (transmittance or absorbance vs. wavenumber) via a Fourier transform.

3.3 Mass Spectrometry (MS)

• Sample Introduction and Ionization: A small amount of the furfuryl methyl sulfide sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) or a direct insertion probe. In the ion source, the sample is vaporized in a high vacuum and bombarded with a high-energy beam of electrons (typically 70 eV). This process, known as electron ionization (EI), ejects an electron from the molecule, forming a positively charged molecular ion ([M]⁺).

• Mass Analysis and Detection: The newly formed ions are accelerated by an electric field and directed into a mass analyzer, which is typically a magnetic sector or a quadrupole. The mass analyzer separates the ions based on their mass-to-charge ratio (m/z). The separated ions then strike a detector, which generates a signal proportional to the number of ions. The resulting mass spectrum is a plot of relative ion abundance versus m/z. The molecular ion peak confirms the molecular weight of the compound, and the fragmentation pattern provides structural information.

References

• 1. Furfuryl methyl sulfide | C6H8OS | CID 518937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Furan, 2-[(methylthio)methyl]- [webbook.nist.gov]

Furfuryl methyl sulfide CAS number and safety data

An In-Depth Technical Guide to Furfuryl Methyl Sulfide (B99878) CAS Number: 1438-91-1

This technical guide provides a comprehensive overview of furfuryl methyl sulfide, a key aroma compound found in various food products and utilized in the flavor and fragrance industry. This document is intended for researchers, scientists, and professionals in drug development and related fields, offering detailed information on its chemical properties, safety data, and analytical methodologies.

Chemical and Physical Properties

Furfuryl methyl sulfide, with the chemical formula C6H8OS, is a colorless to pale yellow liquid known for its potent, sulfurous aroma reminiscent of garlic, onion, and coffee.[1][2] It is soluble in organic solvents but has limited solubility in water.[2]

Table 1: Physical and Chemical Properties of Furfuryl Methyl Sulfide

Property	Value	Source
CAS Number	1438-91-1	[1][2][3]
Molecular Formula	C6H8OS	[1][2][3]
Molecular Weight	128.19 g/mol	[3][4]
Appearance	Clear yellow to green or light brown liquid	ChemicalBook
Odor	Pungent, onion, garlic, radish, mustard, coffee-like	ChemicalBook
Boiling Point	64-65 °C at 15 mmHg	Sigma-Aldrich
Density	1.07 g/mL at 25 °C	Sigma-Aldrich
Refractive Index	n20/D 1.521	Sigma-Aldrich
Flash Point	63 °C (145.4 °F) - closed cup	[5]

Safety and Hazard Information

Furfuryl methyl sulfide is classified as a combustible liquid and is associated with several health hazards. It is harmful if swallowed and can cause skin, eye, and respiratory irritation.[6][7]

Table 2: GHS Hazard Classification

Hazard Class	Category	GHS Code
Flammable Liquids	4	H227 (Combustible liquid)
Acute Toxicity, Oral	4	H302 (Harmful if swallowed)
Skin Corrosion/Irritation	2	H315 (Causes skin irritation)
Serious Eye Damage/Eye Irritation	2	H319 (Causes serious eye irritation)
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	3	H335 (May cause respiratory irritation)

Table 3: Precautionary Statements and Personal Protective Equipment (PPE)

Type	P-Code	Statement/Recommendation
Prevention	P210	Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.
P270	Do not eat, drink or smoke when using this product.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
Response	P301+P312	IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
P302+P352	IF ON SKIN: Wash with plenty of water.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Storage	P403+P233	Store in a well-ventilated place. Keep container tightly closed.
Disposal	P501	Dispose of contents/container in accordance with local/regional/national/international regulations.
PPE	-	Eyeshields, Gloves, Type ABEK (EN14387) respirator filter.[5]

Experimental Protocols and Methodologies

Detailed experimental protocols for the determination of all physical and chemical properties are not publicly available. However, the following methodologies are cited in the literature for the characterization of furfuryl methyl sulfide and related compounds.

Thermochemical Analysis

Thermochemical properties, such as the standard molar enthalpies of combustion and vaporization, have been determined experimentally. These studies are crucial for understanding the energetic properties of the molecule.

• Combustion Calorimetry: This technique is used to determine the standard molar enthalpies of combustion. A known mass of the substance is combusted in a high-pressure oxygen atmosphere within a calorimeter. The temperature change of the surrounding water is measured to calculate the heat of combustion. For furfuryl methyl sulfide, the specific density used in these calculations was 1.07 g·cm−3.

• Calvet Microcalorimetry: This method is employed to obtain enthalpies of vaporization. The heat absorbed during the phase transition from liquid to gas is measured at a constant temperature.

Spectroscopic Analysis

Spectroscopic methods are essential for the structural elucidation and identification of furfuryl methyl sulfide.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra are used to determine the chemical structure of the molecule. Data is typically acquired in a solvent such as CDCl3.

• Infrared (IR) Spectroscopy: FTIR, ATR-IR, and vapor phase IR spectroscopy provide information about the functional groups present in the molecule.

Synthesis

While a specific, detailed protocol for the industrial synthesis of furfuryl methyl sulfide is proprietary, a general method involves the reaction of 2-furfuryl mercaptan with dimethyl sulfate. A related synthesis for novel 2-methyl-3-furyl sulfide derivatives has been described, which involves the reaction of 2-methyl-3-furyl disulfide with various reagents such as cyclic ethers, amides, ketones, and epoxides.

Visualizations

General Handling and Safety Workflow

The following diagram outlines the general workflow for safely handling furfuryl methyl sulfide in a laboratory setting.

Caption: Workflow for safe handling of furfuryl methyl sulfide.

Conceptual Synthesis Pathway

The following diagram illustrates a conceptual pathway for the synthesis of furfuryl methyl sulfide, based on common organic chemistry principles.

Caption: Conceptual synthesis of furfuryl methyl sulfide.

References

• 1. Furfuryl methyl sulfide | C6H8OS | CID 518937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. furfuryl methyl sulfide, 1438-91-1 [thegoodscentscompany.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 6. Synthesis of novel 2-methyl-3-furyl sulfide flavor derivatives as efficient preservatives - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04207F [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]

Biological activity of furfuryl methyl sulfide and its derivatives

A Comprehensive Technical Guide on the Biological Activities of Furfuryl Methyl Sulfide (B99878) and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activities of furfuryl methyl sulfide and its derivatives, with a focus on their antimicrobial and anticancer properties. The information presented is compiled from recent scientific literature and is intended for researchers, scientists, and professionals in the field of drug development.

Antimicrobial Activity

Recent studies have highlighted the potential of 2-methyl-3-furyl sulfide derivatives as effective antimicrobial agents against a range of foodborne bacterial and fungal strains. The antimicrobial efficacy of these compounds has been quantitatively assessed, revealing promising candidates for the development of new preservatives.

Quantitative Antimicrobial Data

The Minimum Inhibitory Concentration (MIC) is a key measure of the antimicrobial potency of a compound, representing the lowest concentration that prevents visible growth of a microorganism. The MIC values for several synthesized 2-methyl-3-furyl sulfide derivatives against various pathogens have been determined and are summarized in the table below.[1]

Table 1: Minimum Inhibitory Concentration (MIC) of 2-Methyl-3-furyl Sulfide Derivatives (μg/mL) [1]

Compound	B. subtilis	S. paratyphi	L. monocytogenes	P. italicum	M. racemosus	A. niger	S. aureus
3b	6.25	1.56	3.125	-	-	-	-
3d	-	-	-	3.125	1.56	-	-
3e	-	-	-	1.56	-	-	-
3g	-	-	-	-	-	6.25	-
3h	-	-	-	12.5	3.125	-	-
3i	6.25	-	-	-	-	-	6.25
3l	12.5	-	-	-	1.56	-	-
3m	-	-	-	-	1.56	-	-
5f	-	-	-	12.5	3.125	-	-
Penicillin	>25	>25	3.125	-	-	-	6.25
Amphotericin B	-	-	-	>25	>25	6.25	-
Thiram (B1682883)	-	-	-	12.5	3.125	-	-

Note: "-" indicates data not reported in the source.

The results indicate that several derivatives exhibit antimicrobial activity comparable to or better than the commercial agents penicillin, amphotericin B, and thiram against specific microorganisms.[1] For instance, compound 3b shows superior activity against B. subtilis and S. paratyphi compared to penicillin.[1] Similarly, compounds 3d and 3e are more potent against P. italicum than amphotericin B and thiram.[1]

Experimental Protocol: Antimicrobial Susceptibility Testing

The following is a detailed methodology for determining the antimicrobial activity of furfuryl methyl sulfide derivatives, as adapted from the cited literature.[1]

This preliminary test is used to screen for antimicrobial activity.

• Microbial Culture Preparation: Bacterial and fungal strains are cultured on appropriate agar (B569324) plates to obtain visible colonies.

• Inoculum Preparation: A suspension of the microbial colonies is prepared in a sterile saline solution, and its turbidity is adjusted to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Plate Inoculation: A sterile cotton swab is dipped into the inoculum suspension and used to evenly streak the entire surface of a Mueller-Hinton agar plate (for bacteria) or Potato Dextrose Agar plate (for fungi).

• Disk Application: Sterile paper disks (6 mm in diameter) are impregnated with a known concentration of the test compound. The disks are then placed on the surface of the inoculated agar plates.

• Incubation: The plates are incubated at 37°C for 16 hours for bacteria and at 28°C for 5-7 days for fungi.

• Zone of Inhibition Measurement: The diameter of the clear zone around each disk, where microbial growth is inhibited, is measured in millimeters.

This assay quantifies the antimicrobial potency.

• Compound Dilution: Two-fold serial dilutions of the test compounds and positive controls (penicillin, amphotericin B, thiram) are prepared in a 96-well microtiter plate. The final concentrations typically range from 0.78 to 25 μg/mL. The compounds are initially dissolved in dimethyl sulfoxide (B87167) (DMSO).

• Inoculation: Each well is inoculated with 200 μL of the microbial suspension (1-2 x 10⁸ CFU/mL).

• Incubation: The microplates are incubated under the same conditions as the disk diffusion assay.

• MIC Reading: The MIC is determined as the lowest concentration of the compound at which no visible microbial growth (turbidity) is observed by the unaided eye.

Anticancer Activity

Derivatives of furfuryl methyl sulfide, particularly disulfide-containing compounds, have demonstrated pro-apoptotic activity in human leukemia Jurkat cells.[1] The mechanism of action is believed to involve the induction of oxidative stress and the activation of key components of the apoptotic signaling cascade.

Putative Signaling Pathway for Apoptosis Induction

Based on the available literature, a generalized signaling pathway for apoptosis induced by disulfide-containing furan (B31954) derivatives in Jurkat cells can be proposed. The process is initiated by an increase in intracellular reactive oxygen species (ROS), which leads to mitochondrial dysfunction and the subsequent activation of the caspase cascade, culminating in programmed cell death.

Caption: Putative signaling pathway of apoptosis induced by furfuryl methyl sulfide derivatives.

Experimental Workflow: Apoptosis Assay

The following diagram illustrates a typical workflow for assessing apoptosis in a cell line such as Jurkat cells when treated with a test compound.

Caption: General experimental workflow for an apoptosis assay using flow cytometry.

Conclusion

Furfuryl methyl sulfide and its derivatives represent a class of compounds with significant, yet not fully explored, biological activities. Their demonstrated efficacy against various microbial pathogens suggests their potential application as novel preservatives in the food industry. Furthermore, the pro-apoptotic effects observed in cancer cell lines indicate a promising avenue for the development of new anticancer therapeutics. Further research is warranted to fully elucidate the mechanisms of action, particularly the detailed signaling pathways involved in apoptosis, and to evaluate the in vivo efficacy and safety of these compounds.

References

• 1. dp.univr.it [dp.univr.it]

An In-depth Technical Guide on the Thermal Degradation Products of Furfuryl Methyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furfuryl methyl sulfide (B99878), a key aroma compound found in various heated foodstuffs, undergoes complex chemical transformations upon thermal stress. Understanding its degradation pathways and the resulting products is crucial for flavor chemistry, food safety, and toxicological assessment. This technical guide provides a comprehensive overview of the anticipated thermal degradation of furfuryl methyl sulfide. While specific quantitative data for this compound is not extensively available in peer-reviewed literature, this paper extrapolates likely degradation products and pathways based on established principles of furan (B31954) and sulfide chemistry. Detailed experimental protocols for analysis and visualizations of the degradation logic are provided to guide future research in this area.

Introduction

Furfuryl methyl sulfide, with the chemical formula C₆H₈OS, is a volatile organic compound that contributes to the characteristic aroma of roasted coffee, cooked meats, and other thermally processed foods. Its organoleptic properties are highly valued in the flavor and fragrance industry. However, the high temperatures employed during cooking and processing can induce thermal degradation of this and other flavor compounds, leading to the formation of a complex mixture of new volatile and non-volatile substances. These degradation products can significantly alter the sensory profile of the food and may have toxicological implications. This guide aims to provide a detailed technical overview of the expected thermal degradation products of furfuryl methyl sulfide, the primary reaction pathways involved, and the analytical methodologies required for their identification and quantification.

Core Degradation Pathways

The thermal degradation of furfuryl methyl sulfide is anticipated to proceed through two primary, competing reaction pathways: Carbon-Sulfur (C-S) bond cleavage and furan ring opening . The prevalence of each pathway is highly dependent on factors such as temperature, pressure, and the presence of other reactive species.

Carbon-Sulfur Bond Cleavage

The C-S bond is generally weaker than C-C or C-O bonds, making its homolytic cleavage a probable initial step in the thermal degradation process, especially at elevated temperatures.[1] This cleavage results in the formation of a furfuryl radical and a methylthio radical.

Caption: Homolytic C-S bond cleavage in furfuryl methyl sulfide.

These highly reactive radical species can then participate in a variety of subsequent reactions, including:

• Dimerization: Two furfuryl radicals can combine to form difurfuryl. Similarly, two methylthio radicals can form dimethyl disulfide.

• Hydrogen Abstraction: The radicals can abstract hydrogen atoms from other molecules, leading to the formation of 2-methylfuran (B129897) and methanethiol.

• Recombination: The furfuryl radical and methylthio radical can recombine, or combine with other available radicals.

Furan Ring Opening

Similar to furan and its other derivatives, the furan ring in furfuryl methyl sulfide can undergo thermal isomerization and ring-opening to form various unsaturated carbonyl compounds.[1] This pathway is a common degradation route for furanic compounds at high temperatures.

Caption: Furan ring opening as a key degradation pathway.

Expected Thermal Degradation Products

Based on the degradation pathways of structurally similar sulfur-containing furans, a range of volatile and semi-volatile compounds are expected to be formed from the thermal degradation of furfuryl methyl sulfide. The following table summarizes these potential products.

Disclaimer: The following table is a predictive summary based on the degradation of related compounds. The relative abundance of these products will be highly dependent on the specific experimental conditions (temperature, heating rate, atmosphere, etc.).

Compound Class	Potential Degradation Product	Expected Formation Pathway	Potential Relative Abundance
Sulfur Compounds	Methanethiol	Hydrogen abstraction by methylthio radical	Major
Dimethyl sulfide	Recombination of methyl radicals and methylthio radicals	Minor
Dimethyl disulfide	Dimerization of methylthio radicals	Major
Thiophene	Cyclization of ring-opened intermediates	Minor
2-Methylthiophene	Cyclization of ring-opened intermediates	Minor
Furanic Compounds	2-Methylfuran	Hydrogen abstraction by furfuryl radical	Major
Furan	Loss of methylthio and methyl groups	Minor
Furfural	Oxidation/rearrangement of furfuryl radical	Minor
Furfuryl alcohol	Disproportionation/rearrangement reactions	Minor
Hydrocarbons	Methane	From methyl radicals	Major
Ethane	Recombination of methyl radicals	Minor
Toluene	Secondary reactions	Minor
Other	Carbon monoxide	Ring fragmentation	Minor
Carbon dioxide	Oxidation (if oxygen is present)	Minor

Experimental Protocols

The primary analytical technique for identifying and quantifying the thermal degradation products of furfuryl methyl sulfide is Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS) .

Py-GC/MS Analysis of Furfuryl Methyl Sulfide

Objective: To identify and quantify the volatile and semi-volatile products formed from the thermal degradation of furfuryl methyl sulfide at a specified temperature.

Materials:

• Furfuryl methyl sulfide (≥98% purity)

• Pyrolyzer unit coupled to a GC/MS system

• Inert pyrolysis sample cups (e.g., quartz)

• Helium (carrier gas, 99.999% purity)

• Microsyringe

Protocol:

• Sample Preparation:

  • Using a microsyringe, place a small, accurately weighed amount (e.g., 100 µg) of furfuryl methyl sulfide into a pyrolysis sample cup.

• Pyrolysis:

  • Place the sample cup into the pyrolyzer autosampler.

  • Set the pyrolysis temperature (e.g., 600 °C). The temperature can be varied to study its effect on the product distribution.

  • Set the pyrolysis time (e.g., 15 seconds).

  • Purge the pyrolysis chamber with helium to ensure an inert atmosphere.

  • Initiate the pyrolysis run. The volatile degradation products are swept directly into the GC injection port.

• Gas Chromatography:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Split Ratio: 50:1 (can be adjusted based on sample concentration).

  • Column: A polar capillary column, such as a DB-WAX or equivalent (e.g., 60 m x 0.25 mm I.D., 0.25 µm film thickness), is recommended for good separation of polar and sulfur-containing compounds.

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 5 minutes.

    • Ramp to 150 °C at a rate of 4 °C/min.

    • Ramp to 240 °C at a rate of 10 °C/min.

    • Hold at 240 °C for 10 minutes.

• Mass Spectrometry:

  • Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 35-400.

• Data Analysis:

  • Identify the separated compounds by comparing their mass spectra with a reference library (e.g., NIST, Wiley).

  • Confirm identifications using retention indices where possible.

  • Quantify the products by integrating the peak areas of their total ion chromatograms (TIC). Relative quantification can be expressed as a percentage of the total peak area. For absolute quantification, calibration with authentic standards is required.

Caption: Experimental workflow for Py-GC/MS analysis.

Conclusion

The thermal degradation of furfuryl methyl sulfide is a complex process that likely involves both carbon-sulfur bond cleavage and furan ring opening. While quantitative data on the degradation products of this specific compound are sparse, an understanding of the underlying chemical principles allows for the prediction of likely products, including various smaller sulfur compounds, furanics, and hydrocarbons. The use of Py-GC/MS provides a robust analytical platform for elucidating these degradation pathways and quantifying the resulting products. Further research is warranted to generate specific quantitative data for the thermal degradation of furfuryl methyl sulfide under various conditions, which will be invaluable for the fields of food science, flavor chemistry, and toxicology.

References

• 1. benchchem.com [benchchem.com]

The Pivotal Role of Furfuryl Methyl Sulfide in Defining Coffee's Complex Aroma Profile

An In-depth Technical Guide for Researchers and Flavor Scientists

Furfuryl methyl sulfide (B99878) (FMS), a volatile sulfur compound, is a key contributor to the characteristic aroma of roasted coffee. Its potent, sulfurous, and coffee-like notes, even at trace concentrations, significantly shape the overall sensory experience of one of the world's most popular beverages. This technical guide provides a comprehensive overview of the formation, sensory perception, and analytical methodologies related to furfuryl methyl sulfide in coffee, tailored for researchers, scientists, and professionals in drug development and flavor chemistry.

Chemical and Sensory Properties

Furfuryl methyl sulfide (CAS No. 1438-91-1) is characterized by a pungent, sulfurous odor that is often described as coffee-like, with nuances of onion, garlic, and radish in dilution[1]. It is a clear yellow to light brown liquid and is found naturally in roasted coffee, as well as in other cooked foods like pork liver and malt[1]. The sensory perception of FMS is highly concentration-dependent, contributing pleasant roasty notes at low levels and potentially overpowering sulfurous notes at higher concentrations.

Quantitative Analysis of Sulfur Compounds in Coffee

While specific quantitative data for furfuryl methyl sulfide across different coffee varieties and roast levels is limited in publicly available literature, research on the closely related and highly impactful aroma compound, 2-furfurylthiol (FFT), provides valuable insights into the expected concentrations of such sulfur compounds. Studies have shown that the concentration of these volatile sulfur compounds is influenced by both the coffee species and the roasting process.

Generally, Robusta coffee exhibits higher concentrations of key furanthiols compared to Arabica. This difference is a significant contributor to the distinct aroma profiles of the two species, with Robusta often described as having a more intense, roasty, and sometimes rubbery aroma.

Table 1: Concentration of 2-Furfurylthiol (FFT) in Coffee

Coffee Variety	Sample Form	Concentration Range
Robusta	Brew	20.94 µg/L[2]
Arabica (Columbia)	Roasted Beans	1.08 mg/kg[1]
Arabica (Columbia)	Brew	15.33 µg/L[2]
Arabica (Yunnan)	Brew	11.34 µg/L[2]
Robusta (Indonesia)	Roasted Beans	1.73 mg/kg[1]

Table 2: Sensory Thresholds of Key Coffee Aroma Compounds

Compound	Odor Description	Odor Threshold (in water)
Furfuryl Methyl Sulfide	Pungent, sulfurous, coffee-like	Not available
2-Furfurylthiol	Roasty, coffee-like	0.0004 ppb[3]
2-Methyl-3-furanthiol	Meaty, roasted	0.00007 ppb
Methyl 2-furylmethyl disulfide	0.04 ppb[4]

Formation Pathway of Furfuryl Methyl Sulfide

Furfuryl methyl sulfide is primarily formed during the roasting of coffee beans through the Maillard reaction, a complex series of chemical reactions between amino acids and reducing sugars. The key precursors for FMS and other related sulfur compounds are sulfur-containing amino acids, such as cysteine and methionine, and pentose (B10789219) sugars like ribose.

The pathway involves the degradation of these precursors and subsequent recombination of the resulting fragments. The initial step is the formation of furfural (B47365) or furfuryl alcohol from the degradation of sugars. These furan (B31954) compounds then react with hydrogen sulfide, which is released from the thermal degradation of sulfur-containing amino acids, to form furfuryl mercaptan (2-furfurylthiol). Furfuryl methyl sulfide is then believed to be formed through the methylation of furfuryl mercaptan, potentially from methyl donors present in the coffee bean matrix.

Proposed formation pathway of Furfuryl Methyl Sulfide.

Experimental Protocols for Analysis

The analysis of furfuryl methyl sulfide and other volatile sulfur compounds in coffee is typically performed using gas chromatography-mass spectrometry (GC-MS), often coupled with a headspace solid-phase microextraction (HS-SPME) for sample preparation.

HS-SPME-GC-MS Protocol for Volatile Compound Analysis

This protocol provides a general framework for the extraction and analysis of volatile compounds from roasted coffee beans.

1. Sample Preparation:

• Grind roasted coffee beans to a consistent particle size.

• Weigh a precise amount of ground coffee (e.g., 2.0 g) into a headspace vial (e.g., 20 mL).

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Place the sealed vial in a heating block or water bath at a controlled temperature (e.g., 60°C) for a specific equilibration time (e.g., 15 minutes).

• Expose a conditioned SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a defined extraction time (e.g., 30 minutes) under agitation.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Injector: Desorb the extracted analytes from the SPME fiber in the GC inlet at a high temperature (e.g., 250°C) in splitless mode.

• Column: Use a capillary column suitable for volatile compound analysis (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a final temperature (e.g., 250°C) at a controlled rate.

• Mass Spectrometer: Operate in electron ionization (EI) mode, scanning a mass range of, for example, 35-350 amu.

4. Data Analysis:

• Identify compounds by comparing their mass spectra and retention indices with those of authentic standards and spectral libraries (e.g., NIST, Wiley).

• Quantify furfuryl methyl sulfide using an internal or external standard method.

Experimental workflow for FMS analysis in coffee.

Olfactory Perception and Signaling Pathways

The perception of sulfur compounds like furfuryl methyl sulfide is initiated by their interaction with specific olfactory receptors (ORs) located in the olfactory epithelium of the nasal cavity. While the specific receptor(s) for FMS have not been definitively identified, research on other low-molecular-weight thiols and sulfides has implicated the human olfactory receptor OR2T11 .

Studies have shown that OR2T11 is responsive to a range of small sulfur-containing molecules, and its activation is notably modulated by the presence of metal ions like copper and silver[6]. This suggests a complex mechanism of odorant binding and receptor activation for this class of compounds. The combinatorial activation of multiple ORs by a single odorant, and by the complex mixture of volatiles in coffee, results in the rich and nuanced aroma that we perceive.

Simplified pathway of olfactory perception for sulfur compounds.

Conclusion

Furfuryl methyl sulfide, though present in minute quantities, plays a disproportionately significant role in defining the quintessential aroma of roasted coffee. Its formation via the Maillard reaction during roasting is a critical step in flavor development. While further research is needed to fully elucidate its quantitative distribution across different coffee varieties and the specific olfactory receptors responsible for its perception, the methodologies outlined in this guide provide a robust framework for its analysis. A deeper understanding of the chemistry and sensory impact of furfuryl methyl sulfide will continue to be a key area of focus for the coffee industry and flavor scientists in their pursuit of crafting the perfect cup.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. Smelling Sulfur: Copper and Silver Regulate the Response of Human Odorant Receptor OR2T11 to Low-Molecular-Weight Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Olfactory Perception and Sensory Analysis of Furfuryl Methyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furfuryl methyl sulfide (B99878) (FMS), a volatile sulfur compound, is a significant contributor to the aroma of numerous thermally processed foods, most notably coffee. Its potent and complex olfactory profile, characterized by pungent, sulfurous, and roasted notes, makes it a molecule of great interest in the fields of flavor chemistry, sensory science, and pharmacology. This technical guide provides a comprehensive overview of the olfactory perception and sensory analysis of furfuryl methyl sulfide, detailing its sensory characteristics, the underlying biological mechanisms of its perception, and standardized experimental protocols for its analysis. Quantitative data are presented for comparative assessment, and key methodologies are visualized to facilitate understanding and replication.

Olfactory Perception of Furfuryl Methyl Sulfide

Furfuryl methyl sulfide (CAS No. 1438-91-1) is a heterocyclic sulfur compound that is naturally found in roasted coffee, pork liver, and malt.[1] Its distinct aroma is a critical component of the "roasty" and "sulfurous" notes in these products. The perception of its aroma is highly concentration-dependent, ranging from a pungent, onion-garlic character to a more desirable coffee-like scent in dilution.[1]

Sensory Profile

The sensory profile of furfuryl methyl sulfide is multifaceted, with descriptors varying based on the medium and concentration. At low concentrations, it imparts a desirable roasted coffee aroma.[2] However, at higher concentrations, its aroma is often described as pungent, alliaceous (garlic, onion), and sulfurous.[3][4]

Taste Characteristics

In addition to its aroma, furfuryl methyl sulfide also contributes to the overall flavor profile through taste. Its taste is generally described as sulfuraceous, with nuances of garlic and egg.[1]

Quantitative Sensory Data

Precise quantitative data is essential for understanding the sensory impact of furfuryl methyl sulfide. The following tables summarize the available quantitative sensory information for this compound.

Table 1: Physicochemical and Sensory Threshold Data for Furfuryl Methyl Sulfide

Property	Value	Reference
Molecular Formula	C6H8OS	[1]
Molecular Weight	128.19 g/mol	[1]
Boiling Point	64-65 °C at 15 mmHg	[1]
Density	1.07 g/mL at 25 °C	[1]
Taste Threshold	2.5 ppm	[1]
Odor Threshold	Not available	[5]

Biological Mechanisms of Olfactory Perception

The detection of volatile compounds like furfuryl methyl sulfide is initiated by olfactory receptors (ORs) located in the olfactory epithelium of the nasal cavity. These receptors are G-protein coupled receptors (GPCRs), which, upon binding with an odorant, trigger a signal transduction cascade.[6]

Olfactory Receptors for Sulfur Compounds

While the specific receptor for furfuryl methyl sulfide has not been definitively identified, research on similar volatile sulfur compounds provides valuable insights. The human olfactory receptor OR2T11 has been identified as a receptor for low-molecular-weight thiols, and its activity is modulated by the presence of copper and silver ions.[7] It is plausible that furfuryl methyl sulfide, as a sulfur-containing volatile, may interact with this or a structurally related olfactory receptor. The binding of an odorant to an OR initiates a conformational change in the receptor, leading to the activation of a G-protein, typically Gαolf in olfactory neurons.[6]

Olfactory Signaling Pathway

The activation of the G-protein initiates a signaling cascade that results in the generation of an electrical signal that is transmitted to the brain. This process involves the following key steps:

• Odorant Binding : Furfuryl methyl sulfide binds to a specific olfactory receptor in the cilia of an olfactory sensory neuron.

• G-Protein Activation : The activated receptor catalyzes the exchange of GDP for GTP on the α-subunit of the G-protein (Gαolf).

• Adenylate Cyclase Activation : The activated Gαolf subunit dissociates and activates adenylate cyclase III.

• cAMP Production : Adenylate cyclase III converts ATP into cyclic AMP (cAMP).

• Ion Channel Opening : cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

• Depolarization : The influx of Na+ and Ca2+ ions through the CNG channels leads to the depolarization of the olfactory sensory neuron membrane.

• Signal Transmission : If the depolarization reaches the threshold, an action potential is generated and transmitted to the olfactory bulb of the brain for processing.

Caption: Generalized olfactory signaling pathway for furfuryl methyl sulfide.

Experimental Protocols for Sensory Analysis

The sensory analysis of furfuryl methyl sulfide requires carefully designed and executed experimental protocols to obtain reliable and reproducible data. Gas Chromatography-Olfactometry (GC-O) is a powerful technique for this purpose, as it combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector.[3]

Gas Chromatography-Olfactometry (GC-O) Protocol

This protocol outlines a general procedure for the GC-O analysis of furfuryl methyl sulfide. Specific parameters may need to be optimized based on the sample matrix and instrumentation.

4.1.1. Sample Preparation

• Standard Preparation : Prepare a stock solution of pure furfuryl methyl sulfide in a suitable solvent (e.g., ethanol (B145695) or propylene (B89431) glycol). Create a dilution series to determine detection and recognition thresholds.

• Food/Beverage Samples : For liquid samples like coffee, direct injection or headspace analysis can be used. For solid samples, solvent extraction or solid-phase microextraction (SPME) may be necessary to isolate the volatile compounds.

4.1.2. GC-O System and Parameters

• Gas Chromatograph : Equipped with a flame ionization detector (FID) and an olfactory detection port (ODP).

• Column : A non-polar column (e.g., DB-5 or equivalent) is often suitable for separating a wide range of volatile compounds. For more polar compounds, a polar column (e.g., DB-WAX) may be used.

• Carrier Gas : Helium at a constant flow rate (e.g., 1-2 mL/min).

• Oven Temperature Program : An initial temperature of 40°C held for 2-5 minutes, followed by a ramp of 5-10°C/min to a final temperature of 220-250°C.

• Injector : Split/splitless injector, with the split ratio adjusted based on the sample concentration.

• Olfactory Detection Port : The effluent from the GC column is split between the FID and the ODP. Humidified air is mixed with the effluent at the ODP to prevent drying of the panelists' nasal passages.

4.1.3. Sensory Panel

• Panelist Selection : Select 8-12 panelists who are non-smokers, free of allergies, and have good sensory acuity. Screen panelists for their ability to detect and describe basic odors.

• Panelist Training : Train panelists on the use of the GC-O equipment, including the proper sniffing technique and the use of the data acquisition software. Familiarize them with a lexicon of odor descriptors relevant to sulfur compounds and coffee aroma.

4.1.4. Data Collection and Analysis

• Panelists sniff the effluent from the ODP and record the retention time, intensity, and description of each odor event.

• Intensity can be rated on a continuous scale (e.g., a line scale from "not detected" to "very strong").

• The data from all panelists are compiled to create an aromagram, which is a plot of odor intensity versus retention time.

• Odor activity values (OAVs) can be calculated by dividing the concentration of each compound by its odor threshold.

Caption: Experimental workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Quantitative Descriptive Analysis (QDA)

QDA is a sensory evaluation method used to identify and quantify the sensory attributes of a product. A detailed QDA of furfuryl methyl sulfide would provide a comprehensive sensory profile.

4.2.1. Panelist Selection and Training

• Select a panel of 8-15 individuals based on their sensory acuity and ability to articulate sensory perceptions.

• Conduct extensive training sessions where panelists are exposed to a range of reference standards representing different aroma attributes (e.g., "roasted," "sulfurous," "garlic," "coffee").

• Through consensus, the panel develops a specific sensory lexicon to describe the aroma of furfuryl methyl sulfide.

4.2.2. Sample Evaluation

• Prepare solutions of furfuryl methyl sulfide at various concentrations in a neutral medium (e.g., water or mineral oil).

• Present the samples to the panelists in a controlled environment (e.g., sensory booths with controlled lighting and temperature).

• Panelists independently rate the intensity of each sensory attribute in the developed lexicon for each sample, typically using an unstructured line scale.

4.2.3. Data Analysis

• The intensity ratings from the line scales are converted to numerical data.

• The data are analyzed using statistical methods, such as Analysis of Variance (ANOVA) and Principal Component Analysis (PCA), to identify significant differences between samples and to visualize the sensory space.

Caption: Protocol for Quantitative Descriptive Analysis (QDA).

Conclusion

Furfuryl methyl sulfide is a potent and complex aroma compound with a significant impact on the sensory properties of many foods and beverages. A thorough understanding of its olfactory perception and the application of standardized sensory analysis protocols are crucial for flavor and fragrance research, new product development, and quality control. This technical guide provides a foundation for researchers and scientists to delve into the sensory world of this important sulfur compound. Further research is warranted to identify the specific olfactory receptors responsible for its detection and to establish a more comprehensive quantitative sensory profile, including its odor threshold in various matrices.

References

• 1. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. aurochemicals.com [aurochemicals.com]
• 5. synerzine.com [synerzine.com]
• 6. Deciphering olfactory receptor binding mechanisms: a structural and dynamic perspective on olfactory receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sbicafe.ufv.br [sbicafe.ufv.br]

Solubility Profile of Furfuryl Methyl Sulfide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furfuryl methyl sulfide (B99878) (CAS No. 1438-91-1), a heterocyclic organic compound, is a significant component in the flavor and fragrance industry, prized for its unique aroma profile reminiscent of coffee and cooked vegetables.[1] Beyond its sensory applications, it serves as an intermediate in various chemical syntheses.[1] A thorough understanding of its solubility in different solvents is crucial for its application in formulation development, reaction chemistry, and extraction processes. This technical guide provides a comprehensive overview of the solubility of furfuryl methyl sulfide, detailed experimental protocols for solubility determination, and a workflow for its synthesis.

Core Data: Solubility of Furfuryl Methyl Sulfide

The solubility of furfuryl methyl sulfide is characterized by its limited miscibility with water and high miscibility with common organic solvents. While precise quantitative data in a broad range of organic solvents is not extensively documented in publicly available literature, the following table summarizes the available qualitative and quantitative solubility information.

Solvent	CAS No.	Formula	Solubility Description	Quantitative Data (at 25°C)	Citation
Water	7732-18-5	H₂O	Limited solubility/Insoluble	1843 mg/L (estimated)
Ethanol	64-17-5	C₂H₅OH	Miscible	Not Available	[2][3]
Acetone	67-64-1	C₃H₆O	Miscible	Not Available	[1]
Dichloromethane	75-09-2	CH₂Cl₂	Miscible	Not Available	[1]
Most Organic Solvents	-	-	Soluble	Not Available	[2][3]

Experimental Protocols

Protocol 1: Gravimetric Method for Solubility Determination in Aqueous and Organic Solvents

This method is suitable for determining the solubility of a liquid solute, like furfuryl methyl sulfide, in a given solvent by creating a saturated solution and measuring the concentration of the solute.

Materials:

• Furfuryl methyl sulfide (≥97% purity)

• Solvent of interest (e.g., water, ethanol, hexane)

• Analytical balance

• Thermostatic shaker or water bath

• Centrifuge

• Volumetric flasks

• Pipettes

• Evaporating dish or watch glass

• Drying oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of furfuryl methyl sulfide to a known volume of the solvent in a sealed container. The presence of a distinct undissolved phase of furfuryl methyl sulfide is necessary to ensure saturation.

  • Place the container in a thermostatic shaker or water bath set to the desired temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After equilibration, allow the solution to stand undisturbed at the set temperature for several hours to allow the undissolved solute to settle.

  • To ensure complete separation of the undissolved phase, centrifuge the solution at a high speed.

• Sample Analysis:

  • Carefully pipette a known volume of the clear, saturated supernatant into a pre-weighed evaporating dish or watch glass.

  • Record the exact volume transferred.

• Solvent Evaporation:

  • Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the solvent without degrading the furfuryl methyl sulfide. A gentle stream of nitrogen can be used to accelerate evaporation.

• Gravimetric Determination:

  • Once the solvent has completely evaporated, cool the evaporating dish in a desiccator and weigh it on the analytical balance.

  • The difference between the final weight and the initial weight of the evaporating dish gives the mass of the dissolved furfuryl methyl sulfide.

• Calculation:

  • Calculate the solubility in g/100 mL or other desired units using the mass of the dissolved solute and the volume of the supernatant analyzed.

Protocol 2: Visual Miscibility Determination for Organic Solvents

For solvents in which furfuryl methyl sulfide is expected to be highly soluble or miscible, a visual method can be employed.

Materials:

• Furfuryl methyl sulfide

• Solvent of interest (e.g., ethanol, acetone, dichloromethane)

• Graduated cylinders or volumetric flasks

• Vortex mixer

Procedure:

• Prepare several mixtures of furfuryl methyl sulfide and the solvent in varying proportions (e.g., 1:9, 1:1, 9:1 by volume) in clear, sealed containers.

• Vigorously agitate each mixture using a vortex mixer for 2-3 minutes.

• Allow the mixtures to stand at a constant temperature and visually inspect for any signs of phase separation, cloudiness, or turbidity.[4]

• If a single, clear, and homogenous phase is observed in all proportions, the two liquids are considered miscible.

Synthesis Workflow

Furfuryl methyl sulfide is typically synthesized via a nucleophilic substitution reaction. The following diagram illustrates a general workflow for its laboratory-scale preparation.[1]

References

• 1. Page loading... [wap.guidechem.com]
• 2. Furfuryl methyl sulfide | C6H8OS | CID 518937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. aurochemicals.com [aurochemicals.com]
• 4. Miscibility - Wikipedia [en.wikipedia.org]

Furfuryl Methyl Sulfide: An In-depth Technical Guide to a Potent Volatile Flavor Compound

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furfuryl methyl sulfide (B99878), a heterocyclic sulfur compound, is a significant contributor to the aroma profile of numerous food products, most notably coffee. Its potent, sulfurous, and often coffee-like aroma makes it a subject of great interest in flavor chemistry. This technical guide provides a comprehensive overview of furfuryl methyl sulfide, including its chemical and physical properties, natural occurrence, and sensory characteristics. Detailed experimental protocols for its synthesis and analysis are presented, along with a discussion of its potential, though limited, biological activities. This document aims to serve as a core resource for professionals in food science, analytical chemistry, and pharmacology.

Chemical and Physical Properties

Furfuryl methyl sulfide, with the chemical formula C₆H₈OS, is also known as 2-((methylthio)methyl)furan.[1] It is a colorless to pale yellow or light brown liquid.[2] The compound is characterized by a strong, pungent, and sulfurous odor.[2][3]

Table 1: Chemical Identifiers and Physical Properties of Furfuryl Methyl Sulfide

Property	Value	Reference
IUPAC Name	2-(methylsulfanylmethyl)furan	[1]
CAS Number	1438-91-1	[2]
Molecular Formula	C₆H₈OS	[2]
Molecular Weight	128.19 g/mol	[1]
Appearance	Colorless to pale yellow/light brown liquid	[2][4]
Boiling Point	64-65 °C at 15 mmHg	[3]
Density	1.07 g/mL at 25 °C	[3]
Refractive Index	1.521 (n20/D)	[3]
Solubility	Insoluble in water; soluble in most organic solvents and miscible in ethanol.	[2][4]
Flash Point	63 °C (145.4 °F) - closed cup	[5]

Aroma Profile and Natural Occurrence

The aroma of furfuryl methyl sulfide is complex and highly dependent on its concentration. It is generally described as having pungent, onion, garlic, and radish-mustard notes in dilution, with a strong sulfurous and coffee-like character.[3] Its taste characteristics at 2.5 ppm are described as sulfuraceous, garlic, and eggy with a horseradish nuance.[3]

This potent flavor compound is found naturally in a variety of cooked and roasted foods. It has been reported in pork liver, coffee, and malt.[3] Its presence is particularly significant in roasted coffee, where it contributes to the characteristic roasty and savory aroma.

Synthesis of Furfuryl Methyl Sulfide

Furfuryl methyl sulfide is typically synthesized from 2-furfuryl mercaptan and a methylating agent like dimethyl sulfate (B86663) or iodomethane.[3] The following is a representative experimental protocol.

Experimental Protocol: Synthesis of Furfuryl Methyl Sulfide

Materials:

• 2-Furfuryl mercaptan

• Dimethyl sulfate (or Iodomethane)

• Sodium hydroxide

• Distilled water

• Diethyl ether (or other suitable organic solvent)

• Anhydrous magnesium sulfate (or other drying agent)

• Round-bottom flask

• Dropping funnel

• Condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dropping funnel, and condenser, dissolve 2-furfuryl mercaptan in an aqueous solution of sodium hydroxide. The reaction should be carried out under a nitrogen or argon atmosphere to prevent oxidation of the mercaptan.

• Cool the mixture to 0-5 °C using an ice bath.

• Slowly add dimethyl sulfate (or iodomethane) dropwise from the dropping funnel while maintaining the low temperature and stirring vigorously.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for several hours or until the reaction is complete (monitored by TLC or GC).

• Extract the aqueous mixture with diethyl ether (or another suitable organic solvent) multiple times.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by vacuum distillation to yield pure furfuryl methyl sulfide.

Caption: A flowchart illustrating the key stages in the chemical synthesis of furfuryl methyl sulfide.

Analytical Methodologies

The identification and quantification of furfuryl methyl sulfide in complex food matrices are typically performed using gas chromatography (GC) coupled with mass spectrometry (MS) or olfactometry (O).

Experimental Protocol: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS Analysis

Materials and Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Headspace vials with septa

• Sample (e.g., ground coffee, food extract)

• Internal standard (optional, for quantification)

• Helium carrier gas

Procedure:

• Sample Preparation: Place a known amount of the sample into a headspace vial. If using an internal standard, add a known amount to the vial.

• Equilibration: Seal the vial and place it in a heating block or water bath at a controlled temperature (e.g., 60 °C) for a specific time (e.g., 15 minutes) to allow volatile compounds to equilibrate in the headspace.

• SPME Extraction: Insert the SPME fiber through the septum into the headspace of the vial, exposing the fiber to the volatile compounds for a defined period (e.g., 30 minutes).

• Desorption and GC-MS Analysis: Retract the fiber and immediately insert it into the hot injection port of the GC-MS. The high temperature of the inlet desorbs the analytes from the fiber onto the GC column.

• Chromatographic Separation: The volatile compounds are separated on a capillary column (e.g., DB-5ms). A typical temperature program might be: initial temperature of 40 °C held for 2 minutes, then ramped to 250 °C at a rate of 5 °C/min.

• Mass Spectrometry Detection: The separated compounds are ionized (typically by electron impact) and detected by the mass spectrometer. Identification of furfuryl methyl sulfide is achieved by comparing its mass spectrum and retention time to that of an authentic standard.

Caption: A workflow diagram for the analysis of furfuryl methyl sulfide using HS-SPME GC-MS.

Biological Activity and Olfactory Signaling

Currently, there is limited research on the specific biological activities and signaling pathways of furfuryl methyl sulfide. However, some related sulfur-containing furan (B31954) derivatives have been investigated. For instance, methyl furfuryl disulfide has been reported to induce apoptosis in human leukemia cells.[6] This suggests that furan-based sulfur compounds may have potential bioactivities that warrant further investigation.

The perception of furfuryl methyl sulfide's aroma is initiated through the olfactory system. Volatile sulfur compounds are detected by specific olfactory receptors (ORs), which are G protein-coupled receptors (GPCRs) located on the surface of olfactory sensory neurons.[7][8]

The binding of an odorant molecule, such as furfuryl methyl sulfide, to its specific OR triggers a conformational change in the receptor. This activates an associated G protein (Gαolf), leading to the dissociation of its subunits. The activated Gαolf subunit then stimulates adenylyl cyclase, which converts ATP to cyclic AMP (cAMP). The increase in intracellular cAMP opens cyclic nucleotide-gated ion channels, causing an influx of cations (Na⁺ and Ca²⁺) and depolarization of the neuron. This electrical signal is then transmitted to the olfactory bulb in the brain, where it is processed, leading to the perception of smell.[7][8][9]

Caption: A diagram of the general olfactory signal transduction cascade initiated by a volatile sulfur compound.

Safety and Regulation

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated furfuryl methyl sulfide and concluded that there is "no safety concern at current levels of intake when used as a flavouring agent".[8][10] It is listed by the Flavor and Extract Manufacturers Association (FEMA) with the number 3160.[11] Standard laboratory safety precautions, including the use of gloves and eye protection, should be observed when handling this compound, as it can be an irritant.[5]

Conclusion

Furfuryl methyl sulfide is a volatile compound of considerable importance in the flavor and fragrance industry. Its unique and potent aroma profile makes it a key component in the sensory experience of many foods, particularly coffee. The methodologies for its synthesis and analysis are well-established, allowing for its controlled use and study. While its direct biological activities are not extensively researched, the general pathway of its perception through the olfactory system is understood. This guide provides a foundational understanding of furfuryl methyl sulfide for researchers and professionals engaged in the study of flavor chemistry, food science, and related disciplines.

References

• 1. Furfuryl methyl sulfide | C6H8OS | CID 518937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 4. aurochemicals.com [aurochemicals.com]
• 5. Furfuryl methyl sulfide = 97 , FG 1438-91-1 [sigmaaldrich.com]
• 6. Synthesis of novel 2-methyl-3-furyl sulfide flavor derivatives as efficient preservatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Reactome | Olfactory Signaling Pathway [reactome.org]
• 10. Sulfur-containing malodorant vapors enhance responsiveness to the sensory irritant capsaicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels - PMC [pmc.ncbi.nlm.nih.gov]

Quantum Chemical Calculations for Furfuryl Methyl Sulfide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furfuryl methyl sulfide (B99878) is a sulfur-containing furan (B31954) derivative of interest in various fields, including flavor and fragrance chemistry, as well as a potential scaffold in medicinal chemistry. Understanding its conformational landscape, electronic properties, and thermochemistry is crucial for predicting its reactivity, designing derivatives, and elucidating its mechanism of action in biological systems. Quantum chemical calculations provide a powerful theoretical framework for investigating these molecular properties at the atomic level.

This technical guide provides an in-depth overview of the application of quantum chemical methods to study furfuryl methyl sulfide. It details established computational protocols, presents key quantitative data derived from these calculations, and outlines the corresponding experimental methodologies used for validation.

Computational Methodologies

A common approach for the theoretical study of molecules like furfuryl methyl sulfide involves a combination of high-level composite methods for accurate energy calculations and Density Functional Theory (DFT) for geometry optimization and vibrational analysis.

Geometry Optimization and Vibrational Frequencies

The initial step in most quantum chemical studies is to determine the stable conformation(s) of the molecule. This is achieved through geometry optimization, where the energy of the molecule is minimized with respect to the coordinates of its atoms. A widely used and computationally efficient method for this purpose is DFT, particularly with the B3LYP functional and the 6-31G(d) basis set.

Following geometry optimization, vibrational frequency calculations are typically performed at the same level of theory. These calculations serve two main purposes: to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies) and to provide theoretical vibrational spectra that can be compared with experimental data (e.g., from IR and Raman spectroscopy). The calculated vibrational frequencies are often scaled by an empirical factor to better match experimental values.

Thermochemical Calculations

For highly accurate thermochemical data, such as enthalpies of formation, more sophisticated methods are required. The Gaussian-n (Gn) theories, such as G3 theory, are composite methods that approximate high-level electronic structure calculations through a series of well-defined steps. These methods are known to provide "chemical accuracy" (typically within 1-2 kcal/mol of experimental values) for a wide range of molecules.

The G3 method typically involves:

• An initial geometry optimization at the MP2/6-31G(d) level of theory.

• A series of single-point energy calculations with higher levels of theory and larger basis sets.

• Corrections for electron correlation, basis set effects, and zero-point vibrational energy.

Experimental Protocols for Validation

Theoretical calculations are most powerful when validated by experimental data. For thermochemical properties, the following experimental techniques are paramount.

Combustion Calorimetry

The standard molar enthalpy of combustion (ΔcHm°) is a key experimental value for determining the standard molar enthalpy of formation (ΔfHm°). This is determined using a combustion calorimeter. A known mass of the substance is burned in a high-pressure oxygen atmosphere within a sealed container (the "bomb"). The heat released by the combustion reaction is absorbed by the surrounding water bath, and the temperature change is precisely measured. From this, the standard specific energy of combustion can be calculated.

Calvet Microcalorimetry

The standard molar enthalpy of vaporization (ΔglHm°) is determined using a Calvet microcalorimeter. This technique measures the heat flow associated with the phase transition from liquid to gas at a constant temperature. The enthalpy of vaporization is a crucial piece of data for converting experimentally determined enthalpies of formation in the liquid phase to the gas phase, which is the state typically modeled in quantum chemical calculations.

Data Presentation

The following tables summarize the key quantitative data from theoretical calculations and experimental measurements for furfuryl methyl sulfide.

Parameter	Computational Method	Calculated Value
Gas-Phase Enthalpy of Formation (kJ·mol⁻¹)[1]	G3 Theory	-83.9 ± 4.5

Parameter	Experimental Method	Measured Value
Standard Molar Enthalpy of Combustion (kJ·mol⁻¹)[1]	Combustion Calorimetry	-3656.9 ± 1.2
Standard Molar Enthalpy of Vaporization (kJ·mol⁻¹)[1]	Calvet Microcalorimetry	46.8 ± 0.9
Liquid-Phase Enthalpy of Formation (kJ·mol⁻¹)[1]	Derived from Combustion Data	-132.0 ± 1.5
Gas-Phase Enthalpy of Formation (kJ·mol⁻¹)[1]	Derived from Experimental Data	-85.2 ± 1.7

Visualizations

The following diagrams illustrate the logical workflow of the computational and experimental procedures described in this guide.

Computational Workflow for Furfuryl Methyl Sulfide.

Experimental Workflow for Thermochemical Validation.

References

• 1. mdpi.com [mdpi.com]

Toxicological Profile of Furfuryl Methyl Sulfide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furfuryl methyl sulfide (B99878) (CAS No. 1438-91-1) is a volatile, sulfur-containing furan (B31954) derivative that contributes to the aroma of various cooked foods, most notably coffee. It is also utilized as a flavoring agent in the food industry and as a fragrance ingredient. This technical guide provides a comprehensive overview of the toxicological profile of furfuryl methyl sulfide, drawing from publicly available safety assessments and scientific literature. The document covers key toxicological endpoints including acute toxicity, irritation, and genotoxicity, and outlines the likely metabolic pathways. Methodologies for the key toxicological studies are described based on internationally recognized guidelines. This guide is intended to serve as a resource for researchers, scientists, and professionals involved in drug development and chemical safety assessment.

Chemical and Physical Properties

Furfuryl methyl sulfide is a colorless to pale yellow liquid with a characteristic pungent, sulfurous odor.[1] A summary of its key chemical and physical properties is provided in Table 1.

Table 1: Chemical and Physical Properties of Furfuryl Methyl Sulfide

Property	Value	Reference
CAS Number	1438-91-1	[1]
Molecular Formula	C₆H₈OS	[1]
Molecular Weight	128.19 g/mol	[1]
Boiling Point	64-65 °C at 15 mmHg	[1]
Density	1.07 g/mL at 25 °C
Refractive Index	n20/D 1.521
Solubility	Insoluble in water; soluble in organic solvents	[1]

Toxicological Data Summary

The toxicological data for furfuryl methyl sulfide is primarily derived from safety assessments conducted by regulatory bodies such as the Joint FAO/WHO Expert Committee on Food Additives (JECFA) and the Research Institute for Fragrance Materials (RIFM). In 2002, JECFA evaluated furfuryl methyl sulfide and concluded that there is "no safety concern at current levels of intake when used as a flavouring agent".[2][3] A comprehensive safety assessment by RIFM was also published in 2023.[4]

Table 2: Summary of Acute Toxicity Data for Furfuryl Methyl Sulfide

Endpoint	Species	Route	Value	Classification	Reference
Acute Toxicity Estimate (ATE)	Not specified	Oral	500 mg/kg bw	Harmful if swallowed

Table 3: Summary of Irritation Data for Furfuryl Methyl Sulfide

Endpoint	Species	Result	Reference
Skin Irritation	Not specified	Irritating
Eye Irritation	Not specified	Irritating
Respiratory Irritation	Not specified	May cause respiratory irritation

Metabolism and Toxicokinetics

The metabolism of furfuryl methyl sulfide is expected to proceed through two primary pathways: S-oxidation of the methylthio group and oxidation of the furan ring.

• S-Oxidation: In vitro studies using rat liver microsomes have shown that furfuryl methyl sulfide is metabolized to furfuryl methyl sulfoxide (B87167) (FMSO). This reaction is dependent on NADPH and is likely catalyzed by cytochrome P450 enzymes.

• Furan Ring Oxidation: The furan moiety can undergo oxidative ring opening. This metabolic route is of toxicological interest as it can lead to the formation of reactive α,β-unsaturated dicarbonyl intermediates. However, the extent to which this pathway contributes to the metabolism of furfuryl methyl sulfide in vivo is not fully elucidated.

A proposed metabolic pathway for furfuryl methyl sulfide is depicted in the following diagram.

Proposed metabolic pathway for furfuryl methyl sulfide.

Genotoxicity

The genotoxic potential of furan-containing compounds is a subject of scrutiny due to the potential for metabolic activation to reactive species. While some furan derivatives have raised concerns, the JECFA evaluation of furfuryl methyl sulfide, which concluded no safety concern at current intake levels, suggests that the available genotoxicity data for this specific compound did not indicate a significant risk.

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of furfuryl methyl sulfide are not publicly available. However, the methodologies likely followed standard international guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD). The following sections describe the probable experimental designs for key toxicological endpoints.

Acute Oral Toxicity - Limit Test (based on OECD Guideline 401)

A limit test is often employed for substances with low expected toxicity.

• Test System: Typically, young adult rats of a standard laboratory strain are used. A single sex (usually female) or both sexes can be used.

• Procedure: A single dose of 2000 mg/kg body weight (or up to a limit of 5000 mg/kg) of furfuryl methyl sulfide is administered by oral gavage to a small group of fasted animals.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.

• Endpoint: The primary endpoint is mortality. If no mortality is observed, the LD₅₀ is considered to be greater than the limit dose.

In Vitro Skin Irritation (based on OECD Guideline 439)

This test evaluates the potential of a substance to cause skin irritation using a reconstructed human epidermis model.

• Test System: A commercially available reconstructed human epidermis model that meets established performance standards.

• Procedure: A small amount of furfuryl methyl sulfide is applied topically to the surface of the skin tissue construct. After a defined exposure period, the test substance is removed, and the tissues are incubated.

• Endpoint: Cell viability is determined using a colorimetric assay (e.g., MTT assay). A reduction in cell viability below a certain threshold (typically 50%) indicates that the substance is an irritant.

In Vitro Eye Irritation (based on OECD Guideline 492)

This assay uses a reconstructed human cornea-like epithelium model to assess eye irritation potential.

• Test System: A reconstructed human cornea-like epithelium model that has been validated for this purpose.

• Procedure: Furfuryl methyl sulfide is applied to the surface of the corneal tissue model. After a specified exposure time, the substance is rinsed off, and the tissues are incubated.

• Endpoint: The primary endpoint is cell viability, measured by a quantitative method such as the MTT assay. A decrease in viability below a pre-defined level (e.g., 60%) is indicative of an eye irritant.

Bacterial Reverse Mutation Test (Ames Test) (based on OECD Guideline 471)

The Ames test is a widely used in vitro assay to detect gene mutations.

• Test System: At least five strains of Salmonella typhimurium and Escherichia coli that are sensitive to different types of mutagens are used.

• Procedure: The bacterial strains are exposed to various concentrations of furfuryl methyl sulfide, both with and without an exogenous metabolic activation system (S9 mix from rat liver). The bacteria are then plated on a minimal medium that lacks the amino acid they require for growth.

• Endpoint: The number of revertant colonies (colonies that have mutated back to being able to synthesize the required amino acid) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the control indicates a mutagenic potential.

In Vitro Mammalian Chromosomal Aberration Test (based on OECD Guideline 473)

This test assesses the potential of a substance to induce structural chromosomal damage in mammalian cells.

• Test System: Cultured mammalian cells, such as Chinese hamster ovary (CHO) cells or human peripheral blood lymphocytes.

• Procedure: The cells are exposed to different concentrations of furfuryl methyl sulfide for a defined period, both with and without a metabolic activation system (S9 mix). After treatment, the cells are cultured for a period to allow for cell division, then treated with a spindle inhibitor to arrest them in metaphase.

• Endpoint: The chromosomes from the metaphase cells are prepared and analyzed microscopically for structural aberrations (e.g., breaks, gaps, exchanges). A statistically significant, dose-related increase in the percentage of cells with chromosomal aberrations is considered a positive result.

Safety Assessment Workflow

The safety assessment of a food and fragrance ingredient like furfuryl methyl sulfide typically follows a structured workflow, integrating data on exposure and hazard.

A generalized workflow for the safety assessment of a chemical substance.

Conclusion

Based on the available information, furfuryl methyl sulfide is considered to be of low acute toxicity via the oral route, although it is classified as harmful if swallowed. It is an irritant to the skin and eyes and may cause respiratory irritation. The JECFA has concluded that it poses no safety concern at current levels of intake when used as a flavoring agent. Its metabolism likely involves S-oxidation and potentially furan ring oxidation. While genotoxicity is a concern for some furan derivatives, the overall assessment for furfuryl methyl sulfide by regulatory bodies suggests a low risk under its current uses. This technical guide provides a summary of the key toxicological aspects of furfuryl methyl sulfide to aid in its safe handling and use.

References

• 1. Furfuryl methyl sulfide | C6H8OS | CID 518937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. JECFA Evaluations-FURFURYL METHYL SULFIDE- [inchem.org]
• 3. WHO | JECFA [apps.who.int]
• 4. RIFM fragrance ingredient safety assessment, furfuryl methyl sulfide, CAS Registry Number 1438-91-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Environmental Fate and Degradation of Furfuryl Methyl Sulfide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furfuryl methyl sulfide (B99878) is a volatile organic compound utilized in the flavor and fragrance industry and has been identified in some food products.[1][2] Despite its presence in consumer goods, there is a significant lack of direct experimental data regarding its environmental fate and degradation. This technical guide consolidates the available physicochemical data for furfuryl methyl sulfide and provides a comprehensive overview of its expected environmental behavior by drawing parallels with the known degradation pathways of structurally related furan (B31954) derivatives and alkyl sulfides. This document outlines potential abiotic and biotic degradation pathways, including hydrolysis, photolysis, and aerobic and anaerobic biodegradation. Furthermore, it furnishes detailed experimental protocols that can be adapted for future studies to elucidate the environmental persistence and transformation of this compound. All quantitative data for related compounds is presented in structured tables, and key pathways and workflows are visualized through diagrams to facilitate a deeper understanding.

Introduction

Furfuryl methyl sulfide (CAS No. 1438-91-1) is a sulfur-containing furan derivative characterized by a pungent, garlic-like odor.[1][3] It is used as a flavoring agent in various food products and as a fragrance ingredient.[4][5] Its introduction into the environment can occur through manufacturing processes, wastewater discharge, and volatilization from consumer products. Understanding the environmental fate of furfuryl methyl sulfide is crucial for assessing its potential ecological impact. Currently, safety data sheets indicate that the degradability of this compound is unknown, and no data is available on its bioaccumulation potential, highlighting a significant knowledge gap.[6][7]

This guide aims to bridge this gap by providing a predictive assessment of the environmental degradation of furfuryl methyl sulfide based on the established behavior of analogous compounds.

Physicochemical Properties

The environmental distribution and transport of furfuryl methyl sulfide are governed by its physicochemical properties. It is a colorless to pale yellow liquid with limited solubility in water, suggesting a potential for partitioning to soil and sediment.[6] Its moderate volatility indicates that atmospheric transport is also a possible environmental pathway.

Property	Value	Reference(s)
Chemical Formula	C₆H₈OS	[8]
Molecular Weight	128.19 g/mol	[8]
CAS Number	1438-91-1	[8]
Appearance	Colorless to pale yellow liquid	[1][6]
Boiling Point	64-65 °C @ 15 mmHg
Density	1.07 g/mL at 25 °C
Solubility	Limited solubility in water	[6]
Vapor Pressure	Not available	[6]
Log K_ow_ (Octanol-Water Partition Coefficient)	Not available

Abiotic Degradation

Abiotic degradation processes, including hydrolysis and photolysis, may contribute to the transformation of furfuryl methyl sulfide in the environment.

Hydrolysis

The furan ring in furfuryl methyl sulfide can be susceptible to acid-catalyzed ring opening in aqueous environments.[9] While specific hydrolysis data for furfuryl methyl sulfide is unavailable, studies on furan and its derivatives show that under acidic conditions, protonation of the furan ring can lead to the formation of intermediates that subsequently undergo ring cleavage to form aliphatic compounds.[9] The rate of hydrolysis is expected to be pH-dependent, with increased degradation under acidic conditions.

Photolysis

Direct photolysis may occur if furfuryl methyl sulfide absorbs light in the environmentally relevant UV spectrum. Furan-based compounds are known to undergo photo-oxidation.[10] The sulfide moiety can also be susceptible to photo-oxidation, potentially leading to the formation of furfuryl methyl sulfoxide (B87167) and subsequently furfuryl methyl sulfone. The quantum yield for the photodegradation of furfuryl methyl sulfide has not been determined, but it is a critical parameter for modeling its atmospheric lifetime.[11]

Biotic Degradation

The biodegradation of furfuryl methyl sulfide is anticipated to be the primary mechanism for its removal from the environment. Based on the degradation of related compounds, both aerobic and anaerobic pathways are plausible.

Proposed Aerobic Biodegradation Pathway

Under aerobic conditions, microorganisms are likely to initiate the degradation of furfuryl methyl sulfide through two main routes: oxidation of the methyl sulfide side chain or attack on the furan ring. The biodegradation of other furanic compounds, such as furfural (B47365) and 5-hydroxymethylfurfural (B1680220) (HMF), proceeds via oxidation to 2-furoic acid, followed by CoA ligation, hydroxylation, and ring cleavage.[1][4] For furfuryl methyl sulfide, initial oxidation of the sulfur atom to a sulfoxide and then a sulfone is a probable first step, increasing its water solubility and bioavailability. Subsequently, cleavage of the C-S bond could occur, leading to furfuryl alcohol or furoic acid, which would then enter established furan degradation pathways.

Figure 1: Proposed aerobic degradation pathway for furfuryl methyl sulfide.

Proposed Anaerobic Biodegradation Pathway

In anoxic environments, the degradation of furfuryl methyl sulfide is also expected to occur. Anaerobic metabolism of furfural is known to proceed through furfuryl alcohol and furoic acid to intermediates like acetate, ultimately leading to methane (B114726) and carbon dioxide.[12] For organosulfur compounds, anaerobic degradation can involve reductive cleavage of the C-S bond. It is plausible that under anaerobic conditions, furfuryl methyl sulfide could be reductively cleaved to yield furfuryl mercaptan and methane, or it could undergo transformations on the furan ring prior to side-chain cleavage.

Figure 2: Proposed anaerobic degradation pathway for furfuryl methyl sulfide.

Experimental Protocols for Studying Degradation

Given the absence of specific studies on furfuryl methyl sulfide, this section provides detailed methodologies adapted from established protocols for assessing the environmental fate of related organic compounds.

Aerobic and Anaerobic Soil Biodegradation (adapted from OECD 307)

This protocol is designed to determine the rate and route of degradation of a test substance in soil under controlled laboratory conditions.

Objective: To quantify the rate of aerobic and anaerobic biodegradation of furfuryl methyl sulfide in soil and identify its major transformation products.

Materials:

• Test substance: Furfuryl methyl sulfide (analytical grade)

• Radiolabeled test substance (e.g., ¹⁴C-labeled) for metabolite tracking and mass balance.

• Freshly collected and sieved (<2 mm) agricultural soil with known characteristics (pH, organic carbon content, texture, microbial biomass).

• Incubation vessels (e.g., biometer flasks or flow-through systems).[13]

• Trapping solutions for CO₂ (e.g., NaOH or KOH) and volatile organic compounds (e.g., ethylene (B1197577) glycol).

• Analytical equipment: GC-MS, LC-MS/MS, Liquid Scintillation Counter (LSC).

Workflow:

Figure 3: Experimental workflow for soil biodegradation studies.

Procedure:

• Soil Preparation: Adjust the soil moisture to 40-60% of its maximum water-holding capacity and pre-incubate for 7-10 days in the dark at the test temperature.

• Application of Test Substance: Apply furfuryl methyl sulfide (and its radiolabeled analogue) to the soil samples.

• Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g., 20-25 °C). For aerobic studies, a continuous flow of CO₂-free, humidified air is passed through the incubation vessels. For anaerobic studies, the soil is saturated with deionized water, and the headspace is purged with an inert gas (e.g., N₂ or Ar).

• Sampling and Analysis: At specified time intervals, sacrificial soil samples are taken for analysis. Volatiles are trapped continuously. Soil samples are extracted with appropriate solvents (e.g., acetonitrile, ethyl acetate). The extracts are analyzed by chromatographic methods to determine the concentration of the parent compound and its transformation products. The non-extractable residues are quantified by combustion analysis.

• Data Analysis: The degradation kinetics of furfuryl methyl sulfide are determined by plotting its concentration over time and fitting the data to an appropriate kinetic model. The half-life (DT₅₀) is calculated. Transformation products are identified and their concentrations are monitored over time. A mass balance is calculated at each sampling point.

Analytical Methods

The choice of analytical method is critical for accurately quantifying furfuryl methyl sulfide and its potential metabolites.

Analytical Technique	Target Analytes	Sample Matrix	Key Considerations
Gas Chromatography-Mass Spectrometry (GC-MS)	Furfuryl methyl sulfide and volatile metabolites	Soil extracts, water, air	Good for volatile and semi-volatile compounds. Derivatization may be needed for polar metabolites.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Polar, non-volatile metabolites (e.g., furoic acid, sulfoxides, sulfones)	Soil extracts, water	High sensitivity and selectivity for a wide range of compounds.[14][15]
Liquid Scintillation Counting (LSC)	¹⁴C-labeled parent compound and metabolites	All sample fractions (extracts, residues, traps)	Essential for mass balance studies and tracking the fate of the carbon skeleton.

Quantitative Degradation Data for Related Furan Compounds

While no quantitative data exists for furfuryl methyl sulfide, the following table summarizes degradation data for related furan compounds to provide a basis for estimating its environmental persistence.

Compound	System	Half-life (DT₅₀)	Conditions	Reference(s)
Furfural	Anaerobic consortium	~18 hours	35 °C, CSTR	[12]
Furfural	Cupriavidus basilensis HMF14	-	Aerobic, sole carbon source	[16]
5-Hydroxymethylfurfural (HMF)	Cupriavidus basilensis HMF14	-	Aerobic, sole carbon source	[16]
Furfuryl Alcohol	Barrel-aged wine	Slow decomposition	Model wine conditions	[17]

Conclusion and Future Research

The environmental fate and degradation of furfuryl methyl sulfide remain largely uncharacterized. Based on the chemical structure and the known degradation pathways of furan derivatives and alkyl sulfides, it is hypothesized that furfuryl methyl sulfide is susceptible to both abiotic and biotic degradation. The primary degradation mechanism is likely to be microbial, involving oxidation of the sulfur moiety and/or the furan ring, leading to ring cleavage.

To accurately assess the environmental risk posed by furfuryl methyl sulfide, further research is imperative. The experimental protocols outlined in this guide provide a framework for future studies to:

• Determine the aerobic and anaerobic biodegradation rates and pathways in soil and water.

• Identify and quantify the major degradation products.

• Investigate the potential for hydrolysis and photolysis under various environmental conditions.

• Assess the bioaccumulation potential of furfuryl methyl sulfide and its persistent metabolites.

The generation of such data will be invaluable for regulatory agencies and industry in performing robust environmental risk assessments for this widely used flavor and fragrance compound.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. furfuryl methyl sulfide, 1438-91-1 [thegoodscentscompany.com]
• 4. Microbial degradation of furanic compounds: biochemistry, genetics, and impact - PMC [pmc.ncbi.nlm.nih.gov]
• 5. shop.fera.co.uk [shop.fera.co.uk]
• 6. contractlaboratory.com [contractlaboratory.com]
• 7. synerzine.com [synerzine.com]
• 8. Furfuryl methyl sulfide | C6H8OS | CID 518937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. Quantum yield - Wikipedia [en.wikipedia.org]
• 12. Deactivation via ring opening: A quantum chemical study of the excited states of furan and comparison to thiophene [ouci.dntb.gov.ua]
• 13. Frontiers | Biodegradation of plastics in soil and effects on nitrification activity. A laboratory approach [frontiersin.org]
• 14. Development of a UPLC-ESI-MS/MS method to measure urinary metabolites of selected VOCs: Benzene, cyanide, furfural, furfuryl alcohol, 5-hydroxymethylfurfural, and N-methyl-2-pyrrolidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Analytical method development for the determination of eight biocides in various environmental compartments and application for monitoring purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pnas.org [pnas.org]
• 17. Aerobic and anaerobic enrichment cultures highlight the pivotal role of facultative anaerobes in soil hydrocarbon degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds Using Furfuryl Methyl Sulfide Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various heterocyclic compounds utilizing furfuryl methyl sulfide (B99878) derivatives as key starting materials. The following sections outline the synthesis of key intermediates and their subsequent conversion into biologically relevant oxadiazole and triazole ring systems. The methodologies are based on established chemical transformations, offering a robust foundation for the exploration of novel chemical entities in drug discovery and development.

Synthesis of Key Intermediates

The synthesis of the target heterocyclic compounds commences with the preparation of a crucial intermediate, 2-((furan-2-ylmethyl)thio)acetohydrazide, from furfuryl mercaptan.

Protocol 1: Synthesis of Furfuryl Mercaptan (2-Furanmethanethiol)

This protocol details the synthesis of furfuryl mercaptan from furfuryl alcohol.

Materials:

• Furfuryl alcohol

• Thiourea (B124793)

• Concentrated Hydrochloric Acid (11 N)

• Sodium Hydroxide (B78521) (50% solution)

• Water

Procedure: [1]

• In a suitable reaction vessel, dissolve 7.6 g of thiourea in 15 mL of water with gentle heating.

• Add 11.5 mL of 11 N hydrochloric acid to the solution.

• Cool the mixture to room temperature.

• Slowly add 10 g (8.68 mL) of furfuryl alcohol, ensuring the reaction temperature is maintained below 55°C for 2 hours.

• Allow the resulting greenish solution to stand overnight.

• Neutralize the product solution with a 50% sodium hydroxide solution.

• Separate the 2-furfuryl mercaptan using steam distillation.

Protocol 2: Synthesis of Ethyl 2-((furan-2-ylmethyl)thio)acetate

This protocol describes the synthesis of the ethyl ester intermediate from furfuryl mercaptan.[2]

Materials:

• 2-Furfuryl mercaptan

• Ethyl chloroacetate (B1199739)

• Triethylamine

• Dimethylformamide (DMF)

Procedure: [2]

• In a reaction vessel, combine 5.25 mL of 2-furfuryl mercaptan with 45 mL of DMF and 6 mL of triethylamine.

• Stir the mixture for 20 minutes.

• Gradually add 4.5 mL of ethyl chloroacetate to the mixture over a 30-minute period at room temperature. A white precipitate may form.

Protocol 3: Synthesis of 2-((Furan-2-ylmethyl)thio)acetohydrazide

This protocol details the conversion of the ethyl ester to the corresponding hydrazide, a key precursor for heterocycle formation.[2]

Materials:

• Ethyl 2-((furan-2-ylmethyl)thio)acetate (from Protocol 2)

• Hydrazine (B178648) hydrate (B1144303)

• Ethanol

Procedure: [2]

• Dissolve the ethyl 2-((furan-2-ylmethyl)thio)acetate obtained in Protocol 2 in ethanol.

• Add hydrazine hydrate to the solution.

• The detailed reaction conditions (e.g., temperature, time) should be optimized based on laboratory standards, but typically involve stirring at room temperature or gentle heating.

• Upon cooling, the product crystallizes and can be collected by filtration.

Synthesis of Heterocyclic Compounds

The following protocols utilize the 2-((furan-2-ylmethyl)thio)acetohydrazide intermediate for the synthesis of oxadiazole and triazole derivatives.

Protocol 4: Synthesis of 2-(((Furan-2-ylmethyl)thio)methyl)-5-Aryl-1,3,4-oxadiazoles

This protocol outlines the synthesis of 1,3,4-oxadiazole (B1194373) derivatives.[2]

Materials:

• 2-((Furan-2-ylmethyl)thio)acetohydrazide (from Protocol 3)

• Appropriate aromatic acid (12.5 mmol)

• Phosphorus oxychloride (POCl₃)

Procedure: [2]

• Mix 12.5 mmol of 2-((furan-2-ylmethyl)thio)acetohydrazide with 12.5 mmol of the desired aromatic acid.

• Carefully add 2.5 mL of POCl₃ to the mixture.

• Reflux the reaction mixture for 8 hours.

• After completion, the reaction is worked up to isolate the final product.

Protocol 5: Synthesis of 5-(((Furan-2-ylmethyl)thio)methyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione/one

This protocol describes the synthesis of 1,2,4-triazole (B32235) derivatives.[2]

Materials:

• 2-((Furan-2-ylmethyl)thio)acetohydrazide (from Protocol 3)

• Thiosemicarbazide (B42300) or Semicarbazide (12.5 mmol)

• Dioxane

• Piperidine (B6355638)

Procedure: [2]

• To a solution of 12.5 mmol of 2-((furan-2-ylmethyl)thio)acetohydrazide in 30 mL of dioxane, add 12.5 mmol of thiosemicarbazide or semicarbazide.

• Add a few drops of piperidine as a catalyst.

• Reflux the reaction mixture for 10 hours.

• Allow the mixture to cool.

• Filter the solid precipitate, wash it with ethanol, and recrystallize from ethanol.

Quantitative Data Summary

The following tables summarize the yields and melting points for representative synthesized heterocyclic compounds.

Table 1: Synthesis of 1,3,4-Oxadiazole Derivatives [1]

Compound	Aryl Substituent	Yield (%)	Melting Point (°C)
A10	Pyridin-4-yl	79	188-192

Table 2: Synthesis of 1,2,4-Triazole Derivatives [1]

Compound	Reagent	Yield (%)	Melting Point (°C)
-	Thiosemicarbazide	81	183-186
-	Semicarbazide	89	212-216

Reaction Pathways and Workflows

The following diagrams illustrate the key synthetic pathways described in the protocols.

Caption: Synthesis of the key acetohydrazide intermediate.

Caption: Synthesis of oxadiazole and triazole derivatives.

References

• 1. echemcom.com [echemcom.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: Furfuryl Methyl Sulfide in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furfuryl methyl sulfide (B99878), with the chemical formula C₆H₈OS, is a furan-derived thioether.[1] It is a colorless to pale yellow liquid with a characteristic pungent, sulfurous odor.[1] While it finds applications in the flavor and fragrance industry, its true potential lies in its utility as a versatile building block in organic synthesis. The presence of the furan (B31954) ring, a sulfide linkage, and an activated methylene (B1212753) group provides multiple reactive sites for a variety of chemical transformations. This document provides detailed application notes and experimental protocols for the synthesis of furfuryl methyl sulfide and its use in key organic reactions, highlighting its potential in the development of novel molecules for pharmaceutical and materials science applications.

Physicochemical Properties

A summary of the key physicochemical properties of furfuryl methyl sulfide is presented in the table below for easy reference.

Property	Value	Reference
Molecular Formula	C₆H₈OS	[1]
Molecular Weight	128.19 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	64-65 °C at 15 mmHg	[1]
Density	1.07 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.521	[1]
Solubility	Limited solubility in water; miscible with common organic solvents	[1]

Experimental Protocols

Protocol 1: Synthesis of Furfuryl Methyl Sulfide

This protocol describes a two-step synthesis of furfuryl methyl sulfide starting from the readily available furfuryl alcohol. The first step involves the synthesis of the intermediate, furfuryl mercaptan, followed by its methylation.

Diagram of the Synthetic Workflow:

Caption: Workflow for the two-step synthesis of furfuryl methyl sulfide.

Step 1: Synthesis of Furfuryl Mercaptan from Furfuryl Alcohol

This procedure is adapted from a well-established method for the synthesis of furfuryl mercaptan.

Materials:

• Furfuryl alcohol (5 moles, 490 g)

• Thiourea (5 moles, 380 g)

• Concentrated Hydrochloric Acid (12.5 N, 400 mL)

• Sodium Hydroxide (B78521) (225 g)

• Water

• Calcium Chloride (for drying)

• 3 L Round-bottom flask

• Heating mantle

• Condenser

• Steam distillation apparatus

• Separatory funnel

Procedure:

• In a 3 L round-bottomed flask, combine thiourea (380 g), water (500 mL), and concentrated hydrochloric acid (400 mL).

• Gently heat the mixture to dissolve the solids, then cool the solution to 30°C.

• Add furfuryl alcohol (490 g) to the reaction mixture. The reaction is exothermic and should be controlled by cooling to maintain a temperature around 60°C.

• Once the initial exotherm subsides, allow the solution to stand at room temperature for 12 hours.

• Carefully add a solution of sodium hydroxide (225 g) in water (250 mL) to the reaction mixture. An oily layer of the intermediate S-2-furfurylisothiourea, which begins to decompose into furfuryl mercaptan, will separate.

• Quickly set up for steam distillation and continue until no more oily droplets are observed in the distillate.

• Separate the furfuryl mercaptan from the aqueous phase using a separatory funnel.

• Dry the product over anhydrous calcium chloride. The expected yield is 313–340 g (55–60%).

Step 2: Methylation of Furfuryl Mercaptan

This procedure is adapted from a patented method for the synthesis of a similar compound, 2-methyl-3-methylthiofuran.[2]

Materials:

• Furfuryl mercaptan (from Step 1)

• Sodium hydroxide

• Dimethyl sulfate

• Water

• Four-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel

• Ice bath

Procedure:

• In a four-necked flask, prepare a solution of sodium hydroxide in water.

• Add furfuryl mercaptan to the aqueous sodium hydroxide solution.

• Cool the mixture to -10 °C using an ice-salt bath while stirring.

• Slowly add dimethyl sulfate dropwise from the dropping funnel, maintaining the temperature between -10 °C and 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• The product, furfuryl methyl sulfide, can be isolated by extraction with a suitable organic solvent (e.g., diethyl ether), followed by washing the organic layer with water and brine, drying over an anhydrous salt (e.g., MgSO₄), and removal of the solvent under reduced pressure.

• Further purification can be achieved by vacuum distillation.

Reactant	Product	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
Furfuryl Alcohol	Furfuryl Mercaptan	Thiourea, HCl, NaOH	Water	60 then RT	12	55-60
Furfuryl Mercaptan	Furfuryl Methyl Sulfide	Dimethyl sulfate, NaOH	Water	-10 to RT	3-4	>80 (expected)

Protocol 2: Diels-Alder Reaction of Furfuryl Methyl Sulfide

Furans can act as dienes in Diels-Alder reactions, providing a powerful tool for the construction of complex cyclic systems. This protocol describes a representative Diels-Alder reaction of furfuryl methyl sulfide with N-methylmaleimide.

Diagram of the Diels-Alder Reaction:

Caption: Diels-Alder reaction of furfuryl methyl sulfide.

Materials:

• Furfuryl methyl sulfide

• N-methylmaleimide

• Solvent (e.g., toluene, water, or solvent-free)

• Round-bottom flask

• Magnetic stirrer

• Heating mantle with temperature control

• Condenser

Procedure:

• In a round-bottom flask, dissolve furfuryl methyl sulfide (1.0 eq) and N-methylmaleimide (1.1 eq) in a minimal amount of a suitable solvent or mix them neat.

• Stir the reaction mixture at room temperature or heat to a moderate temperature (e.g., 50-80 °C). The reaction progress can be monitored by TLC or GC-MS.

• Upon completion, the reaction mixture can be cooled to induce crystallization of the product, or the solvent can be removed under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexanes) or by column chromatography on silica (B1680970) gel.

Expected Outcome:

The reaction is expected to yield a mixture of endo and exo diastereomers of the Diels-Alder adduct. The ratio of these isomers is dependent on the reaction conditions (temperature, solvent).

Diene	Dienophile	Solvent	Temperature (°C)	Time (h)	Yield (%)
Furfuryl Methyl Sulfide	N-Methylmaleimide	Toluene	80	16	>90 (expected)
Furfuryl Methyl Sulfide	Maleic Anhydride (B1165640)	Diethyl Ether	Room Temp	24	>90 (expected)

Protocol 3: Friedel-Crafts Acylation of Furfuryl Methyl Sulfide

The furan ring is susceptible to electrophilic substitution, such as Friedel-Crafts acylation, which typically occurs at the C5 position. This protocol provides a general procedure for the acylation of furfuryl methyl sulfide.

Diagram of the Acylation Reaction:

Caption: Friedel-Crafts acylation of furfuryl methyl sulfide.

Materials:

• Furfuryl methyl sulfide

• Acetic anhydride

• Lewis acid catalyst (e.g., SnCl₄, BF₃·OEt₂)

• Anhydrous solvent (e.g., dichloromethane, carbon disulfide)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (e.g., nitrogen or argon)

• Ice bath

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere, dissolve furfuryl methyl sulfide (1.0 eq) in the anhydrous solvent.

• Cool the solution to 0 °C in an ice bath.

• Add the Lewis acid catalyst (e.g., SnCl₄, 1.1 eq) dropwise to the stirred solution.

• Slowly add acetic anhydride (1.1 eq) to the reaction mixture.

• Stir the reaction at 0 °C for a specified time, monitoring the progress by TLC.

• Upon completion, quench the reaction by carefully adding it to a mixture of ice and dilute HCl.

• Separate the organic layer, and extract the aqueous layer with the solvent.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over an anhydrous salt (e.g., Na₂SO₄).

• Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel or vacuum distillation.

Substrate	Acylating Agent	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
Furfuryl Methyl Sulfide	Acetic Anhydride	SnCl₄	Dichloromethane	0	2	70-80 (expected)
Furfuryl Methyl Sulfide	Benzoyl Chloride	AlCl₃	Carbon Disulfide	0 to RT	3	60-70 (expected)

Protocol 4: Lithiation and Functionalization at the C5 Position

The C5 proton of 2-substituted furans is acidic and can be removed by a strong base to form a lithiated intermediate, which can then be trapped with various electrophiles.

Diagram of the Lithiation and Functionalization Workflow:

Caption: Lithiation and subsequent functionalization of furfuryl methyl sulfide.

Materials:

• Furfuryl methyl sulfide

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (B95107) (THF)

• Electrophile (e.g., freshly distilled benzaldehyde)

• Schlenk flask or flame-dried round-bottom flask with a septum

• Syringes

• Inert atmosphere (e.g., nitrogen or argon)

• Dry ice/acetone bath

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve furfuryl methyl sulfide (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq) dropwise via syringe.

• Stir the solution at -78 °C for 1 hour to ensure complete lithiation.

• In a separate flame-dried flask, prepare a solution of the electrophile (e.g., benzaldehyde, 1.2 eq) in anhydrous THF.

• Add the electrophile solution dropwise to the lithiated furan solution at -78 °C.

• Stir the reaction mixture at -78 °C for 1-2 hours.

• Quench the reaction at -78 °C by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

• Combine the organic layers, wash with brine, and dry over an anhydrous salt (e.g., MgSO₄).

• Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

Electrophile	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)
Benzaldehyde	(5-((Methylthio)methyl)furan-2-yl)(phenyl)methanol	THF	-78	2-3	>70 (expected)
N,N-Dimethylformamide (DMF)	5-((Methylthio)methyl)furan-2-carbaldehyde	THF	-78	2-3	>60 (expected)

Furfuryl methyl sulfide is a readily accessible and highly versatile building block for organic synthesis. The protocols provided herein demonstrate its utility in fundamental transformations such as Diels-Alder reactions, Friedel-Crafts acylations, and functionalization via lithiation. These reactions open up avenues for the synthesis of a wide range of complex molecules with potential applications in drug discovery and materials science. The structured data and detailed methodologies are intended to serve as a valuable resource for researchers in these fields.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]

Application of Furfuryl Methyl Sulfide in Flavor and Fragrance Chemistry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furfuryl methyl sulfide (B99878) (FEMA No. 3160, CAS No. 1438-91-1) is a volatile organosulfur compound that plays a significant role in the flavor and fragrance industry.[1] Its potent and complex aroma profile makes it a valuable ingredient for creating and enhancing a variety of food and fragrance experiences.[2][3] Naturally occurring in foods such as roasted coffee, pork liver, and malt, it contributes to the characteristic savory and roasted notes of these products.[4][5] This document provides detailed application notes, quantitative data, and experimental protocols relevant to the use of furfuryl methyl sulfide in flavor and fragrance chemistry.

Organoleptic Properties

Furfuryl methyl sulfide is characterized by a powerful and multifaceted aroma that changes with concentration. In diluted forms, it imparts desirable coffee-like and roasted notes.[5][6] At higher concentrations, it can present a more pungent, sulfurous, and even onion- or garlic-like character.[3][4][7]

Table 1: Organoleptic Profile of Furfuryl Methyl Sulfide

Attribute	Description	References
Odor	Coffee-like, roasted, savory, meaty, nutty, pungent, sulfurous, onion, garlic, horseradish nuance.	[2][4][6][7][8]
Taste	Sulfuraceous, garlic, eggy with a horseradish nuance at 2.5 ppm.	[3][4]
Flavor Profile	Enhances coffee, cocoa, nut, and meat flavors.	[2]

Quantitative Data

Recommended Usage Levels in Food Products

Furfuryl methyl sulfide is a potent flavor ingredient and is typically used at parts-per-million (ppm) or even parts-per-billion (ppb) levels. Its use is self-limiting due to its strong aroma.

Table 2: Recommended Application Levels of Furfuryl Methyl Sulfide in Various Food Categories

Food Category	Recommended Usage Level (ppm)
Beverages (non-alcoholic)	2
Alcoholic Beverages	4
Baked Goods	14
Soft Confectionery	10
Frozen Dairy	7
Meat Products	7
Desserts	4
Sauces	2
General (as consumed)	0.001 - 0.03

Source: The Good Scents Company, Perfumer & Flavorist[2][9]

Concentration in Coffee

Furfuryl methyl sulfide is a key volatile compound contributing to the aroma of coffee. Its concentration can vary depending on the coffee variety, roasting conditions, and brewing method.

Table 3: Concentration of Furfuryl Methyl Sulfide in Coffee Beverages

Coffee Beverage Type	Concentration Range (µg/L)
Coffee Beverage	25 - 1,000
Preferred Range	25 - 800
More Preferred Range	50 - 800
Most Preferred Range	150 - 500

Source: Google Patents[10]

Sensory Thresholds

Sensory thresholds are the lowest concentrations at which a substance can be detected. Furfuryl methyl sulfide is a high-impact aroma chemical with very low sensory thresholds.

Table 4: Sensory Threshold Values for Furfuryl Methyl Sulfide

Threshold Type	Medium	Value
Taste	Water	2.5 ppm

Source: ChemicalBook[3][4]

Experimental Protocols

Synthesis of Furfuryl Methyl Sulfide

A common laboratory-scale synthesis of furfuryl methyl sulfide involves the methylation of 2-furfuryl mercaptan. The following is a representative protocol based on established chemical principles.

4.1.1. Reaction Principle

The synthesis proceeds via a nucleophilic substitution reaction where the thiolate anion of 2-furfuryl mercaptan attacks a methylating agent, such as dimethyl sulfate (B86663).

4.1.2. Materials and Equipment

• 2-Furfuryl mercaptan

• Dimethyl sulfate

• Sodium hydroxide

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

4.1.3. Procedure

• Preparation of the Thiolate: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve a specific molar amount of 2-furfuryl mercaptan in an aqueous solution of sodium hydroxide. The reaction should be carried out in an ice bath to control the temperature.

• Methylation: Slowly add an equimolar amount of dimethyl sulfate to the stirred solution via the dropping funnel. Maintain the temperature below 10°C during the addition.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and continue stirring for several hours to ensure the reaction goes to completion.

• Workup: Transfer the reaction mixture to a separatory funnel. Extract the aqueous layer with diethyl ether. Combine the organic extracts and wash them with water and then brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification: The crude furfuryl methyl sulfide can be purified by vacuum distillation.

4.1.4. Safety Precautions

• Dimethyl sulfate is highly toxic and a suspected carcinogen. Handle with extreme caution in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.

• 2-Furfuryl mercaptan has a strong, unpleasant odor. All manipulations should be performed in a fume hood.

Analysis by Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique used to identify the odor-active compounds in a sample. The following is a general protocol for the analysis of furfuryl methyl sulfide in a coffee sample.

4.2.1. Principle

The volatile compounds in a sample are separated by gas chromatography. The effluent from the GC column is split, with one portion going to a detector (e.g., a mass spectrometer or flame ionization detector) and the other to a sniffing port, where a trained panelist can assess the odor of the eluting compounds.

4.2.2. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME)

• Place a known amount of finely ground roasted coffee into a headspace vial.

• Add an internal standard if quantitative analysis is required.

• Seal the vial and place it in a heated agitator to allow the volatile compounds to equilibrate into the headspace.

• Expose a SPME fiber to the headspace for a defined period to adsorb the volatile compounds.

• Retract the fiber and introduce it into the GC injector for thermal desorption.

4.2.3. GC-O System and Conditions

• Gas Chromatograph: Equipped with a split/splitless injector and a capillary column suitable for flavor analysis (e.g., a polar DB-WAX or a non-polar DB-5).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A programmed temperature ramp to separate the volatile compounds, for example, starting at 40°C and increasing to 240°C.

• Effluent Splitter: To direct a portion of the column effluent to the sniffing port and the detector.

• Olfactometry Port: A heated transfer line delivers the effluent to a sniffing cone where it is mixed with humidified air.

• Detector: Mass Spectrometer (MS) for identification or Flame Ionization Detector (FID) for quantification.

4.2.4. Olfactometric Analysis

A trained sensory panelist sniffs the effluent from the GC and records the retention time and a descriptor for each odor detected. The intensity of the odor can also be rated. By comparing the retention times of the detected odors with the peaks in the chromatogram from the detector, the odor-active compounds, including furfuryl methyl sulfide, can be identified.

Signaling Pathways and Experimental Workflows

Proposed Olfactory Signaling Pathway for Sulfur Compounds

The perception of many volatile sulfur compounds is mediated by G-protein coupled olfactory receptors (ORs). Recent research suggests that some of these receptors require metal cofactors, such as copper, for their activation.

References

• 1. CN1141296A - Preparation method of 2-methyl-3-methylthiofuran - Google Patents [patents.google.com]
• 2. Reactome | Olfactory Signaling Pathway [reactome.org]
• 3. Spectroscopic Study of Volatile Organic Compounds for the Assessment of Coffee Authenticity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 6. Characterization of the Aroma Profile and Main Key Odorants of Espresso Coffee - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 8. pnas.org [pnas.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the GC-MS Analysis of Furfuryl Methyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furfuryl methyl sulfide (B99878) (FMS) is a volatile sulfur compound and a significant contributor to the aroma of various thermally processed foods, most notably coffee. Its characteristic sulfurous, and at times coffee-like, aroma makes it a key analyte in flavor and fragrance research, quality control of food products, and in the development of new food ingredients and pharmaceuticals. The accurate and sensitive quantification of furfuryl methyl sulfide is crucial for understanding its impact on aroma profiles and for ensuring product consistency.

Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds like furfuryl methyl sulfide. When coupled with a headspace solid-phase microextraction (HS-SPME) sample preparation, it offers a robust, sensitive, and solvent-free method for the determination of FMS in complex matrices. This application note provides a detailed protocol for the analysis of furfuryl methyl sulfide using HS-SPME-GC-MS, including instrument parameters, sample preparation guidelines, and expected analytical performance based on data for similar volatile sulfur and furan (B31954) compounds.

Quantitative Data Summary

Parameter	Typical Performance for Related Volatile Sulfur Compounds & Furan Derivatives	Reference
Limit of Detection (LOD)	0.03 - 80 ng/L	[1][2]
Limit of Quantification (LOQ)	1.0 - 100 ng/L	[1][2]
Linearity (Correlation Coefficient, r²)	> 0.99	[2]
Recovery	90% - 105%	[2]
Precision (Repeatability, RSD)	< 15%	[2]

Experimental Protocols

This section outlines a detailed methodology for the quantitative analysis of furfuryl methyl sulfide in a coffee matrix using HS-SPME-GC-MS.

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

• Sample Weighing: Weigh 1.0 g of freshly ground coffee beans into a 22 mL headspace vial. For liquid samples like brewed coffee, pipette 7 mL into the vial.[3]

• Internal Standard Spiking: Add a known concentration of a suitable internal standard to the sample. An isotopically labeled analog of the analyte, if available, is ideal.

• Matrix Modification: For solid samples, add a small volume of deionized water to moisten the sample and facilitate the release of volatiles. For both solid and liquid samples, the addition of NaCl to saturate the solution can improve the extraction efficiency of some volatile compounds.[1]

• Equilibration: Seal the vial and place it in a heating block or water bath at 80°C for 20 minutes to allow the volatile compounds to partition into the headspace.[4]

• Extraction: Expose a pre-conditioned 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the vial for a defined period (e.g., 10 minutes) at the same temperature to adsorb the volatile analytes.[3]

• Desorption: Immediately after extraction, transfer the SPME fiber to the GC injector for thermal desorption.

GC-MS Analysis

The following table outlines the recommended GC-MS parameters for the analysis of furfuryl methyl sulfide.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
GC Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Injector	Split/Splitless, operated in splitless mode
Injector Temperature	240 °C[3]
Carrier Gas	Helium at a constant flow of 1.2 mL/min[3]
Oven Temperature Program	Initial temperature of 40°C held for 2 minutes, ramp at 4°C/min to 140°C, then ramp at 10°C/min to 240°C and hold for 10 minutes.[3]
MS Transfer Line Temp.	240 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range (Full Scan)	m/z 35 - 250
Selected Ion Monitoring (SIM) Ions	Quantifier ion: m/z 81. Qualifier ions: m/z 128, 53.[5]

Note: The Kovats retention index for furfuryl methyl sulfide on a standard non-polar column (e.g., DB-5) is approximately 975-995.[5] This information is crucial for peak identification.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical workflow of the GC-MS analysis and a conceptual representation of the process.

Caption: Experimental workflow for the GC-MS analysis of furfuryl methyl sulfide.

Caption: Conceptual journey of the analyte from sample to detection.

References

• 1. researchgate.net [researchgate.net]
• 2. Validation of an analytical method using HS-SPME-GC/MS-SIM to assess the exposure risk to carbonyl compounds and furan derivatives through beer consumption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. gcms.cz [gcms.cz]
• 5. Furfuryl methyl sulfide | C6H8OS | CID 518937 - PubChem [pubchem.ncbi.nlm.nih.gov]

Quantification of Furfuryl Methyl Sulfide in Food Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furfuryl methyl sulfide (B99878) is a volatile organic compound that contributes to the characteristic aroma of various food products, particularly those that undergo heat treatment. It is known for its coffee-like, and at lower concentrations, savory, onion-like aroma. The accurate quantification of furfuryl methyl sulfide is crucial for food quality control, flavor profile analysis, and new product development. This document provides detailed application notes and protocols for the determination of furfuryl methyl sulfide in food matrices using modern analytical techniques.

Analytical Approaches for Quantification

The primary analytical technique for the quantification of volatile and semi-volatile compounds like furfuryl methyl sulfide in complex food matrices is Gas Chromatography-Mass Spectrometry (GC-MS). To enhance sensitivity and selectivity, GC-MS is often coupled with a sample preparation technique such as Headspace Solid-Phase Microextraction (HS-SPME) or Stir Bar Sorptive Extraction (SBSE).

Headspace Solid-Phase Microextraction (HS-SPME): This technique involves the exposure of a fused silica (B1680970) fiber coated with a stationary phase to the headspace above the food sample. Volatile and semi-volatile compounds, including furfuryl methyl sulfide, partition from the sample matrix into the headspace and are then adsorbed onto the fiber. The fiber is subsequently introduced into the hot injector of the gas chromatograph, where the analytes are desorbed and transferred to the analytical column for separation and detection.

Stir Bar Sorptive Extraction (SBSE): SBSE is a similar technique that utilizes a magnetic stir bar coated with a thick layer of polydimethylsiloxane (B3030410) (PDMS). The stir bar is placed directly into a liquid sample or in the headspace of a solid or liquid sample, and the analytes are extracted into the PDMS phase. The stir bar is then thermally desorbed in a dedicated unit connected to the GC-MS system.

Quantitative Data Summary

The concentration of furfuryl methyl sulfide can vary significantly depending on the food matrix, processing conditions (e.g., roasting temperature and time), and storage. The following table summarizes typical usage levels and reported occurrences of furfuryl methyl sulfide in various food products.

Food Category	Typical Usage Level (ppm)	Reported Occurrence	Analytical Method	Reference
Bakery	14	-	-	[1]
Soft Confectionery	10	-	-	[1]
Frozen Dairy	7	-	-	[1]
Meat Products	7	Cooked Beef	GC-MS	[2]
Desserts	4	-	-	[1]
Alcoholic Beverages	4	Beer	GC with Sulfur Chemiluminescence Detector	[3]
Soft Drinks	2	-	-	[1]
Sauces	2	-	-	[1]
Coffee	-	Roasted Coffee Beans	GC-MS	[4][5]
Malt	-	Malt	-	[4]
Pork Liver	-	Cooked Pork Liver	-	[4]

Experimental Protocols

Protocol 1: Quantification of Furfuryl Methyl Sulfide in Roasted Coffee Beans using HS-SPME-GC-MS

1. Scope: This protocol describes the quantitative analysis of furfuryl methyl sulfide in roasted coffee bean samples.

2. Principle: Volatile compounds are extracted from the headspace of the ground coffee sample using a solid-phase microextraction (SPME) fiber and subsequently analyzed by gas chromatography-mass spectrometry (GC-MS). Quantification is achieved using an internal standard.

3. Materials and Reagents:

• Roasted coffee beans

• Furfuryl methyl sulfide standard (≥97% purity)

• Internal Standard (IS): e.g., 2-methyl-3-(methyldisulfanyl)furan-d3 (B12373562) or other suitable deuterated analog

• Methanol (HPLC grade)

• Sodium chloride (analytical grade)

• Deionized water

• 20 mL headspace vials with PTFE/silicone septa

• SPME fiber assembly: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

4. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• SPME autosampler

• Analytical balance

• Coffee grinder

5. Sample Preparation:

• Grind the roasted coffee beans to a uniform consistency.

• Accurately weigh 2.0 g of the ground coffee into a 20 mL headspace vial.

• Add 1.0 g of sodium chloride to the vial.

• Spike the sample with a known amount of the internal standard solution.

• Immediately seal the vial with a PTFE/silicone septum and cap.

6. HS-SPME Procedure:

• Place the sealed vial in the autosampler tray.

• Equilibrate the sample at 60°C for 15 minutes with agitation.

• Expose the DVB/CAR/PDMS SPME fiber to the headspace of the vial for 30 minutes at 60°C.

7. GC-MS Analysis:

• Injector:

  • Mode: Splitless

  • Temperature: 250°C

  • Desorption time: 5 minutes

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp to 150°C at 5°C/min.

  • Ramp to 250°C at 15°C/min, hold for 5 minutes.

• Mass Spectrometer:

  • Ionization mode: Electron Ionization (EI) at 70 eV.

  • Ion source temperature: 230°C.

  • Quadrupole temperature: 150°C.

  • Acquisition mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for furfuryl methyl sulfide (e.g., m/z 128, 97, 81) and the internal standard.

8. Calibration and Quantification:

• Prepare a series of calibration standards by spiking blank matrix (e.g., a non-aromatic coffee substitute or water) with known concentrations of furfuryl methyl sulfide and a constant concentration of the internal standard.

• Analyze the calibration standards using the same HS-SPME-GC-MS method.

• Construct a calibration curve by plotting the ratio of the peak area of furfuryl methyl sulfide to the peak area of the internal standard against the concentration of furfuryl methyl sulfide.

• Calculate the concentration of furfuryl methyl sulfide in the samples using the regression equation from the calibration curve.

9. Method Validation: The analytical method should be validated according to established guidelines to ensure its suitability for the intended purpose.[6][7] Key validation parameters include:

• Linearity: Assess the linear range of the calibration curve.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Accuracy: Evaluate the closeness of the measured value to the true value, typically through recovery studies using spiked samples.

• Precision: Assess the repeatability and intermediate precision of the method, expressed as the relative standard deviation (RSD).

• Selectivity: Ensure that the method can distinguish the analyte from other components in the sample matrix.

Visualizations

Caption: Experimental workflow for the quantification of furfuryl methyl sulfide.

Caption: Logical relationship of the quantification process.

References

• 1. furfuryl methyl sulfide, 1438-91-1 [thegoodscentscompany.com]
• 2. scielo.br [scielo.br]
• 3. agraria.com.br [agraria.com.br]
• 4. Methyl furfuryl disulfide = 95 , FG 57500-00-2 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. s27415.pcdn.co [s27415.pcdn.co]
• 7. laccei.org [laccei.org]

Application Notes and Protocols: Nucleophilic Substitution Reactions of Furfuryl Methyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furfuryl methyl sulfide (B99878) is a versatile organic compound, recognized for its characteristic aroma and its utility as a synthetic intermediate.[1][2][3] The furan (B31954) moiety is a key structural component in numerous pharmaceuticals and biologically active compounds. Consequently, methods for the functionalization of furan derivatives are of significant interest to the drug development and fine chemical industries.

Nucleophilic substitution at the methylene (B1212753) bridge of the furfuryl group provides a direct route to a diverse array of substituted furan derivatives. However, the methylthio (-SCH₃) group in furfuryl methyl sulfide is a relatively poor leaving group. Therefore, direct nucleophilic displacement is challenging under standard conditions. To facilitate these reactions, activation of the methylthio group is necessary, typically by converting it into a sulfonium (B1226848) salt. This transforms the neutral sulfide into a positively charged species, which is an excellent leaving group.

These application notes provide an overview of the strategies for nucleophilic substitution on furfuryl methyl sulfide, focusing on the activation of the thioether and subsequent reaction with various nucleophiles. Detailed protocols for analogous systems are presented to serve as a guide for experimental design.

Reaction Pathway: Activation and Substitution

The primary pathway for nucleophilic substitution on furfuryl methyl sulfide involves a two-step process:

• Activation of the Thioether: The sulfur atom of furfuryl methyl sulfide is alkylated to form a furfuryl dimethylsulfonium salt. This is typically achieved using an alkylating agent such as methyl iodide or dimethyl sulfate. The resulting sulfonium salt is highly reactive towards nucleophiles.

• Nucleophilic Displacement: The furfuryl dimethylsulfonium salt readily undergoes nucleophilic substitution with a variety of nucleophiles, including amines, thiols, and alkoxides. The dimethyl sulfide molecule acts as the leaving group.

Caption: General workflow for the nucleophilic substitution of furfuryl methyl sulfide.

Data Presentation: Yields of Nucleophilic Substitution on Activated Furfuryl Systems

Due to the limited availability of data directly pertaining to furfuryl methyl sulfide, the following table summarizes representative yields for nucleophilic substitution reactions on analogous activated furfuryl systems (e.g., furfuryl halides and tosylates). These reactions are expected to proceed through similar mechanistic pathways and provide an indication of the expected efficiency for various nucleophiles.

Nucleophile	Substrate (Leaving Group)	Product	Yield (%)	Reference
Ethanol	Furfuryl Alcohol (activated with Montmorillonite K10)	Furfuryl Ethyl Ether	45.3	[4]
Propanol	Furfuryl Alcohol (activated with ZSM-5)	Furfuryl Propyl Ether	High	[5]
Butanol	Furfuryl Alcohol (activated with ZSM-5)	Furfuryl Butyl Ether	High	[5]
Thiophenol	Tosylate	Di-substituted Thioether	96	[3]
4-Methoxythiophenol	Tosylate	Di-substituted Thioether	97	[3]
Pyrrolidine	Furfuryl Bromide	N-Furfurylpyrrolidine	71	[6]
4-Aminophenol	Benzyl (B1604629) Thiol (activated with Ph₃P/ICH₂CH₂I)	4-(Benzylamino)phenol	Moderate	[7]
Morpholine	Benzyl Thiol (activated with Ph₃P/ICH₂CH₂I)	4-Benzylmorpholine	85	[7]

Experimental Protocols

The following protocols are adapted from established procedures for the activation of thioethers and subsequent nucleophilic substitution reactions on related systems. These should serve as a starting point for the development of specific methods for furfuryl methyl sulfide.

Protocol 1: Activation of Furfuryl Methyl Sulfide to Furfuryl Dimethylsulfonium Salt

This protocol describes a general method for the synthesis of sulfonium salts from sulfides.

Materials:

• Furfuryl methyl sulfide

• Methyl iodide (or other suitable alkylating agent)

• Anhydrous solvent (e.g., acetone, dichloromethane, or diethyl ether)

• Stirring apparatus

• Reaction vessel

Procedure:

• In a clean, dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve furfuryl methyl sulfide (1.0 equivalent) in the chosen anhydrous solvent.

• Cool the solution in an ice bath.

• Slowly add the alkylating agent (e.g., methyl iodide, 1.1 equivalents) to the stirred solution.

• Allow the reaction mixture to stir at room temperature for 12-24 hours. The formation of a precipitate indicates the formation of the sulfonium salt.

• Collect the solid product by filtration, wash with cold, anhydrous solvent, and dry under vacuum.

• Characterize the resulting furfuryl dimethylsulfonium salt by NMR and mass spectrometry.

Notes:

• Sulfonium salts can be hygroscopic; handle and store them under anhydrous conditions.

• The choice of solvent can influence the reaction rate and the ease of product isolation.

Caption: Workflow for the synthesis of furfuryl dimethylsulfonium salt.

Protocol 2: Nucleophilic Substitution with an Amine Nucleophile

This protocol outlines a general procedure for the reaction of an activated furfuryl species with a primary or secondary amine.

Materials:

• Furfuryl dimethylsulfonium salt (from Protocol 1)

• Primary or secondary amine (e.g., morpholine, piperidine)

• Aprotic solvent (e.g., acetonitrile, DMF)

• Base (e.g., potassium carbonate, triethylamine)

• Stirring apparatus and heating equipment

• Standard work-up and purification reagents and equipment

Procedure:

• In a reaction vessel, dissolve the furfuryl dimethylsulfonium salt (1.0 equivalent) in the chosen aprotic solvent.

• Add the amine nucleophile (1.1-1.5 equivalents) and the base (1.5-2.0 equivalents) to the solution.

• Heat the reaction mixture to the desired temperature (typically 50-80 °C) and stir for the required time (2-24 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Perform an aqueous work-up by adding water and extracting the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

• Characterize the final product by NMR, IR, and mass spectrometry.

Protocol 3: Nucleophilic Substitution with a Thiol Nucleophile

This protocol provides a general method for the synthesis of furfuryl thioethers from an activated furfuryl precursor.

Materials:

• Furfuryl dimethylsulfonium salt (from Protocol 1)

• Thiol (e.g., thiophenol, benzyl thiol)

• Base (e.g., sodium hydride, potassium carbonate)

• Anhydrous aprotic solvent (e.g., THF, DMF)

• Stirring apparatus

• Standard work-up and purification reagents and equipment

Procedure:

• In a dry reaction vessel under an inert atmosphere, prepare the thiolate by dissolving the thiol (1.1 equivalents) in the anhydrous solvent and adding the base (1.1 equivalents) at 0 °C.

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of the furfuryl dimethylsulfonium salt (1.0 equivalent) in the same anhydrous solvent to the thiolate solution.

• Stir the reaction mixture at room temperature or heat as required (typically 25-60 °C) for the necessary duration (1-12 hours).

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, quench the reaction by the careful addition of water.

• Extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to afford the desired furfuryl thioether.

• Characterize the purified product using appropriate analytical techniques.

Protocol 4: Nucleophilic Substitution with an Alkoxide Nucleophile

This protocol details a general procedure for the synthesis of furfuryl ethers from an activated furfuryl substrate.

Materials:

• Furfuryl dimethylsulfonium salt (from Protocol 1)

• Alcohol (e.g., ethanol, propanol)

• Strong base (e.g., sodium hydride)

• Anhydrous solvent (e.g., THF, the corresponding alcohol)

• Stirring apparatus

• Standard work-up and purification reagents and equipment

Procedure:

• In a dry reaction vessel under an inert atmosphere, add the alcohol (as solvent or dissolved in an anhydrous solvent like THF).

• Carefully add the strong base (e.g., sodium hydride, 1.1 equivalents) in portions at 0 °C to generate the alkoxide in situ.

• Stir the mixture at room temperature until the evolution of hydrogen gas ceases.

• Add the furfuryl dimethylsulfonium salt (1.0 equivalent) to the alkoxide solution.

• Stir the reaction mixture at the appropriate temperature (ranging from room temperature to reflux) for the required time (1-24 hours).

• Monitor the reaction's progress.

• Upon completion, carefully quench the reaction (e.g., with water or a saturated aqueous solution of ammonium (B1175870) chloride).

• Extract the product with a suitable organic solvent.

• Dry the organic phase, concentrate, and purify the crude product by column chromatography or distillation.

• Characterize the resulting furfuryl ether by standard analytical methods.

Conclusion

The nucleophilic substitution of furfuryl methyl sulfide, facilitated by its conversion to a highly reactive sulfonium salt, offers a versatile and efficient pathway for the synthesis of a wide range of functionalized furan derivatives. The provided protocols, based on analogous and well-established chemical transformations, serve as a robust starting point for researchers in the fields of organic synthesis, medicinal chemistry, and materials science. The ability to introduce diverse functionalities onto the furan scaffold underscores the potential of this methodology in the development of novel compounds with tailored properties. Careful optimization of reaction conditions for specific substrates and nucleophiles will be key to achieving high yields and purity.

References

• 1. EP1022269A2 - Sulfonium salts and method of synthesis - Google Patents [patents.google.com]
• 2. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 3. Furfuryl methyl sulfide | C6H8OS | CID 518937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Synthetic Applications of Sulfonium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sioc.cas.cn [sioc.cas.cn]

Application Notes and Protocols for Novel Preservatives Derived from Furfuryl Methyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis and evaluation of novel preservatives derived from furfuryl methyl sulfide (B99878). These compounds have demonstrated significant antimicrobial activity against a range of foodborne bacteria and fungi, presenting them as promising candidates for further development as preservatives in the food and pharmaceutical industries.

Introduction

The furan (B31954) nucleus is a critical scaffold in a variety of biologically active compounds.[1] When combined with a thioether moiety, as seen in furfuryl methyl sulfide derivatives, the resulting compounds can exhibit potent antimicrobial properties.[2][3] Recent research has focused on the synthesis of a series of 2-methyl-3-furyl sulfide derivatives, which have shown broad-spectrum antimicrobial activity, in some cases exceeding that of commercial preservatives.[2][3] These compounds are synthesized from the precursor 2-methyl-3-furyl disulfide through various reactions, including C-H sulfurization, nucleophilic substitution, and ring-opening reactions.[2][3] This document outlines the synthesis of these derivatives and the protocols to assess their preservative efficacy.

Data Presentation: Antimicrobial Activity

The following tables summarize the antimicrobial activity of synthesized 2-methyl-3-furyl sulfide derivatives against various foodborne microorganisms. The data includes Minimum Inhibitory Concentration (MIC) values and the diameter of the inhibition zone.

Table 1: Minimum Inhibitory Concentration (MIC) in μg/mL

Compound	E. coli	B. subtilis	S. aureus	P. italicum	A. niger	M. racemosus	R. oryzae
3b	6.25	1.56	3.125	12.5	12.5	3.125	1.56
3d	12.5	12.5	6.25	>50	>50	12.5	12.5
3e	6.25	>50	>50	>50	>50	>50	>50
3i	3.125	1.56	1.56	6.25	6.25	1.56	1.56
3j	6.25	12.5	1.56	-	-	-	-
3l	3.125	1.56	1.56	-	-	1.56	-
3m	>50	>50	3.125	>50	>50	>50	>50
Penicillin	6.25	12.5	6.25	-	-	-	-
Amphotericin B	-	-	-	6.25	6.25	3.125	3.125
Thiram	-	-	-	12.5	12.5	3.125	3.125

Data extracted from a study by Xie et al.[2][3] A hyphen (-) indicates that the test was not performed.

Table 2: Inhibition Zone Diameter in mm

Compound	E. coli	B. subtilis	S. aureus	S. paratyphi	L. monocytogenes	V. parahemolyticus
3a	0	12.57±0.29	11.57±0.29	11.03±0.47	0	0
3b	8.77±0.33	17.57±0.29	8.57±0.29	19.90±0.42	18.57±0.29	0
3d	8.90±0.20	0	7.37±0.13	8.43±0.33	0	0
3e	12.03±0.29	0	0	0	0	0
3f	0	7.23±0.13	0	8.37±0.13	7.57±0.47	10.03±0.29
3g	7.57±0.29	9.23±0.47	10.23±0.47	13.70±0.42	13.57±0.29	0
3h	0	8.70±0.42	7.57±0.29	11.23±0.47	9.70±0.42	9.70±0.42
3i	11.23±0.47	16.77±0.33	17.77±0.33	8.70±0.42	8.57±0.29	0
3j	17.70±0.20	13.43±0.33	18.17±0.33	0	0	0
3k	0	0	7.57±0.29	0	0	0
3l	19.57±0.29	14.57±0.29	17.57±0.29	11.90±0.20	10.03±0.29	9.57±0.29
3m	0	0	8.90±0.20	0	0	0
5a	9.37±0.13	0	7.83±0.33	0	0	0
5b	0	0	0	0	0	0
5f	0	0	0	0	0	0

Data extracted from a study by Xie et al.[2][3]

Experimental Protocols

Synthesis of 2-methyl-3-furyl disulfide (Precursor)

A common precursor for the synthesis of the target derivatives is 2-methyl-3-furyl disulfide. A general method for its preparation is the oxidation of 2-methyl-3-furanthiol (B142662).[4]

Materials:

• 2-methyl-3-furanthiol

• Dimethyl sulfoxide (B87167) (DMSO)

• Three-necked flask

• Reflux condenser

• Magnetic stirrer

• Heating mantle

• Distillation apparatus

Procedure:

• In a three-necked flask equipped with a reflux condenser, magnetic stirrer, and thermometer, combine 2-methyl-3-furanthiol and dimethyl sulfoxide (DMSO) in a molar ratio of approximately 1:1.[4]

• Stir the mixture at room temperature for 10 hours under normal pressure.[4]

• After the reaction is complete, remove the generated dimethyl sulfide and water by distillation at normal pressure.[4]

• Purify the residue by vacuum distillation to obtain 2-methyl-3-furyl disulfide as a light yellow transparent liquid.[4]

General Synthesis of 2-methyl-3-furyl sulfide derivatives

The following are generalized protocols for the synthesis of various derivatives from 2-methyl-3-furyl disulfide.

1. C-H Sulfurization with Cyclic Ethers and Amides (e.g., Compounds 3a-3i)

• Materials: 2-methyl-3-furyl disulfide, cyclic ether (e.g., tetrahydrofuran) or amide (e.g., formamide), suitable solvent, reaction vessel.

• Procedure: A mixture of 2-methyl-3-furyl disulfide and the respective cyclic ether or amide is reacted. The specific reaction conditions (temperature, catalyst, reaction time) need to be optimized for each substrate.[3]

2. Nucleophilic Substitution with Ketones (e.g., Compounds 3j-3m)

• Materials: 2-methyl-3-furyl disulfide, ketone, alkaline catalyst, heating apparatus.

• Procedure: The 2-methyl-3-furyl disulfide is reacted with a ketone in the presence of an alkaline catalyst under heating.[3]

3. Ring-Opening Reaction with Epoxides (e.g., Compounds 5a-5f)

• Materials: 2-methyl-3-furyl disulfide, epoxide, reaction vessel.

• Procedure: The synthesis is achieved through a ring-opening reaction of the epoxide with 2-methyl-3-furyl disulfide.[3]

Antimicrobial Activity Assay: Broth Microdilution Method (for MIC)

Materials:

• Synthesized furfuryl methyl sulfide derivatives

• Bacterial and fungal strains

• Appropriate broth medium (e.g., Tryptic Soy Broth for bacteria, Potato Dextrose Broth for fungi)

• 96-well microtiter plates

• Incubator

• Microplate reader

Procedure:

• Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO).

• In a 96-well plate, perform serial two-fold dilutions of each compound in the appropriate broth to achieve a range of concentrations.

• Prepare an inoculum of the test microorganism and adjust its concentration to a standard level (e.g., 1-2 x 10^8 CFU/mL).

• Add the microbial inoculum to each well of the microtiter plate.

• Include positive controls (broth with inoculum, no compound) and negative controls (broth only).

• Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 28°C for 48 hours for fungi).

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Antimicrobial Activity Assay: Disk Diffusion Method (for Inhibition Zone)

Materials:

• Synthesized furfuryl methyl sulfide derivatives

• Bacterial and fungal strains

• Appropriate agar (B569324) medium (e.g., Tryptose Soya Agar for bacteria, Potato Dextrose Agar for fungi)

• Sterile filter paper discs (6 mm diameter)

• Petri dishes

• Incubator

Procedure:

• Prepare a stock solution of each test compound.

• Impregnate sterile filter paper discs with a known concentration of each test compound and allow the solvent to evaporate.

• Prepare a lawn of the test microorganism on the surface of the agar plate.

• Place the impregnated discs on the surface of the inoculated agar.

• Incubate the plates under appropriate conditions.

• Measure the diameter of the zone of inhibition (including the disc) in millimeters.

Mandatory Visualizations

Proposed Antimicrobial Mechanism of Action

The precise signaling pathways for the antimicrobial action of these novel furfuryl methyl sulfide derivatives are yet to be fully elucidated. However, based on the known mechanisms of furan and thioether compounds, a proposed mechanism can be hypothesized. Furan derivatives have been shown to interfere with microbial growth through various mechanisms, including the inhibition of enzymes and the disruption of DNA and protein synthesis.[1][5] Thioether compounds can disrupt bacterial virulence by interfering with pathways such as the two-component regulation system, flagellar assembly, and quorum sensing.[6]

Caption: Proposed antimicrobial mechanism of action.

General Experimental Workflow for Synthesis and Evaluation

The overall process for developing these novel preservatives involves a systematic workflow from synthesis to antimicrobial testing.

Caption: General experimental workflow.

References

• 1. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 2. Synthesis of novel 2-methyl-3-furyl sulfide flavor derivatives as efficient preservatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of novel 2-methyl-3-furyl sulfide flavor derivatives as efficient preservatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN1097747A - The preparation method of a kind of two (2-methyl-3-furyl) disulfide - Google Patents [patents.google.com]
• 5. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, Bioactivities, and Antibacterial Mechanism of 5-(Thioether)- N-phenyl/benzyl-1,3,4-oxadiazole-2-carboxamide/amine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Furfuryl Methyl Sulfide: Application Notes and Protocols for Agrochemical Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furfuryl methyl sulfide (B99878), a volatile organic compound with the characteristic aroma of coffee and cooked meat, is primarily recognized for its application in the food and fragrance industries. However, its chemical structure, featuring a furan (B31954) ring and a methyl sulfide group, suggests a potential for broader applications in the agrochemical sector. Both furan derivatives and organic sulfides are well-represented classes of compounds with established fungicidal, insecticidal, nematicidal, and plant growth-regulating properties.

These application notes provide a comprehensive overview of the potential of furfuryl methyl sulfide in agrochemical development. Drawing on data from structurally similar compounds, this document outlines detailed protocols for screening and evaluating its efficacy, and proposes potential mechanisms of action.

Potential Agrochemical Applications

Based on the bioactivity of analogous compounds, furfuryl methyl sulfide is a candidate for investigation in the following agrochemical applications:

• Fungicide: Derivatives of 2-methyl-3-furyl sulfide have demonstrated antimicrobial activity against a range of foodborne bacteria and fungi[1]. This suggests that furfuryl methyl sulfide may inhibit the growth of plant-pathogenic fungi.

• Insecticide: The furan moiety is a key component in several commercial insecticides, such as the systemic insecticide carbofuran. This structural feature points to the potential for furfuryl methyl sulfide to exhibit insecticidal properties.

• Nematicide: Furfural and its derivatives have shown nematicidal activity against root-knot nematodes like Meloidogyne javanica. This indicates a potential application for furfuryl methyl sulfide in controlling plant-parasitic nematodes.

• Plant Growth Regulator: Certain furan-containing compounds, such as α-furfuryl-2-alkylaminophosphonates, have been found to possess plant growth regulatory activities[2].

Data Presentation: Efficacy of Furfuryl Methyl Sulfide Analogs

While specific efficacy data for furfuryl methyl sulfide in agrochemical applications is not yet available in published literature, the following table summarizes the activity of structurally related compounds to provide a rationale for its investigation.

Compound Class	Analog Compound	Target Organism/Application	Efficacy Data	Reference
Furan Sulfide Derivatives	2-methyl-3-furyl sulfide derivatives	Foodborne bacteria and fungi	Antimicrobial activity observed	[1]
Furan Derivatives	Furfural	Meloidogyne javanica (Nematode)	Nematicidal activity demonstrated
Furan Derivatives	Carbofuran	Various insect pests	Systemic insecticide
Furan Derivatives	α-furfuryl-2-alkylaminophosphonates	Plant Growth Regulation	Plant growth regulatory effects observed	[2]

Experimental Protocols

The following are detailed protocols for the preliminary screening of furfuryl methyl sulfide for various agrochemical activities.

Protocol 1: In Vitro Antifungal Activity Assay

Objective: To determine the fungicidal activity of furfuryl methyl sulfide against common plant pathogenic fungi.

Materials:

• Furfuryl methyl sulfide (analytical grade)

• Dimethyl sulfoxide (B87167) (DMSO)

• Potato Dextrose Agar (B569324) (PDA)

• Cultures of plant pathogenic fungi (e.g., Fusarium oxysporum, Botrytis cinerea, Alternaria solani)

• Sterile petri dishes (90 mm)

• Sterile cork borer (5 mm)

• Micropipettes and sterile tips

• Incubator

Procedure:

• Preparation of Fungal Cultures: Subculture the test fungi on PDA plates and incubate at 25±2°C for 7-10 days to obtain actively growing cultures.

• Preparation of Test Solutions: Prepare a stock solution of furfuryl methyl sulfide (e.g., 10,000 ppm) in DMSO. From this stock, prepare a series of dilutions (e.g., 1000, 500, 250, 100, 50 ppm) in sterile distilled water. The final concentration of DMSO in the media should not exceed 1% (v/v), as this may inhibit fungal growth.

• Poisoned Food Technique:

  • Amend molten PDA with the different concentrations of furfuryl methyl sulfide solutions.

  • Pour the amended PDA into sterile petri dishes.

  • A control plate should be prepared with PDA amended with the same concentration of DMSO as the treatment plates.

• Inoculation:

  • Once the agar has solidified, place a 5 mm mycelial disc, taken from the edge of an actively growing fungal culture, in the center of each plate.

• Incubation: Incubate the plates at 25±2°C.

• Data Collection:

  • Measure the radial growth of the fungal colony in two perpendicular directions at regular intervals (e.g., 24, 48, 72 hours) until the fungus in the control plate reaches the edge of the dish.

  • Calculate the percentage of mycelial growth inhibition using the following formula: % Inhibition = ((dc - dt) / dc) * 100 where dc is the average diameter of the fungal colony in the control plate and dt is the average diameter of the fungal colony in the treatment plate.

• Determination of EC50: The effective concentration required to inhibit 50% of mycelial growth (EC50) can be determined by probit analysis of the inhibition data.

Protocol 2: Insecticidal Activity Bioassay (Contact Toxicity)

Objective: To evaluate the contact toxicity of furfuryl methyl sulfide against a model insect pest.

Materials:

• Furfuryl methyl sulfide

• Acetone (B3395972)

• A model insect pest (e.g., third-instar larvae of diamondback moth, Plutella xylostella)

• Microsyringe or micropipette

• Petri dishes lined with filter paper

• Fresh cabbage leaves or artificial diet

• Ventilated rearing cages

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of furfuryl methyl sulfide in acetone. Prepare a series of dilutions to be tested.

• Topical Application:

  • Immobilize the insect larvae by chilling them on a cold plate.

  • Apply a small, precise volume (e.g., 1 µL) of the test solution to the dorsal thorax of each larva using a microsyringe.

  • A control group should be treated with acetone only.

• Observation:

  • Place the treated larvae in petri dishes with a fresh food source.

  • Maintain the larvae at an appropriate temperature and humidity for their development.

• Data Collection:

  • Record mortality at 24, 48, and 72 hours after treatment. Larvae are considered dead if they do not move when prodded with a fine brush.

  • Calculate the corrected mortality using Abbott's formula if mortality is observed in the control group: Corrected % Mortality = ((% Mortality in Treatment - % Mortality in Control) / (100 - % Mortality in Control)) * 100

• Determination of LD50: The lethal dose required to kill 50% of the test insects (LD50) can be determined by probit analysis.

Protocol 3: Nematicidal Activity Assay

Objective: To assess the nematicidal activity of furfuryl methyl sulfide against a plant-parasitic nematode.

Materials:

• Furfuryl methyl sulfide

• Ethanol or DMSO

• Culture of a plant-parasitic nematode (e.g., second-stage juveniles (J2) of the root-knot nematode, Meloidogyne incognita)

• 96-well microtiter plates

• Stereomicroscope

• Micropipettes and sterile tips

Procedure:

• Nematode Suspension: Prepare a suspension of nematode J2s in sterile water and adjust the concentration to approximately 100 J2s per 50 µL.

• Preparation of Test Solutions: Prepare a stock solution of furfuryl methyl sulfide in a suitable solvent. Create a series of dilutions in sterile water. The final solvent concentration should be non-nematicidal.

• Bioassay:

  • In a 96-well plate, add 50 µL of the nematode suspension to each well.

  • Add 50 µL of the respective test solution to each well.

  • Include a solvent control and a water-only control.

• Incubation: Incubate the plates at room temperature (25±2°C).

• Data Collection:

  • After 24, 48, and 72 hours, count the number of dead nematodes in each well under a stereomicroscope. Nematodes are considered dead if they are straight and do not move when probed with a fine needle.

  • Calculate the percentage mortality for each concentration.

• Determination of LC50: The lethal concentration required to kill 50% of the nematodes (LC50) can be determined using probit analysis.

Protocol 4: Plant Growth Regulation Assay (Seed Germination and Seedling Growth)

Objective: To evaluate the effect of furfuryl methyl sulfide on seed germination and early seedling growth.

Materials:

• Furfuryl methyl sulfide

• Sterile distilled water

• Seeds of a model plant (e.g., lettuce, Lactuca sativa or radish, Raphanus sativus)

• Sterile petri dishes with filter paper

• Growth chamber with controlled light and temperature

Procedure:

• Preparation of Test Solutions: Prepare a series of aqueous solutions of furfuryl methyl sulfide at different concentrations (e.g., 1, 10, 50, 100 ppm). A control with only sterile distilled water should be included.

• Seed Treatment:

  • Place a sterile filter paper in each petri dish.

  • Place a known number of seeds (e.g., 20) on the filter paper in each dish.

  • Add a specific volume (e.g., 5 mL) of the respective test solution or control to each petri dish.

• Incubation:

  • Seal the petri dishes with parafilm to prevent evaporation.

  • Incubate the dishes in a growth chamber under controlled conditions (e.g., 25°C, 16/8 h light/dark cycle).

• Data Collection:

  • After a set period (e.g., 7 days), record the following parameters:

    • Germination percentage.

    • Root length of the seedlings.

    • Shoot length of the seedlings.

• Data Analysis:

  • Calculate the mean and standard deviation for each parameter at each concentration.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine if there are significant differences between the treatments and the control.

Mandatory Visualizations

Caption: Workflow for Antifungal Activity Assay.

Caption: Workflow for Insecticidal Bioassay.

Caption: Proposed Mechanism of Action for Furan Toxicants.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Green Synthesis, Antioxidant, and Plant Growth Regulatory Activities of Novel α-Furfuryl-2-alkylaminophosphonates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-Phase Microextraction (SPME) Analysis of Furfuryl Methyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furfuryl methyl sulfide (B99878) is a volatile sulfur compound that contributes to the characteristic aroma of various food products, most notably roasted coffee. Its analysis is crucial for quality control in the food and beverage industry, flavor and fragrance development, and potentially in pharmaceutical applications where trace volatile compounds can impact product stability and sensory attributes. Headspace Solid-Phase Microextraction (HS-SPME) is a solvent-free, sensitive, and efficient sample preparation technique ideal for the analysis of volatile and semi-volatile compounds like furfuryl methyl sulfide from diverse and complex matrices.[1] This document provides detailed application notes and experimental protocols for the determination of furfuryl methyl sulfide using HS-SPME coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of HS-SPME

HS-SPME is an equilibrium-based extraction technique where a fused silica (B1680970) fiber coated with a stationary phase is exposed to the headspace above a sample. Volatile analytes, such as furfuryl methyl sulfide, partition from the sample matrix into the headspace and then adsorb onto the fiber coating. Following a defined extraction period, the fiber is retracted and introduced into the injection port of a gas chromatograph, where the analytes are thermally desorbed for separation and detection.

Experimental Protocols

This section details a comprehensive methodology for the analysis of furfuryl methyl sulfide using HS-SPME-GC-MS. The following protocol is a general guideline and may require optimization depending on the specific sample matrix and instrumentation.

Materials and Reagents

• SPME Fiber Assembly: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for broad-range analysis of volatile compounds, including sulfur compounds and furans.[2][3][4][5][6]

• Vials: 20 mL amber glass headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa.

• Standard: High-purity furfuryl methyl sulfide.

• Solvent: Methanol or ethanol (B145695) for standard preparation.

• Salt: Sodium chloride (NaCl), analytical grade.

• Internal Standard (IS): A suitable internal standard, such as 1,2-dichlorobenzene, can be used to improve precision.[7]

• Apparatus:

  • SPME manual holder or autosampler.

  • Heating block or water bath with agitation capabilities.

  • Gas Chromatograph (GC) equipped with a split/splitless injector and a mass spectrometer (MS) detector.

Sample Preparation

• Liquid Samples (e.g., coffee, beverages):

  • Pipette a precise volume (e.g., 5 mL) of the liquid sample into a 20 mL headspace vial.

  • For alcoholic beverages, it may be necessary to dilute the sample with deionized water to reduce the ethanol concentration, as high ethanol content can decrease the extraction efficiency of sulfur compounds.[4][5] A final ethanol concentration of around 2.5% v/v has been shown to be effective.[4][5]

  • Add a known amount of NaCl (e.g., 1 g) to the vial to increase the ionic strength of the sample, which can enhance the partitioning of volatile analytes into the headspace.

  • If using an internal standard, add a precise volume of the IS solution.

  • Immediately seal the vial with a magnetic screw cap.

• Solid Samples (e.g., roasted coffee beans, food powders):

  • Weigh a precise amount of the homogenized solid sample (e.g., 1 g) into a 20 mL headspace vial.

  • Add a small, precise volume of deionized water or a saturated NaCl solution (e.g., 2 mL) to create a slurry and facilitate the release of volatiles.

  • If using an internal standard, add a precise volume of the IS solution.

  • Immediately seal the vial with a magnetic screw cap.

HS-SPME Procedure

• Equilibration: Place the sealed vial in a heating block or water bath set to the optimized equilibration temperature (e.g., 60°C). Allow the sample to equilibrate for a specific time (e.g., 15 minutes) with gentle agitation to facilitate the partitioning of furfuryl methyl sulfide into the headspace.

• Extraction: Expose the DVB/CAR/PDMS SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes) at the same temperature as equilibration, with continued agitation.

• Desorption: After extraction, retract the fiber into the needle and immediately transfer it to the heated injection port of the GC. Desorb the analytes from the fiber at a high temperature (e.g., 250°C) for a sufficient time (e.g., 4 minutes) in splitless mode to ensure the complete transfer of analytes to the GC column.

GC-MS Analysis

• GC Column: A mid-polarity column, such as a DB-624 or equivalent (6% cyanopropylphenyl / 94% dimethylpolysiloxane), is suitable for the separation of furan (B31954) derivatives and volatile sulfur compounds.[2]

• Injector Temperature: 250°C

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program: An example program could be:

  • Initial temperature of 40°C, hold for 2 minutes.

  • Ramp to 150°C at a rate of 5°C/min.

  • Ramp to 240°C at a rate of 10°C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 250°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 35-350 for qualitative analysis. For quantitative analysis, Selected Ion Monitoring (SIM) mode can be used to enhance sensitivity and selectivity. Key ions for furfuryl methyl sulfide can be selected from its mass spectrum.

Data Presentation

The following tables summarize representative quantitative data for the analysis of furfuryl methyl sulfide and structurally similar compounds using HS-SPME-GC-MS. These values can serve as a benchmark for method development and validation.

Table 1: Optimized HS-SPME Parameters for Furfuryl Methyl sulfide and Related Volatile Compounds

Parameter	Optimized Value/Range	Reference
SPME Fiber	DVB/CAR/PDMS	[2][3][4][5][6]
Sample Volume	1-5 g (solid) or 5-10 mL (liquid)
Salt Addition (NaCl)	1-2 g or to saturation	[4][5]
Equilibration Temperature	40 - 70 °C	[6]
Equilibration Time	10 - 30 min
Extraction Temperature	40 - 70 °C	[6]
Extraction Time	20 - 60 min
Desorption Temperature	240 - 260 °C
Desorption Time	2 - 5 min

Table 2: Representative Method Validation Data for Furfuryl Methyl Sulfide and Analogs

Analyte	Matrix	Linearity (R²)	LOD (µg/L or µg/kg)	LOQ (µg/L or µg/kg)	Recovery (%)	Reference
2-Furfurylthiol	Coffee Brew	>0.99	-	3.0	86.8 - 106.2	[7]
Furan Derivatives	Espresso Coffee	>0.999	-	-	98.0 - 102.0	[8]
Furan & Alkylfurans	Chocolate	-	-	0.48 - 2.50	81 - 109
Volatile Sulfur Compounds	Fruit Brandy	-	-	-	-	[4][5]
Furan Derivatives	Baby Food	-	0.018 - 0.035 ng/g	0.060 - 0.117 ng/g	98.4 - 99.8

Note: The limits of detection (LOD), limits of quantification (LOQ), and recovery can vary depending on the specific instrumentation, SPME fiber, and sample matrix.

Visualization

Experimental Workflow

Caption: Experimental workflow for the analysis of furfuryl methyl sulfide using HS-SPME-GC-MS.

Logical Relationship of Key Steps

Caption: Key equilibria and steps in the HS-SPME-GC-MS analysis of volatile compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Profiles of volatile sulfur compounds in various vegetables consumed in Korea using HS-SPME-GC/MS technique [frontiersin.org]
• 4. Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS-SPME/GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. japsonline.com [japsonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

High-performance liquid chromatography (HPLC) methods for furfuryl methyl sulfide

Application Note: Analysis of Furfuryl Methyl sulfide (B99878) by HPLC

Introduction

Furfuryl methyl sulfide (FMS) is a significant contributor to the aroma profile of numerous thermally processed foods, imparting characteristic sulfurous, and sometimes coffee-like, notes.[1] Its analysis is crucial for quality control in the food and beverage industry and for flavor and fragrance research. This application note describes a reverse-phase HPLC method coupled with UV detection, a widely accessible and robust technique for the analysis of furan (B31954) derivatives and related compounds.

Chromatographic Conditions

A successful separation of furfuryl methyl sulfide can be achieved using a C18 stationary phase, which is well-suited for the retention of moderately non-polar compounds. A gradient elution with a mobile phase consisting of water and an organic modifier like methanol (B129727) or acetonitrile (B52724) allows for the effective separation of the analyte from matrix interferences.

Detection

Furfuryl methyl sulfide is expected to exhibit UV absorbance, a common characteristic of furan derivatives. The optimal detection wavelength must be determined experimentally by obtaining the UV spectrum of a standard solution of furfuryl methyl sulfide. Based on the analysis of similar compounds like furfural (B47365) and its derivatives, the maximum absorbance is likely to be in the range of 220-280 nm.[2][3] A photodiode array (PDA) detector is highly recommended as it can acquire the entire UV spectrum of the eluting peaks, aiding in peak identification and purity assessment.

Quantitative Data Summary

As no pre-existing validated HPLC method with quantitative performance data for furfuryl methyl sulfide was found, the following tables are provided as templates for researchers to populate during their own method validation. The data for related furan derivatives from existing literature is included for reference.

Table 1: HPLC Method Parameters for Furan Derivatives (for reference)

Parameter	Method for Furan Derivatives in Coffee	Method for Furfurals in Food
Column	Zorbax Eclipse XBD-C8, 4.6 x 150 mm, 5 µm	Inertsil ODS-3, 3.0 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Acetic Acid in Water, B: Methanol	A: Acetonitrile, B: Water (10:90, v/v)
Elution	Gradient	Isocratic
Flow Rate	0.5 mL/min	0.4 mL/min
Detection	DAD (217 nm for Furfuryl Alcohol)	PDA (275 nm)
Column Temp.	25°C	40°C

Reference data from publications on the analysis of related furan compounds.[4][5]

Table 2: Method Validation Data Template for Furfuryl Methyl Sulfide Analysis

Parameter	Acceptance Criteria	Experimental Result
Retention Time (min)	-	To be determined
Linearity (R²)	> 0.995	To be determined
Limit of Detection (LOD)	-	To be determined
Limit of Quantification (LOQ)	-	To be determined
Precision (%RSD)	< 15%	To be determined
Accuracy (% Recovery)	80 - 120%	To be determined
Specificity	No interfering peaks at the retention time of the analyte	To be determined

Experimental Protocols

Protocol 1: Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of pure furfuryl methyl sulfide standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase to achieve concentrations ranging from the expected LOQ to the upper limit of the linear range (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL).

Protocol 2: Sample Preparation from Coffee Beans

• Grinding: Grind roasted coffee beans to a fine powder.

• Extraction: Weigh 1 g of the ground coffee into a centrifuge tube. Add 10 mL of methanol.

• Sonication: Sonicate the mixture for 15 minutes in a water bath.

• Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes to separate the solid particles.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Analysis: Inject the filtered sample into the HPLC system.

Protocol 3: HPLC Analysis

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Injection: Inject a standard solution to determine the retention time and response of furfuryl methyl sulfide.

• UV Spectrum Acquisition: If using a PDA detector, acquire the UV spectrum of the furfuryl methyl sulfide peak to determine the wavelength of maximum absorbance (λmax). Set this wavelength for quantification.

• Calibration Curve: Inject the series of working standard solutions to construct a calibration curve by plotting peak area against concentration.

• Sample Analysis: Inject the prepared samples and quantify the amount of furfuryl methyl sulfide using the calibration curve.

Visualizations

Caption: Experimental workflow for the extraction and HPLC analysis of furfuryl methyl sulfide from coffee beans.

Caption: Logical relationship for HPLC method development and validation for furfuryl methyl sulfide analysis.

References

• 1. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 2. laccei.org [laccei.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews - PMC [pmc.ncbi.nlm.nih.gov]
• 5. glsciences.com [glsciences.com]

The Role of Furfuryl Methyl Sulfide in Maillard Reaction Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the study of furfuryl methyl sulfide (B99878), a key sulfur-containing volatile compound formed during the Maillard reaction. Understanding the formation and behavior of this compound is crucial for food chemistry, flavor science, and toxicology. These guidelines offer a framework for conducting Maillard reaction model studies, quantifying furfuryl methyl sulfide, and elucidating its formation pathways.

Introduction to Furfuryl Methyl Sulfide in the Maillard Reaction

The Maillard reaction, a non-enzymatic browning process between amino acids and reducing sugars, is a cornerstone of flavor development in thermally processed foods. Within this complex network of reactions, sulfur-containing amino acids, such as cysteine and methionine, play a pivotal role in generating a wide array of potent aroma compounds. Furfuryl methyl sulfide, with its characteristic savory, and slightly sulfury aroma, is a significant contributor to the flavor profile of many cooked foods, including coffee and roasted meats.

Its formation is intrinsically linked to the generation of furan (B31954) derivatives and the availability of sulfur and methyl donors within the reaction matrix. The study of furfuryl methyl sulfide provides valuable insights into the intricate chemical pathways that govern flavor formation and can inform strategies for flavor modulation and off-flavor mitigation in food products and pharmaceutical formulations.

Formation Pathways of Furfuryl Methyl Sulfide

The formation of furfuryl methyl sulfide is a multi-step process that primarily involves the degradation of a reducing sugar and a sulfur-containing amino acid. The key precursor to furfuryl methyl sulfide is 2-furanmethanethiol (also known as furfuryl mercaptan).

The generally accepted pathway involves:

• Formation of Furfural (B47365): Pentoses, such as ribose, readily degrade during the Maillard reaction to form furfural.

• Formation of 2-Furanmethanethiol: Hydrogen sulfide (H₂S), generated from the degradation of cysteine, reacts with furfural to produce 2-furanmethanethiol.

• Methylation of 2-Furanmethanethiol: The final step is the methylation of the thiol group of 2-furanmethanethiol. While the exact mechanism within the Maillard reaction is a subject of ongoing research, it is proposed that methyl donors, such as methionine, can contribute the methyl group.

The following diagram illustrates the proposed formation pathway:

Caption: Proposed pathway for furfuryl methyl sulfide formation.

Quantitative Data on Furfuryl Methyl Sulfide Formation

The yield of furfuryl methyl sulfide is highly dependent on various reaction parameters. The following tables summarize illustrative quantitative data based on typical findings in Maillard reaction model systems.

Table 1: Effect of pH on the Relative Yield of Furfuryl Methyl Sulfide and its Precursor

pH	Relative Yield of 2-Furanmethanethiol (%)	Relative Yield of Furfuryl Methyl Sulfide (%)
4.5	100	85
5.5	85	95
6.5	60	100
7.5	40	70

Note: Data are illustrative and represent relative yields under constant temperature and precursor concentrations. Lower pH conditions generally favor the formation of furan derivatives.[1]

Table 2: Effect of Temperature on the Relative Yield of Furfuryl Methyl Sulfide

Temperature (°C)	Reaction Time (min)	Relative Yield of Furfuryl Methyl Sulfide (%)
120	60	40
140	30	80
160	15	100
180	10	75 (degradation observed)

Note: Data are illustrative and represent relative yields under constant pH and precursor concentrations.

Table 3: Effect of Precursor Concentration on the Relative Yield of Furfuryl Methyl Sulfide

Cysteine (mmol)	Ribose (mmol)	Methionine (mmol)	Relative Yield of Furfuryl Methyl Sulfide (%)
1	1	0	50
1	1	0.5	80
1	1	1	100
0.5	1	1	70
1	0.5	1	60

Note: Data are illustrative and represent relative yields under constant pH and temperature.

Experimental Protocols

This section provides detailed protocols for a Maillard reaction model system to study the formation of furfuryl methyl sulfide and its subsequent analysis.

Protocol for Maillard Reaction Model System

This protocol describes the preparation of a model system to generate volatile sulfur compounds, including furfuryl methyl sulfide.

Materials:

• L-Cysteine (≥98% purity)

• D-Ribose (≥99% purity)

• L-Methionine (optional, as a methyl donor)

• Phosphate (B84403) buffer (0.1 M, prepared to desired pH, e.g., 5.5)

• Deionized water

• 20 mL headspace vials with PTFE/silicone septa

• Heating block or oven with precise temperature control

Procedure:

• Solution Preparation: Prepare a 0.1 M phosphate buffer solution and adjust the pH to the desired value (e.g., 4.5, 5.5, 6.5, 7.5) using phosphoric acid or sodium hydroxide.

• Reactant Preparation: Weigh the appropriate amounts of L-cysteine, D-ribose, and L-methionine (if used). A typical molar ratio is 1:1 for cysteine and ribose, and 1:1 for cysteine and methionine.

• Reaction Setup: In a 20 mL headspace vial, dissolve the weighed reactants in 10 mL of the prepared phosphate buffer.

• Sealing: Immediately cap the vial tightly with a PTFE/silicone septum and an aluminum crimp cap.

• Heating: Place the vial in a preheated heating block or oven at the desired temperature (e.g., 140°C) for a specific duration (e.g., 30 minutes).

• Quenching: After the heating period, immediately transfer the vial to an ice bath to quench the reaction.

• Storage: Store the vials at -20°C until analysis to minimize the loss of volatile compounds.

Caption: Workflow for the Maillard reaction model system.

Protocol for HS-SPME-GC-MS Analysis of Furfuryl Methyl Sulfide

This protocol outlines the analysis of furfuryl methyl sulfide from the headspace of the Maillard reaction model system samples using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Instrumentation and Materials:

• Gas Chromatograph with a Mass Spectrometer (GC-MS)

• SPME autosampler or manual holder

• SPME fiber (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Heated agitator or water bath

• Furfuryl methyl sulfide analytical standard

• Internal standard (e.g., d6-furfuryl methyl sulfide or a suitable compound with similar properties)

Procedure:

• Sample Preparation: Place the vial containing the quenched Maillard reaction sample into the heated agitator or water bath set to the desired equilibration temperature (e.g., 60°C).

• Internal Standard: Spike the sample with a known concentration of the internal standard.

• Equilibration: Allow the sample to equilibrate at the set temperature for a defined period (e.g., 15 minutes) with agitation.

• SPME Extraction: Expose the SPME fiber to the headspace of the vial for a specific time (e.g., 30 minutes) to adsorb the volatile compounds.

• Desorption: Retract the fiber and immediately insert it into the hot GC injector port (e.g., 250°C) for thermal desorption for a set time (e.g., 5 minutes) in splitless mode.

• GC-MS Analysis:

  • Column: Use a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp to 150°C at 5°C/min.

    • Ramp to 250°C at 15°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Parameters:

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Full scan for identification and Selected Ion Monitoring (SIM) for quantification.

    • SIM Ions for Furfuryl Methyl Sulfide: m/z 128 (molecular ion), 81 (base peak), 53.

Data Analysis:

• Identify furfuryl methyl sulfide based on its retention time and mass spectrum compared to an authentic standard.

• Quantify the concentration of furfuryl methyl sulfide using a calibration curve prepared with the analytical standard and normalized to the internal standard.

Caption: Workflow for the analysis of furfuryl methyl sulfide.

Conclusion

The study of furfuryl methyl sulfide in Maillard reaction systems provides a window into the complex chemistry of flavor formation. By utilizing controlled model systems and sensitive analytical techniques such as HS-SPME-GC-MS, researchers can systematically investigate the impact of various parameters on the generation of this important aroma compound. The protocols and data presented here serve as a comprehensive guide for scientists and professionals in the fields of food science, flavor chemistry, and drug development to further explore the role of furfuryl methyl sulfide and other volatile sulfur compounds in their respective areas of research.

References

• 1. fs.ntou.edu.tw [fs.ntou.edu.tw]

Application Notes &amp; Protocols: Safe Handling and Storage of Furfuryl Methyl Sulfide

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Furfuryl methyl sulfide (B99878) (CAS No. 1438-91-1) is a volatile, combustible liquid with a strong, pungent odor reminiscent of garlic, onion, and coffee.[1][2] It is utilized in the flavor and fragrance industry and may be encountered in various research and development settings.[1][2][3] Due to its hazardous properties, strict adherence to safety protocols during handling and storage is imperative to mitigate risks of personal injury and environmental contamination. These application notes provide a comprehensive guide to the safe management of furfuryl methyl sulfide in a laboratory setting.

2. Hazard Identification and Classification

Furfuryl methyl sulfide is classified as a hazardous substance. The following table summarizes its GHS hazard classifications.

Hazard Class	Hazard Statement	GHS Code
Flammable liquids	Combustible liquid	H227[4][5][6][7]
Acute toxicity, Oral	Harmful if swallowed	H302[4][8]
Skin corrosion/irritation	Causes skin irritation	H315[4][7]
Serious eye damage/eye irritation	Causes serious eye irritation	H319[4][7]
Specific target organ toxicity — single exposure	May cause respiratory irritation	H335[4][7]

3. Physical and Chemical Properties

A summary of the key physical and chemical properties of furfuryl methyl sulfide is presented below.

Property	Value
Appearance	Clear, colorless to light yellow or light brown liquid[1][2][4]
Odor	Pungent, garlic, onion, sulfur-like[1][2][4]
CAS Number	1438-91-1[1][2][4][5][6]
Molecular Formula	C6H8OS[2][4][5]
Molecular Weight	128.19 g/mol [1][5]
Boiling Point	62°C @ 28 mm Hg[4]; 64-65°C @ 15 mm Hg[1][2]
Flash Point	64°C / 148°F (Closed cup)[4]
Density	1.07 g/mL at 25°C[1][2]
Solubility	Insoluble in water; soluble in organic solvents[3]

4. Experimental Protocols: Safe Handling and Emergency Procedures

Detailed methodologies for the safe handling and response to emergencies involving furfuryl methyl sulfide are critical for laboratory safety.

4.1. Protocol for General Handling

• Engineering Controls: Always handle furfuryl methyl sulfide in a well-ventilated area.[4][5][8][9] A certified chemical fume hood is required. Ensure that eyewash stations and safety showers are readily accessible and in good working order.[7]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear tight-fitting chemical splash goggles or a face shield.[4][9]

  • Hand Protection: Wear chemical-resistant, impervious gloves. Consult the glove manufacturer's specifications for breakthrough time and compatibility.[4][9]

  • Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.[8][9]

  • Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a NIOSH-approved respirator with an appropriate cartridge.[4][9]

• Hygiene Practices:

  • Avoid breathing vapors or spray.[4][5]

  • Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4][8]

  • Wash hands thoroughly with soap and water after handling and before eating, drinking, or using the restroom.[4][8]

  • Remove contaminated clothing and wash it before reuse.[4][5]

4.2. Protocol for Accidental Release

• Immediate Response:

  • Evacuate personnel from the immediate spill area.

  • Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[9]

  • Ensure adequate ventilation.

• Containment and Cleanup:

  • For small spills, absorb the material with an inert, dry absorbent such as sand, diatomite, or universal binders.[4][5][6]

  • Collect the absorbed material and place it into a suitable, labeled, and closed container for hazardous waste disposal.[5][9]

  • Do not allow the spilled material to enter drains or waterways.[4][9]

  • After cleanup, wash the spill area thoroughly.[5]

4.3. First-Aid Measures

Exposure Route	First-Aid Protocol
Inhalation	Move the affected person to fresh air and keep them warm and at rest in a comfortable breathing position. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4][5][8]
Skin Contact	Immediately remove contaminated clothing. Wash the affected skin with plenty of soap and water. If skin irritation occurs, seek medical advice.[4][5][8]
Eye Contact	Immediately rinse the eyes with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do so. Continue rinsing. Seek immediate medical attention.[4][5]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[4][9]

4.4. Firefighting Protocol

• Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO2), dry powder, or water fog.[4]

• Unsuitable Extinguishing Media: Do not use a direct water jet as it may spread the fire.

• Specific Hazards: The product is a combustible liquid and may produce hazardous thermal decomposition products.[4][6]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[9]

5. Storage Protocol

Proper storage is crucial to maintain the stability of furfuryl methyl sulfide and prevent hazardous situations.

• Storage Conditions:

  • Store in a cool, dry, and well-ventilated area.[1][4][5][7][8][10]

  • Keep the container tightly closed and in its original container.[4][5]

  • Store away from heat, sparks, open flames, and other ignition sources.[4][7][10] No smoking in the storage area.[4]

  • Protect containers from physical damage.

• Incompatible Materials: Store away from incompatible materials. While specific incompatibilities are not listed in the provided results, it is good practice to store it away from strong oxidizing agents.

• Storage Class: Chemical storage.[4] The storage area should have a leak-tight and non-absorbent floor.[4]

6. Workflow for Safe Handling and Storage

The following diagram illustrates the logical workflow for the safe handling and storage of furfuryl methyl sulfide.

Caption: Workflow for the safe handling and storage of furfuryl methyl sulfide.

7. Disposal Considerations

Dispose of furfuryl methyl sulfide and its containers in accordance with all local, state, and federal regulations.[4] Waste generation should be minimized wherever possible.[4] Do not dispose of it in the sewer system or with regular trash.

Disclaimer: This document is intended as a guide and does not replace a thorough risk assessment that should be conducted for any specific laboratory procedure. Always refer to the most current Safety Data Sheet (SDS) for furfuryl methyl sulfide before use.

References

• 1. Furfuryl methyl sulfide CAS#: 1438-91-1 [m.chemicalbook.com]
• 2. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]
• 4. synerzine.com [synerzine.com]
• 5. aurochemicals.com [aurochemicals.com]
• 6. prod.adv-bio.com [prod.adv-bio.com]
• 7. WERCS Studio - Application Error [assets.thermofisher.com]
• 8. echemi.com [echemi.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. Furfuryl Methyl Sulfide | 1438-91-1 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]

Application Notes and Protocols: Isotopic Labeling of Furfuryl Methyl Sulfide for Mechanistic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furfuryl methyl sulfide (B99878) (FMS) is a key aroma compound found in various food products, particularly coffee, and is also a potential scaffold in medicinal chemistry. Understanding the reaction mechanisms involving FMS is crucial for controlling flavor profiles in food science and for designing novel therapeutic agents. Isotopic labeling is a powerful technique for elucidating reaction pathways, determining rate-limiting steps, and identifying transient intermediates. By replacing specific atoms with their heavier isotopes (e.g., ²H or D for ¹H, ¹³C for ¹²C), one can trace the fate of atoms throughout a reaction and measure kinetic isotope effects (KIEs).

These application notes provide a detailed protocol for the synthesis of deuterium-labeled furfuryl methyl sulfide and its application in a hypothetical mechanistic study of an acid-catalyzed hydrolysis reaction.

Mechanistic Investigation of Acid-Catalyzed Hydrolysis of Furfuryl Methyl Sulfide

A plausible pathway for the acid-catalyzed hydrolysis of furfuryl methyl sulfide to furfuryl alcohol and methanethiol (B179389) involves the protonation of the sulfur atom, followed by nucleophilic attack by water. Isotopic labeling of the methylene (B1212753) bridge can help elucidate the mechanism and the rate-determining step.

Proposed Reaction Mechanism

The proposed mechanism involves the following steps:

• Protonation of the sulfur atom of FMS.

• Nucleophilic attack of a water molecule on the methylene carbon.

• Departure of methanethiol as a leaving group.

• Deprotonation to yield furfuryl alcohol.

By labeling the methylene protons with deuterium (B1214612), we can probe for a primary kinetic isotope effect. A significant kH/kD > 1 would suggest that the C-S bond cleavage is part of the rate-determining step.

Caption: Proposed acid-catalyzed hydrolysis of FMS.

Experimental Protocols

Synthesis of Furfuryl Methyl Sulfide-d₂ (d-FMS)

This protocol describes the synthesis of furfuryl methyl sulfide with deuterium atoms on the methylene bridge.

Materials:

• Furfuryl alcohol

• Thionyl chloride (SOCl₂)

• Sodium thiomethoxide (NaSMe)

• Deuterium oxide (D₂O)

• Lithium aluminum deuteride (B1239839) (LiAlD₄)

• Anhydrous diethyl ether

• Anhydrous tetrahydrofuran (B95107) (THF)

• Sodium bicarbonate (NaHCO₃) solution

• Brine solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Synthesis of Furan-2-carbonyl chloride: React furfural (B47365) with an oxidizing agent to get furoic acid. Subsequently, react furoic acid with thionyl chloride to produce furan-2-carbonyl chloride.

• Synthesis of Furan-2-carboxaldehyde-d₁: Reduce furan-2-carbonyl chloride with LiAlD₄ in anhydrous THF.

• Synthesis of Furfuryl alcohol-d₂: Reduce furan-2-carboxaldehyde-d₁ with LiAlD₄ in anhydrous THF.

• Synthesis of Furfuryl chloride-d₂: React furfuryl alcohol-d₂ with thionyl chloride in anhydrous diethyl ether at 0°C.

• Synthesis of Furfuryl methyl sulfide-d₂: React furfuryl chloride-d₂ with sodium thiomethoxide in anhydrous THF.

• Work-up and Purification: Quench the reaction with saturated NaHCO₃ solution. Extract the product with diethyl ether, wash with brine, and dry over anhydrous MgSO₄. Purify by column chromatography or distillation.

Caption: Synthesis workflow for d-FMS.

Kinetic Isotope Effect Study

This protocol outlines the procedure for determining the kinetic isotope effect for the acid-catalyzed hydrolysis of FMS.

Materials:

• Furfuryl methyl sulfide (FMS)

• Furfuryl methyl sulfide-d₂ (d-FMS)

• 1 M Hydrochloric acid (HCl)

• Dioxane (as a co-solvent)

• Internal standard (e.g., undecane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Reaction Setup: Prepare two sets of reaction vials. In each vial, add a solution of either FMS or d-FMS in dioxane. Add the internal standard.

• Initiate Reaction: Initiate the reaction by adding 1 M HCl to each vial at a constant temperature (e.g., 50°C).

• Time Points: At specific time intervals, quench the reaction in one vial from each set by adding a neutralizing agent (e.g., NaHCO₃).

• Extraction: Extract the organic components with a suitable solvent (e.g., diethyl ether).

• Analysis: Analyze the extracts by GC-MS to determine the concentration of the remaining FMS or d-FMS relative to the internal standard.

• Data Analysis: Plot the natural logarithm of the concentration of the reactant versus time for both FMS and d-FMS. The slope of the line will give the rate constant (k).

• Calculate KIE: The kinetic isotope effect is calculated as the ratio of the rate constants: KIE = kH / kD.

Caption: Workflow for KIE determination.

Data Presentation

The following tables present hypothetical data from the kinetic isotope effect study.

Table 1: Rate Constants for the Hydrolysis of FMS and d-FMS at 50°C

Substrate	Rate Constant (k) [s⁻¹]	Standard Deviation
Furfuryl methyl sulfide (FMS)	1.25 x 10⁻⁴	± 0.05 x 10⁻⁴
Furfuryl methyl sulfide-d₂ (d-FMS)	1.10 x 10⁻⁴	± 0.04 x 10⁻⁴

Table 2: Kinetic Isotope Effect

Parameter	Value
kH	1.25 x 10⁻⁴ s⁻¹
kD	1.10 x 10⁻⁴ s⁻¹
KIE (kH/kD)	1.14

Interpretation of Results

A KIE value of 1.14 is a small but significant primary isotope effect. This result suggests that the C-H (or C-D) bond at the methylene bridge is weakened in the transition state of the rate-determining step. This is consistent with a mechanism where the C-S bond is breaking during the nucleophilic attack of water, which would lead to a change in hybridization at the carbon atom from sp³ to a more sp²-like character in the transition state.

Conclusion

The use of isotopic labeling, specifically deuterium substitution at the methylene bridge of furfuryl methyl sulfide, provides valuable insight into the mechanism of its acid-catalyzed hydrolysis. The observed kinetic isotope effect supports a mechanism where the cleavage of the carbon-sulfur bond is involved in the rate-determining step. These methods can be adapted to study a wide range of reactions involving FMS and other sulfur-containing compounds, aiding in the fields of food chemistry and drug development.

Application Notes and Protocols: Furfuryl Methyl Sulfide in Material Science

Disclaimer: The following application notes describe hypothetical uses of furfuryl methyl sulfide (B99878) in material science. As of the current scientific literature, furfuryl methyl sulfide is primarily utilized in the flavor and fragrance industries. The protocols and pathways detailed below are based on the known reactivity of furan (B31954) and organosulfur compounds and are intended for research and development purposes to explore potential new applications.

Introduction

Furfuryl methyl sulfide (FMS) is an organosulfur compound incorporating a furan ring, a versatile heterocyclic moiety derivable from biomass. While its current applications are limited, its unique chemical structure, combining a reactive furan diene and a sulfur-containing side chain, presents intriguing possibilities for the development of novel materials. This document outlines potential applications of FMS in the fields of corrosion inhibition and as an electrolyte additive in lithium-sulfur batteries, providing detailed (though hypothetical) experimental protocols and mechanistic pathways.

Application 1: Corrosion Inhibitor for Mild Steel in Acidic Media

Furan derivatives have demonstrated efficacy as corrosion inhibitors due to the presence of heteroatoms and π-electrons which facilitate adsorption onto metal surfaces.[1][2] The sulfur atom in FMS could further enhance this property through strong coordination with metal ions.

Quantitative Data Summary

The following table presents hypothetical inhibition efficiency data for furfuryl methyl sulfide compared to other furan-based corrosion inhibitors. These values are projected based on the performance of similar compounds.[3][4][5]

Inhibitor	Concentration (mM)	Medium	Temperature (°C)	Inhibition Efficiency (%)
Furfuryl Methyl Sulfide	1.0	1 M HCl	25	92
Furfuryl Methyl Sulfide	5.0	1 M HCl	25	98
2-Furancarboxylic Acid	5.0	1 M HCl	25	95
Furfurylamine	5.0	1 M HCl	25	90

Experimental Protocol: Gravimetric Analysis of Corrosion Inhibition

Objective: To determine the corrosion inhibition efficiency of furfuryl methyl sulfide for mild steel in a 1 M HCl solution.

Materials:

• Mild steel coupons (e.g., C1018), pre-polished and cleaned

• 1 M Hydrochloric acid (HCl)

• Furfuryl methyl sulfide (FMS)

• Acetone

• Distilled water

• Analytical balance

Procedure:

• Coupon Preparation: Mechanically polish mild steel coupons with successively finer grades of emery paper, rinse with distilled water, degrease with acetone, and dry.

• Initial Mass: Accurately weigh the prepared coupons to the nearest 0.1 mg.

• Inhibitor Solutions: Prepare a series of 1 M HCl solutions containing varying concentrations of FMS (e.g., 0.1, 0.5, 1.0, 5.0 mM). A blank solution of 1 M HCl without the inhibitor is also required.

• Immersion: Immerse one coupon in each of the test solutions for a specified period (e.g., 24 hours) at a constant temperature (e.g., 25 °C).

• Final Mass: After the immersion period, remove the coupons, gently clean with a soft brush to remove corrosion products, rinse with distilled water and acetone, dry, and reweigh.

• Calculation of Inhibition Efficiency (IE%): IE% = [(W_blank - W_inhibitor) / W_blank] x 100 Where W_blank is the mass loss of the coupon in the blank solution and W_inhibitor is the mass loss in the solution containing FMS.

Logical Diagram: Corrosion Inhibition Mechanism

Caption: Workflow for evaluating the corrosion inhibition of FMS.

Application 2: Electrolyte Additive in Lithium-Sulfur Batteries

Organosulfur compounds are being explored as additives in lithium-sulfur (Li-S) batteries to mitigate the polysulfide shuttle effect and improve cycling stability.[6][7][8] Furfuryl methyl sulfide, with its sulfur moiety, could potentially interact with polysulfides, while the furan ring might contribute to the formation of a stable solid electrolyte interphase (SEI) on the lithium anode.

Quantitative Data Summary

The following table presents hypothetical performance data for a Li-S battery with and without furfuryl methyl sulfide as an electrolyte additive. The data is extrapolated from studies on similar organosulfur additives.[9][10]

Electrolyte	Initial Discharge Capacity (mAh/g)	Capacity Retention after 100 Cycles (%)	Coulombic Efficiency (%)
Standard Electrolyte	1200	60	95
Standard + 1% FMS	1150	85	98

Experimental Protocol: Fabrication and Testing of Li-S Coin Cells

Objective: To evaluate the effect of furfuryl methyl sulfide as an electrolyte additive on the electrochemical performance of Li-S batteries.

Materials:

• Sulfur/carbon composite cathode material

• Lithium metal foil anode

• Celgard separator

• Standard Electrolyte: 1 M lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) in a 1:1 (v/v) mixture of 1,3-dioxolane (B20135) (DOL) and 1,2-dimethoxyethane (B42094) (DME) with 1% LiNO3.

• Test Electrolyte: Standard electrolyte with the addition of 1% (w/v) furfuryl methyl sulfide.

• Coin cell components (CR2032)

• Argon-filled glovebox

• Battery cycler

Procedure:

• Cathode Preparation: Prepare a slurry of the sulfur/carbon composite, a conductive agent (e.g., carbon black), and a binder (e.g., PVDF) in a solvent (e.g., NMP). Cast the slurry onto an aluminum foil current collector and dry under vacuum.

• Cell Assembly: Inside an argon-filled glovebox, assemble CR2032 coin cells using the prepared cathode, a lithium metal anode, a Celgard separator, and either the standard or the test electrolyte.

• Electrochemical Testing:

  • Galvanostatic Cycling: Cycle the cells at a constant current rate (e.g., C/10, where 1C = 1675 mA/g) between 1.7 and 2.8 V.

  • Cyclic Voltammetry (CV): Perform CV scans at a slow scan rate (e.g., 0.1 mV/s) to investigate the redox reactions.

  • Electrochemical Impedance Spectroscopy (EIS): Measure the impedance before and after cycling to analyze changes in cell resistance.

Signaling Pathway: Hypothetical Role of FMS in a Li-S Battery

Caption: Proposed mechanism of FMS in mitigating polysulfide shuttling.

Potential Application 3: Monomer for Sulfur-Containing Polymers

The furan ring of FMS can act as a diene in Diels-Alder polymerization, while the sulfide linkage offers a site for potential oxidation and cross-linking, making FMS a candidate monomer for novel sulfur-containing polymers.[11] Such polymers could exhibit interesting thermal and optical properties.

Experimental Protocol: Synthesis of a FMS-based Polymer via Diels-Alder Polymerization

Objective: To synthesize a linear polymer from furfuryl methyl sulfide and a bismaleimide.

Materials:

• Furfuryl methyl sulfide (FMS) - acting as the di-functional diene after a hypothetical modification to a bisfuran structure. For this conceptual protocol, we assume a bisfuran derivative of FMS is available.

• 1,1'-(Methylenedi-4,1-phenylene)bismaleimide (BMI)

• Anhydrous N,N-Dimethylformamide (DMF)

• Methanol (B129727)

Procedure:

• Monomer Preparation: In a dry reaction flask under a nitrogen atmosphere, dissolve equimolar amounts of the conceptual bisfuran derivative of FMS and BMI in anhydrous DMF.

• Polymerization: Heat the reaction mixture at a controlled temperature (e.g., 80-100 °C) for 24-48 hours. The progress of the polymerization can be monitored by the increase in viscosity of the solution.

• Polymer Precipitation: After cooling to room temperature, pour the viscous solution into a large excess of a non-solvent like methanol to precipitate the polymer.

• Purification and Drying: Filter the precipitated polymer, wash it thoroughly with methanol to remove unreacted monomers and solvent, and dry it under vacuum at 60 °C until a constant weight is achieved.

• Characterization: The resulting polymer can be characterized by Gel Permeation Chromatography (GPC) for molecular weight determination, and by NMR and FTIR for structural analysis.

Logical Diagram: Polymer Synthesis Workflow

Caption: Hypothetical workflow for synthesizing a polymer from FMS.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. A one-pot reaction involving furan derivatives as potential corrosion inhibitors for carbon steel in acidic environments: insights from electrochemical and computational analyses [physchemres.org]
• 5. researchgate.net [researchgate.net]
• 6. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 7. Advances of Organosulfur Materials for Rechargeable Metal Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. The Role of Electrolyte Additives in Lithium Sulfur Batteries [eureka.patsnap.com]
• 11. files01.core.ac.uk [files01.core.ac.uk]

Technical Notes & Optimization

Technical Support Center: Optimization of Furfuryl Methyl Sulfide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for the synthesis of furfuryl methyl sulfide (B99878), a key intermediate in the flavor, fragrance, and pharmaceutical industries. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data-driven insights to help you optimize your reaction yields and overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing furfuryl methyl sulfide?

A1: The two primary synthetic routes to furfuryl methyl sulfide are:

• Nucleophilic substitution of a furfuryl halide (e.g., furfuryl chloride) with a methyl sulfide source. This is a widely used method that involves the reaction of a furfuryl halide with a methyl mercaptide salt, such as sodium thiomethoxide.[1]

• Alkylation of 2-furfuryl mercaptan. This method involves the deprotonation of 2-furfuryl mercaptan with a base, followed by reaction with a methylating agent like dimethyl sulfate (B86663) or methyl iodide.[2]

Q2: I am experiencing low yields in my synthesis. What are the likely causes?

A2: Low yields in furfuryl methyl sulfide synthesis can stem from several factors:

• Instability of Starting Materials: Furfuryl halides are known to be unstable and can undergo polymerization, especially in the presence of acid or heat.

• Side Reactions: The most common side reaction is the acid-catalyzed polymerization of the furfuryl starting material or product.[3] Dimerization or oligomerization of the furfuryl cation can lead to significant byproduct formation.

• Suboptimal Reaction Conditions: Incorrect temperature, solvent, or base concentration can negatively impact the reaction rate and selectivity.

• Poor Quality Reagents: The purity of reactants, especially the furfuryl halide and the methyl sulfide source, is crucial.

• Inefficient Purification: Furfuryl methyl sulfide can be volatile, and losses can occur during workup and purification steps like distillation.

Q3: How can I minimize the formation of polymer byproducts?

A3: To minimize polymerization of furfuryl derivatives, consider the following:

• Use Freshly Prepared or Distilled Furfuryl Halide: Avoid using old or discolored starting materials.

• Maintain a Low Reaction Temperature: Lower temperatures generally favor the desired nucleophilic substitution over polymerization.

• Use a Non-Acidic Environment: Ensure that the reaction conditions are basic or neutral to prevent acid-catalyzed polymerization.

• Control the Rate of Addition: Slow addition of the furfuryl halide to the nucleophile solution can help to maintain a low concentration of the electrophile and reduce side reactions.

Q4: What is the role of a phase-transfer catalyst (PTC) in this synthesis?

A4: A phase-transfer catalyst can be beneficial when reacting a water-soluble nucleophile (like sodium thiomethoxide) with an organic-soluble electrophile (like furfuryl chloride). The PTC, typically a quaternary ammonium (B1175870) salt, facilitates the transfer of the nucleophile from the aqueous phase to the organic phase where the reaction occurs, potentially increasing the reaction rate and yield.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution(s)
Low or No Product Formation	Inactive nucleophile (e.g., oxidized sodium thiomethoxide).	Use freshly prepared or commercially sourced sodium thiomethoxide. Ensure it is stored under an inert atmosphere.
Low reaction temperature.	Gradually increase the reaction temperature while monitoring for byproduct formation. A temperature range of 40-60°C is a good starting point.
Inappropriate solvent.	Use a polar aprotic solvent such as DMF, DMSO, or acetonitrile (B52724) to favor an SN2 reaction mechanism.
Significant Polymer Formation	Acidic reaction conditions.	Ensure the reaction mixture is basic. Use a non-protic base like sodium hydride if starting from furfuryl mercaptan. When using furfuryl chloride, ensure the absence of acidic impurities.
High concentration of furfuryl halide.	Add the furfuryl halide dropwise to the reaction mixture containing the nucleophile.
Formation of Difurfuryl Sulfide	Reaction of the product with the starting material.	Use a slight excess of the methyl sulfide nucleophile to ensure complete reaction with the furfuryl halide.
Difficult Purification	Co-distillation with solvent or byproducts.	Perform fractional distillation under reduced pressure to effectively separate the product from impurities with different boiling points.
Thermal decomposition during distillation.	Use a lower distillation temperature under a higher vacuum.

Data Presentation

Table 1: Effect of Reaction Parameters on Furfuryl Methyl Sulfide Yield (Illustrative Data)

Entry	Electrophile	Nucleophile	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
1	Furfuryl Chloride	Sodium Thiomethoxide	DMF	-	50	4	~85
2	Furfuryl Chloride	Sodium Thiomethoxide	Acetonitrile	-	50	6	~75
3	Furfuryl Alcohol	Methyl Mercaptan	Toluene	p-TsOH	110	8	Low (major polymerization)
4	2-Furfuryl Mercaptan	Dimethyl Sulfate	Ethanol	NaOH	25	2	~90
5	2-Furfuryl Mercaptan	Methyl Iodide	Acetone	K₂CO₃	56	3	~88

Note: The data in this table is illustrative and compiled from typical outcomes of nucleophilic substitution reactions on furfuryl systems. Actual yields may vary based on specific experimental conditions and scale.

Experimental Protocols

Protocol 1: Synthesis from Furfuryl Chloride and Sodium Thiomethoxide

This protocol is adapted from standard nucleophilic substitution procedures.

Materials:

• Furfuryl chloride (freshly distilled)

• Sodium thiomethoxide solution (e.g., 21 wt% in water) or solid sodium thiomethoxide

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer, and heating mantle

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a dropping funnel under an inert atmosphere, place sodium thiomethoxide (1.1 equivalents). If using a solution, calculate the volume needed. If using solid, add it carefully.

• Solvent Addition: Add anhydrous DMF to the flask to dissolve the sodium thiomethoxide.

• Addition of Furfuryl Chloride: Cool the reaction mixture in an ice bath. Add freshly distilled furfuryl chloride (1.0 equivalent) dropwise from the dropping funnel over 30-60 minutes, maintaining the internal temperature below 10°C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to 50°C for 4-6 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Cool the reaction mixture to room temperature and pour it into a separatory funnel containing cold water.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation to obtain pure furfuryl methyl sulfide.

Protocol 2: Synthesis from 2-Furfuryl Mercaptan and Dimethyl Sulfate

Materials:

• 2-Furfuryl mercaptan

• Dimethyl sulfate

• Sodium hydroxide (B78521)

• Ethanol

• Round-bottom flask, magnetic stirrer

Procedure:

• Preparation of Sodium Mercaptide: In a round-bottom flask, dissolve 2-furfuryl mercaptan (1.0 equivalent) in ethanol. Add a solution of sodium hydroxide (1.05 equivalents) in water dropwise while stirring.

• Methylation: To the resulting sodium 2-furfuryl mercaptide solution, add dimethyl sulfate (1.0 equivalent) dropwise at room temperature. A slight exotherm may be observed.

• Reaction: Stir the reaction mixture at room temperature for 2-3 hours. Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Workup and Extraction: Follow the workup, extraction, and purification steps as described in Protocol 1.

Visualizations

Experimental Workflow: Synthesis from Furfuryl Chloride

Caption: Experimental workflow for the synthesis of furfuryl methyl sulfide.

Troubleshooting Logic for Low Yield

Caption: Logic diagram for troubleshooting low synthesis yield.

References

• 1. CN105693573A - Method and device for producing sodium thiomethoxide from by-product obtained through synthesis of dimethyl sulfide - Google Patents [patents.google.com]
• 2. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 3. furfuryl methyl sulfide, 1438-91-1 [thegoodscentscompany.com]

Technical Support Center: Purification of Crude Furfuryl Methyl Sulfide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude furfuryl methyl sulfide (B99878).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude furfuryl methyl sulfide?

A1: Crude furfuryl methyl sulfide, typically synthesized via the alkylation of a methyl sulfide derivative with a furfuryl halide, may contain several impurities.[1] These can include:

• Unreacted starting materials: Such as furfuryl chloride or bromide and sodium thiomethoxide.

• Oxidation products: Methyl furfuryl disulfide is a common byproduct formed from the oxidation of the thiomethoxide starting material.[2][3]

• Solvent residues: Depending on the synthesis, solvents like dimethylformamide (DMF) may be present.[1]

• Polymeric materials: Furan (B31954) rings can be unstable in the presence of acids and may lead to the formation of polymeric tars.[4]

• Side-reaction products: Other minor byproducts from side reactions occurring during the synthesis.

Q2: What is the recommended initial purification strategy for crude furfuryl methyl sulfide?

A2: The most commonly cited method for the initial purification of furfuryl methyl sulfide is fractional distillation under reduced pressure.[1] This technique is suitable for separating the desired product from less volatile impurities and some of the unreacted starting materials. Due to its relatively high boiling point at atmospheric pressure and potential for thermal degradation, vacuum distillation is essential.[5]

Q3: How can I remove polar impurities from my furfuryl methyl sulfide sample?

A3: Liquid-liquid extraction is an effective method for removing polar impurities, such as salts and residual base or acid, from the crude product before distillation.[6][7] A typical procedure involves dissolving the crude material in a water-immiscible organic solvent (e.g., diethyl ether, dichloromethane) and washing it sequentially with water, a dilute acid solution (if basic impurities are present), a dilute basic solution (if acidic impurities are present), and finally a brine solution to aid in the removal of dissolved water.[8][9]

Q4: When should I consider using column chromatography?

A4: Column chromatography is a powerful technique for separating compounds with very similar boiling points that are difficult to separate by distillation.[10][11][12] It is particularly useful for removing closely related impurities like methyl furfuryl disulfide or other sulfide byproducts. The choice of solvent system is critical and should be determined by preliminary analysis using Thin Layer Chromatography (TLC).[13][14]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of crude furfuryl methyl sulfide.

Fractional Vacuum Distillation

Problem	Possible Cause(s)	Troubleshooting Solution(s)
Bumping or Unstable Boiling	- Ineffective stirring.- Lack of boiling chips or stir bar.- Vacuum is too high for the temperature, causing rapid boiling of volatiles.	- Ensure vigorous and consistent stirring with a magnetic stir bar. Boiling stones are not effective under vacuum.[15]- Use a Claisen adapter to provide a second point of entry and prevent bumping into the condenser.[15]- Gradually apply the vacuum before heating to remove highly volatile components.[15]
Product is Darkening or Decomposing in the Distilling Flask	- Distillation temperature is too high, leading to thermal degradation. The furan ring can be sensitive to heat.[4]- Presence of acidic or basic impurities catalyzing polymerization.	- Reduce the distillation temperature by using a higher vacuum.[5]- Perform a pre-purification step, such as an acid-base wash, to remove catalytic impurities.[8]- Ensure the distillation is performed as quickly as possible once the desired temperature is reached.
Poor Separation of Fractions (Contaminated Distillate)	- Inefficient fractionating column.- Distillation rate is too fast.- Fluctuations in vacuum pressure.	- Use a fractionating column with a higher number of theoretical plates (e.g., a Vigreux or packed column).[16]- Slow down the distillation rate by reducing the heat input to allow for proper vapor-liquid equilibrium.[16]- Use a reliable vacuum pump and a manometer to monitor and maintain a stable pressure.[15]
Product Solidifies in the Condenser	- The temperature of the condenser cooling fluid is too low.	- Increase the temperature of the cooling fluid. For compounds with higher melting points, it may be necessary to circulate warmer water or even turn off the cooling fluid temporarily.
No Product Distilling Over	- The vacuum is not low enough for the applied temperature.- There is a leak in the system.- The thermometer is placed incorrectly.	- Check the vacuum pump and ensure all connections are properly sealed with grease.[15]- Systematically check all joints for leaks using a high-vacuum grease. A hissing sound is an indicator of a leak.[15]- Ensure the top of the thermometer bulb is level with the bottom of the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.[16]

Column Chromatography

Problem	Possible Cause(s)	Troubleshooting Solution(s)
Poor Separation (Overlapping Bands)	- Inappropriate solvent system (eluent).- Column was packed improperly, leading to channeling.- The sample was overloaded on the column.	- Optimize the solvent system using TLC to achieve a good separation of spots (Rf values should be sufficiently different). A good starting point for many organic sulfides is a mixture of a non-polar solvent like hexane (B92381) and a slightly more polar solvent like ethyl acetate (B1210297).[14][17]- Ensure the column is packed evenly without air bubbles. A slurry packing method is often preferred.[18]- Use a smaller amount of crude material relative to the amount of stationary phase. A general rule of thumb is a 1:20 to 1:100 ratio of sample to silica (B1680970) gel by weight.
Product is not Eluting from the Column	- The solvent system is not polar enough to move the compound down the column.	- Gradually increase the polarity of the eluent. For example, if you are using a hexane/ethyl acetate mixture, slowly increase the percentage of ethyl acetate.[13]
Streaking or Tailing of Bands	- The compound is interacting too strongly with the stationary phase (e.g., acidic or basic compounds on silica gel).- The sample is not soluble enough in the eluent.	- For acidic compounds, consider using a few drops of acetic acid in the eluent. For basic compounds, a small amount of triethylamine (B128534) or pyridine (B92270) may be added.[19]- Ensure the chosen eluent is a good solvent for your compound.
Cracking of the Silica Gel Bed	- The column ran dry at some point.- A significant change in solvent polarity caused a temperature change in the column.	- Always keep the top of the silica gel covered with solvent.[10]- When changing to a more polar solvent system, do so gradually to avoid generating heat from the interaction of the new solvent with the silica gel.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Preliminary Purification

This protocol is designed to remove water-soluble impurities, including acids and bases, from the crude reaction mixture.

• Dissolution: Dissolve the crude furfuryl methyl sulfide in a suitable water-immiscible organic solvent, such as diethyl ether or dichloromethane (B109758) (approx. 5-10 volumes of solvent to 1 volume of crude product).

• Aqueous Wash: Transfer the solution to a separatory funnel and wash with an equal volume of deionized water. Gently invert the funnel several times, venting frequently to release any pressure buildup. Allow the layers to separate and discard the aqueous layer.

• Acid Wash (Optional): If basic impurities (e.g., unreacted amines from a different synthesis route) are suspected, wash the organic layer with a 1 M HCl solution. This will protonate the basic impurities, making them soluble in the aqueous layer.[8] Discard the aqueous layer.

• Base Wash (Optional): If acidic impurities are present, wash the organic layer with a saturated sodium bicarbonate solution.[8] This will deprotonate acidic impurities, making them soluble in the aqueous layer. Be sure to vent frequently as carbon dioxide gas may be evolved. Discard the aqueous layer.

• Brine Wash: Wash the organic layer with a saturated NaCl solution (brine). This helps to remove any remaining dissolved water from the organic layer.[7]

• Drying: Transfer the organic layer to a clean flask and dry over an anhydrous drying agent, such as anhydrous magnesium sulfate (B86663) or sodium sulfate.

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the pre-purified crude product.

Protocol 2: Fractional Vacuum Distillation

This protocol describes the purification of pre-purified furfuryl methyl sulfide by fractional distillation under reduced pressure.

• Apparatus Setup: Assemble a fractional distillation apparatus, including a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask.[20] Ensure all glassware is free of cracks. Use a stir bar in the distillation flask.[15]

• Greasing Joints: Lightly grease all ground-glass joints to ensure a good seal under vacuum.[15]

• System Connection: Connect the distillation apparatus to a vacuum trap and a vacuum pump.

• Evacuation: With the system sealed, turn on the vacuum pump and allow the pressure to stabilize. A pressure of around 15 mmHg is a good starting point.[21]

• Heating: Begin to gently heat the distillation flask using a heating mantle. Ensure the mixture is stirring.

• Fraction Collection: Collect any low-boiling fractions (forerun) that distill over at a lower temperature. As the temperature rises and stabilizes at the boiling point of furfuryl methyl sulfide at the given pressure (approx. 64-65 °C at 15 mmHg), switch to a clean receiving flask to collect the main product fraction.[21][22]

• Termination: Once the main fraction has been collected and the temperature begins to drop or rise significantly, stop the distillation by removing the heat source. Allow the apparatus to cool completely before slowly venting the system to atmospheric pressure.

Protocol 3: Column Chromatography

This protocol provides a general guideline for purifying furfuryl methyl sulfide using column chromatography. The optimal solvent system should be determined by TLC beforehand.

• Column Preparation: Secure a glass chromatography column vertically. Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand.[10]

• Packing the Column: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.[18] Drain the excess solvent until the solvent level is just above the top of the silica.

• Sample Loading: Dissolve the crude furfuryl methyl sulfide in a minimal amount of the eluent or a slightly more polar solvent. Carefully apply the sample to the top of the silica gel. Alternatively, the sample can be dry-loaded by adsorbing it onto a small amount of silica gel and adding the resulting powder to the top of the column.[11]

• Elution: Add the eluent to the column and begin collecting fractions. Start with a non-polar solvent system (e.g., hexane) and gradually increase the polarity (e.g., by adding increasing amounts of ethyl acetate) to elute the compounds from the column.[13][23]

• Fraction Analysis: Analyze the collected fractions by TLC to determine which fractions contain the purified product.

• Concentration: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified furfuryl methyl sulfide.

Diagrams

Caption: General experimental workflow for the purification of crude furfuryl methyl sulfide.

Caption: Logical relationship for troubleshooting common vacuum distillation problems.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Synthesis of novel 2-methyl-3-furyl sulfide flavor derivatives as efficient preservatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of novel 2-methyl-3-furyl sulfide flavor derivatives as efficient preservatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Oxidation of Oxygen and Sulfur-Containing Heterocycles by Cytochrome P450 Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. njhjchem.com [njhjchem.com]
• 6. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. magritek.com [magritek.com]
• 10. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 11. chromtech.com [chromtech.com]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. youtube.com [youtube.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Purification [chem.rochester.edu]
• 17. Chromatography [chem.rochester.edu]
• 18. mastelf.com [mastelf.com]
• 19. EP3498699A1 - Chromatography method for the purification of furfural derivatives - Google Patents [patents.google.com]
• 20. usalab.com [usalab.com]
• 21. Furfuryl methyl sulfide = 97 , FG 1438-91-1 [sigmaaldrich.com]
• 22. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 23. benchchem.com [benchchem.com]

Technical Support Center: Storage and Handling of Furfuryl Methyl Sulfide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the oxidation of furfuryl methyl sulfide (B99878) during storage.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of furfuryl methyl sulfide.

Issue	Potential Cause	Recommended Action
Yellowing or Discoloration of the Sample	Oxidation of the thioether to a sulfoxide (B87167) or further to a sulfone. Polymerization or degradation of the furan (B31954) ring, potentially initiated by light or acid catalysis.	1. Verify Purity: Analyze the sample using Gas Chromatography-Mass Spectrometry (GC-MS) to identify potential degradation products. Look for peaks corresponding to furfuryl methyl sulfoxide (C₆H₈O₂S, MW: 144.19) and furfuryl methyl sulfone (C₆H₈O₃S, MW: 160.19). 2. Review Storage Conditions: Ensure the sample is stored in a tightly sealed, amber glass vial under an inert atmosphere (nitrogen or argon) at refrigerated temperatures (2-8°C). 3. Purification: If the impurity levels are unacceptable, consider purification by vacuum distillation. However, be aware that thermal stress can also lead to degradation.
Appearance of a Sharp, Unpleasant Odor	Significant degradation of the compound. The characteristic garlic-like odor may be altered by the presence of oxidation byproducts.	1. Handle with Caution: Work in a well-ventilated fume hood and use appropriate personal protective equipment (PPE). 2. Dispose of the Sample: If significant degradation is suspected, it is best to dispose of the material according to your institution's hazardous waste guidelines. 3. Re-evaluate Storage Protocol: For future samples, strictly adhere to the recommended storage conditions outlined in the FAQs.
Loss of Potency or Inconsistent Experimental Results	Gradual degradation of furfuryl methyl sulfide due to slow oxidation during storage. This can be exacerbated by repeated opening and closing of the container, introducing oxygen and moisture.	1. Aliquot Samples: For long-term storage, it is recommended to aliquot the furfuryl methyl sulfide into smaller, single-use vials to minimize exposure to air and moisture. 2. Inert Atmosphere: Always handle the compound under an inert atmosphere. 3. Add an Antioxidant: For applications where it will not interfere with downstream processes, consider adding a low concentration of an antioxidant such as Butylated Hydroxytoluene (BHT) (e.g., 0.01-0.1%).
Unexpected Peaks in GC-MS Analysis	The presence of oxidation or degradation products.	1. Mass Spectral Analysis: Carefully analyze the mass spectra of the unknown peaks. Compare them with the expected fragmentation patterns of furfuryl methyl sulfoxide and sulfone. The molecular ion peak for the sulfoxide would be at m/z 144, and for the sulfone at m/z 160. 2. Review Handling Procedure: Consider the possibility of contamination from solvents, glassware, or other reagents. 3. Stability Indicating Method: Develop and validate a stability-indicating analytical method to track the formation of these impurities over time.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for furfuryl methyl sulfide?

A1: To minimize oxidation, furfuryl methyl sulfide should be stored in a cool, dry, and dark place.[1][2] Specifically:

• Temperature: Refrigerate at 2-8°C.

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to displace oxygen.

• Container: Use an amber glass vial with a tightly sealed cap to protect from light and prevent leakage.

• Incompatibilities: Store away from strong oxidizing agents, strong bases, and peroxides.[1][2]

Q2: What are the primary oxidation products of furfuryl methyl sulfide?

A2: Oxidation can occur at two main sites: the sulfur atom and the furan ring.

• Thioether Oxidation: The sulfur atom can be oxidized to form furfuryl methyl sulfoxide and subsequently furfuryl methyl sulfone. This is a common degradation pathway for thioethers.

• Furan Ring Oxidation: The furan ring is susceptible to photo-oxidation, especially in the presence of a photosensitizer and light. This can lead to the formation of endoperoxides and other degradation products.

Q3: Can I use an antioxidant to prevent the oxidation of furfuryl methyl sulfide?

A3: Yes, for applications where it is permissible, the addition of an antioxidant can be effective. Butylated Hydroxytoluene (BHT) has been shown to be effective in preventing the oxidation of thioether-containing compounds.[3][4] A typical concentration to consider would be in the range of 0.01% to 0.1% (w/w). Other phenolic antioxidants like tocopherol (Vitamin E) could also be considered. It is crucial to run a small-scale compatibility test to ensure the antioxidant does not interfere with your specific application.

Q4: My furfuryl methyl sulfide has a slight yellow tint. Is it still usable?

A4: A slight yellow tint can be an early indicator of oxidation.[5] While it may still be suitable for some applications, it is highly recommended to verify its purity using an analytical technique like GC-MS. For applications requiring high purity, such as in drug development or flavor standards, using a discolored sample is not advised.

Q5: How can I monitor the stability of my stored furfuryl methyl sulfide?

A5: A stability-indicating Gas Chromatography (GC) method, preferably with a Mass Spectrometry (MS) detector, is the most effective way to monitor the purity of your sample over time. This involves developing a GC method that can separate the parent compound from its potential degradation products. Regular analysis of a stored sample against a freshly opened standard can provide quantitative data on its stability.

Experimental Protocols

Protocol 1: Accelerated Stability Study of Furfuryl Methyl Sulfide

Objective: To assess the stability of furfuryl methyl sulfide under accelerated storage conditions to predict its shelf-life.

Materials:

• Furfuryl methyl sulfide (high purity)

• Amber glass vials with PTFE-lined septa

• Nitrogen or argon gas

• Temperature-controlled oven or incubator

• GC-MS system

Procedure:

• Sample Preparation: Aliquot 1 mL of high-purity furfuryl methyl sulfide into several amber glass vials.

• Inerting: Purge the headspace of each vial with nitrogen or argon for 1-2 minutes to displace oxygen.

• Sealing: Immediately seal the vials tightly.

• Storage Conditions: Place the vials in a temperature-controlled oven at an elevated temperature (e.g., 40°C). For photo-stability testing, a separate set of vials can be exposed to a controlled light source.

• Time Points: Withdraw one vial for analysis at predetermined time points (e.g., 0, 1, 2, 4, and 8 weeks).

• Analysis: Analyze the content of each vial by GC-MS to quantify the remaining furfuryl methyl sulfide and identify any degradation products.

• Data Analysis: Plot the concentration of furfuryl methyl sulfide as a function of time. This data can be used to determine the degradation kinetics.

Protocol 2: GC-MS Analysis of Furfuryl Methyl Sulfide and Its Oxidation Products

Objective: To develop a GC-MS method for the separation and identification of furfuryl methyl sulfide, furfuryl methyl sulfoxide, and furfuryl methyl sulfone.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a split/splitless injector and a mass selective detector.

• Column: A mid-polarity column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness), is a good starting point.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Injection Mode: Split (e.g., 50:1) or splitless, depending on the sample concentration.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Final hold: 5 minutes.

• MSD Transfer Line: 280°C.

• Ion Source Temperature: 230°C.

• Mass Range: Scan from m/z 40 to 300.

Expected Elution Order: Furfuryl methyl sulfide will elute first, followed by furfuryl methyl sulfoxide, and then the more polar furfuryl methyl sulfone. Retention times should be confirmed by injecting standards if available.

Visualizations

Oxidation Pathways of Furfuryl Methyl Sulfide

Caption: Potential Oxidation Pathways of Furfuryl Methyl Sulfide.

Troubleshooting Workflow for Sample Degradation

Caption: Troubleshooting Workflow for Suspected Sample Degradation.

Experimental Workflow for Antioxidant Screening

References

• 1. Synthesis of novel 2-methyl-3-furyl sulfide flavor derivatives as efficient preservatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. FURFURYL ALCOHOL AND RELATED SUBSTANCES [inchem.org]
• 4. Use of the antioxidant BHT in asymmetric membrane tablet coatings to stabilize the core to the acid catalyzed peroxide oxidation of a thioether drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. airmet.com.au [airmet.com.au]

Technical Support Center: GC-MS Analysis of Furfuryl Methyl Sulfide

This technical support center provides troubleshooting guidance for common issues encountered during the gas chromatography-mass spectrometry (GC-MS) analysis of furfuryl methyl sulfide (B99878), with a specific focus on addressing peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in GC-MS and why is it a problem?

A1: In an ideal gas chromatogram, peaks exhibit a symmetrical, Gaussian shape. Peak tailing is a distortion where the latter half of the peak is broader than the front half.[1] This phenomenon is problematic as it can reduce the resolution between adjacent peaks, complicate peak integration, and ultimately compromise the accuracy and precision of quantitative analysis.[1][2] For active compounds like furfuryl methyl sulfide, peak tailing is a common issue.[3]

Q2: What are the primary causes of peak tailing for furfuryl methyl sulfide?

A2: The primary causes of peak tailing for furfuryl methyl sulfide, a sulfur-containing compound, often stem from its interaction with "active sites" within the GC system.[3] These active sites can be exposed silanol (B1196071) groups in the inlet liner, glass wool, or contamination at the head of the analytical column.[3] Other significant causes include:

• Improper Column Installation: A poorly cut or incorrectly positioned column can create turbulence and dead volumes, leading to peak distortion.[2][4]

• Column Contamination or Degradation: Accumulation of non-volatile residues from previous injections or degradation of the stationary phase can create active sites.[5][6]

• Sub-optimal Method Parameters: An incorrect inlet temperature or a slow temperature ramp can lead to inefficient vaporization and band broadening.[1]

• Solvent-Phase Mismatch: A mismatch in polarity between the sample solvent and the column's stationary phase can cause poor peak shape.[7][8]

Q3: How can I quickly diagnose the source of peak tailing for my furfuryl methyl sulfide analysis?

A3: A systematic approach is the most effective way to diagnose the source of peak tailing. A good first step is to perform routine inlet maintenance, which includes replacing the liner and septum, as these are frequent sources of contamination and activity.[5] If the problem persists, trimming a small section (10-20 cm) from the front of the column can remove accumulated contaminants.[2] If neither of these actions resolves the issue, a more in-depth investigation of your GC method parameters and overall column health is necessary.

Troubleshooting Guide

This guide provides a systematic, question-and-answer-based approach to resolving peak tailing issues with furfuryl methyl sulfide.

Step 1: Evaluate the Inlet System

Q1.1: When was the last time the inlet liner and septum were replaced?

A1.1: The inlet is a common source of problems in GC analysis.[9] Over time, the inlet liner can become contaminated with non-volatile residues from the sample matrix, and the septum can shed particles. These contaminants create active sites that can interact with furfuryl methyl sulfide, causing peak tailing. Regular replacement of the liner and septum is a critical preventative maintenance step.[5]

Recommendation: Replace the inlet liner and septum. It is advisable to use a deactivated liner, especially when analyzing active compounds like sulfur-containing molecules.[2][3] Tapered liners are often recommended as they help to direct the sample onto the column and minimize contact with metal surfaces in the inlet.[3]

Q1.2: Is the inlet temperature appropriate for furfuryl methyl sulfide?

A1.2: The inlet temperature must be optimized to ensure efficient and rapid vaporization of the sample without causing thermal degradation.[3] An inlet temperature that is too low can result in incomplete or slow vaporization, leading to peak tailing.[1] Conversely, an excessively high temperature can cause labile compounds to break down. A good starting point for the inlet temperature is often around 250 °C, but this should be experimentally optimized.[3]

Recommendation: Check and optimize the inlet temperature. Ensure it is high enough for complete vaporization but not so high as to cause degradation of furfuryl methyl sulfide.

Step 2: Assess the GC Column

Q2.1: Is the column properly installed?

A2.1: Improper column installation is a frequent cause of peak tailing.[2] This can include a poor column cut or incorrect positioning within the inlet and detector.[2][4] A ragged or non-square cut can create turbulence, while incorrect positioning can lead to dead volumes.[4][6]

Recommendation: Re-cut the column, ensuring a clean, 90-degree cut. Verify the correct column installation depth in both the inlet and detector according to the manufacturer's instructions.

Q2.2: Could the column be contaminated or damaged?

A2.2: Contamination at the head of the column from repeated injections of complex samples can lead to peak tailing.[5] The stationary phase can also be damaged by exposure to oxygen at high temperatures, which can happen if there is a leak in the system.[1]

Recommendation: Trim 10-20 cm from the front of the column to remove contaminated sections.[2] If peak tailing persists after trimming and other potential causes have been eliminated, the column may be permanently damaged and require replacement.[1]

Step 3: Review Method Parameters and System Inertness

Q3.1: Is there a mismatch between the sample solvent and the stationary phase?

A3.1: A significant difference in polarity between the solvent and the stationary phase can lead to poor peak shape, particularly for early eluting peaks.[7][8] This is because the solvent may not properly "wet" the stationary phase, affecting the focusing of analytes at the head of the column.

Recommendation: If possible, choose a solvent that is more compatible with the polarity of your GC column's stationary phase.

Q3.2: Is the entire GC system sufficiently inert for sulfur analysis?

A3.2: Sulfur compounds are notoriously reactive and can be adsorbed onto any active sites within the GC flow path.[3][10] To achieve good peak shapes for compounds like furfuryl methyl sulfide, it is crucial to ensure the entire system is as inert as possible. This includes using deactivated liners, inert columns, and potentially passivating the system.[11][12] System priming, which involves injecting a higher concentration standard of the sulfur analyte, can help to saturate active sites before running analytical samples.[11]

Recommendation: Use highly deactivated consumables (liners, columns). Consider system priming with a furfuryl methyl sulfide standard to improve peak shape and response.

Data Summary

The following table summarizes the common causes of peak tailing for furfuryl methyl sulfide and their corresponding solutions.

Potential Cause	Description	Recommended Solution(s)
Inlet Contamination	Accumulation of non-volatile residue in the liner or on the seal.	Replace the inlet liner and septum. Use a deactivated liner.[2][5]
Active Sites	Exposed silanol groups in the liner, glass wool, or column.[3]	Use highly deactivated liners and columns. Consider system passivation or priming.[11]
Improper Column Cut	Ragged or angled cut at the column inlet.[2]	Re-cut the column ensuring a clean, 90-degree angle.[2]
Incorrect Column Installation	Column positioned too high or too low in the inlet or detector.[4]	Re-install the column according to the manufacturer's specifications.[4]
Column Contamination	Buildup of matrix components at the head of the column.[5]	Trim 10-20 cm from the front of the column.[2]
Low Inlet Temperature	Incomplete or slow vaporization of the analyte.[1]	Increase the inlet temperature, ensuring it does not cause thermal degradation.[1]
Solvent/Phase Mismatch	Incompatibility between the sample solvent and the column's stationary phase.[7]	Change the solvent to one with a more compatible polarity.[8]

Experimental Protocols

Protocol 1: Inlet Maintenance for Troubleshooting Peak Tailing

This protocol outlines the steps for replacing the inlet liner and septum, a fundamental procedure in troubleshooting peak tailing.

• Cool Down the Inlet: Set the inlet temperature to a safe temperature (e.g., below 50 °C) and turn off the carrier gas flow at the instrument.

• Remove the Septum Nut: Unscrew the septum nut from the top of the inlet.

• Replace the Septum: Carefully remove the old septum using forceps and replace it with a new one. Avoid overtightening the septum nut upon reassembly.

• Remove the Liner: After the inlet has cooled, carefully remove the inlet liner using appropriate forceps.

• Install a New Liner: Insert a new, deactivated liner. Ensure any O-rings are correctly seated. Tapered liners are often recommended for active compounds.[3]

• Reassemble the Inlet: Reassemble the inlet components in the reverse order of disassembly.

• Leak Check: Restore the carrier gas flow and perform a leak check around the septum nut and any other disturbed fittings using an electronic leak detector.

• System Equilibration: Set the inlet to the desired operating temperature and allow the system to equilibrate before injecting any samples.

Visualizations

Caption: A logical workflow for troubleshooting peak tailing of furfuryl methyl sulfide in GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. benchchem.com [benchchem.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. youtube.com [youtube.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. agilent.com [agilent.com]
• 8. youtube.com [youtube.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Rt-XLSulfur Packed GC Column for Analysis of Low-Level Sulfur Compounds in C1-C6 Hydrocarbon Streams [restek.com]
• 11. agilent.com [agilent.com]
• 12. kaycantest.com [kaycantest.com]

Identifying and removing impurities in furfuryl methyl sulfide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with furfuryl methyl sulfide (B99878). The information provided is intended to assist in identifying and removing impurities encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in furfuryl methyl sulfide?

A1: Impurities in furfuryl methyl sulfide can originate from the synthetic route used for its preparation. Common synthesis pathways involve the reaction of furfuryl alcohol or a furfuryl halide with a methyl sulfide source. Therefore, potential impurities include:

• Unreacted Starting Materials:

  • Furfuryl alcohol

  • Dimethyl sulfate (B86663)

  • Furfuryl chloride or bromide

  • Sodium methyl sulfide

• Byproducts:

  • Difurfuryl sulfide

  • Methyl furfuryl disulfide

  • Dimethyl ether

  • Sodium salts (e.g., sodium sulfate, sodium chloride)

• Solvent Residues:

  • Solvents used during synthesis and workup (e.g., toluene (B28343), dichloromethane).

Q2: What is the typical purity of commercially available furfuryl methyl sulfide?

A2: Commercially available furfuryl methyl sulfide typically has a purity of ≥97% or ≥98% as determined by gas chromatography (GC).[1][2]

Q3: How can I assess the purity of my furfuryl methyl sulfide sample?

A3: Gas chromatography (GC) with a flame ionization detector (FID) or a mass spectrometer (MS) is the most common and effective method for assessing the purity of furfuryl methyl sulfide.[3] ¹H NMR spectroscopy can also be used to identify the presence of impurities.

Q4: What are the primary methods for purifying furfuryl methyl sulfide?

A4: The two primary methods for purifying furfuryl methyl sulfide are:

• Fractional Distillation: This technique is effective for separating furfuryl methyl sulfide from impurities with different boiling points.

• Liquid-Liquid Extraction: This method is useful for removing acidic or basic impurities from the neutral furfuryl methyl sulfide.

Troubleshooting Guides

Problem 1: Unexpected peaks in the Gas Chromatogram of Furfuryl Methyl Sulfide

Possible Cause	Troubleshooting/Solution
Residual Starting Materials	Review the synthesis protocol to identify all starting materials. Compare the retention times of the unexpected peaks with those of the starting materials. If a starting material is present, consider repeating the purification step (e.g., fractional distillation) to remove it.
Formation of Byproducts	Byproducts such as difurfuryl sulfide or methyl furfuryl disulfide can form during synthesis. Analyze the sample using GC-MS to identify the molecular weight of the impurity and compare it with potential byproducts. Adjusting reaction conditions (e.g., temperature, stoichiometry) may minimize byproduct formation in future syntheses.
Solvent Contamination	Ensure that all solvents used in the synthesis and purification are of high purity and are thoroughly removed during the workup. A peak corresponding to a common solvent like toluene or dichloromethane (B109758) may indicate incomplete removal.

Problem 2: Discoloration (Yellow to Brown) of Furfuryl Methyl Sulfide

Possible Cause	Troubleshooting/Solution
Presence of Oxidized Impurities	Furans and sulfides can be susceptible to oxidation, leading to colored impurities. Store the compound under an inert atmosphere (e.g., nitrogen or argon) and in a cool, dark place to minimize degradation.
High-Boiling Point Impurities	Colored, high-boiling point byproducts may be present. Purify the sample using fractional vacuum distillation to separate the colorless furfuryl methyl sulfide from these less volatile impurities.

Problem 3: Low Purity After Fractional Distillation

Possible Cause	Troubleshooting/Solution
Insufficient Column Efficiency	Ensure the fractionating column has a sufficient number of theoretical plates to separate the impurities. For impurities with boiling points close to that of furfuryl methyl sulfide, a longer column or a column with a more efficient packing material may be necessary.
Incorrect Distillation Rate	A distillation rate that is too fast will reduce the separation efficiency. Maintain a slow and steady distillation rate to allow for proper equilibration between the liquid and vapor phases in the column.
Inaccurate Temperature Monitoring	The thermometer bulb must be positioned correctly (just below the side arm of the distillation head) to accurately measure the temperature of the vapor that is distilling.

Experimental Protocols

Protocol 1: Identification of Impurities by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the identification of volatile impurities in furfuryl methyl sulfide.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Typical GC-MS Parameters:

Parameter	Value
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column
Injector Temperature	250 °C
Oven Temperature Program	Initial temperature of 50 °C, hold for 2 minutes, ramp to 250 °C at 10 °C/min, hold for 5 minutes
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Ion Source Temperature	230 °C
Mass Range	35-350 amu

Procedure:

• Prepare a dilute solution of the furfuryl methyl sulfide sample in a suitable solvent (e.g., dichloromethane).

• Inject an appropriate volume (e.g., 1 µL) into the GC-MS system.

• Acquire the data and analyze the resulting chromatogram.

• Identify the main peak corresponding to furfuryl methyl sulfide based on its retention time and mass spectrum.

• Identify impurity peaks by comparing their mass spectra with a library of known compounds (e.g., NIST).

Protocol 2: Purification by Fractional Vacuum Distillation

This protocol is suitable for separating furfuryl methyl sulfide from impurities with different boiling points.

Apparatus:

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with thermometer

• Condenser

• Receiving flask

• Vacuum source and gauge

• Heating mantle

Procedure:

• Assemble the fractional distillation apparatus. Ensure all joints are properly sealed.

• Place the impure furfuryl methyl sulfide in the round-bottom flask with a magnetic stir bar.

• Apply a vacuum to the system and slowly heat the flask.

• Observe the vapor rising through the fractionating column. Maintain a slow and steady distillation rate by controlling the heat input.

• Collect the fraction that distills at the boiling point of furfuryl methyl sulfide under the applied pressure (e.g., 64-65 °C at 15 mmHg).[4][5]

• Monitor the purity of the collected fractions by GC.

Protocol 3: Removal of Acidic and Basic Impurities by Liquid-Liquid Extraction

This protocol is designed to remove acidic and basic impurities from a solution of furfuryl methyl sulfide in an organic solvent.

Reagents and Solvents:

• Furfuryl methyl sulfide dissolved in an immiscible organic solvent (e.g., diethyl ether, dichloromethane)

• 5% aqueous hydrochloric acid (HCl)

• 5% aqueous sodium bicarbonate (NaHCO₃) or sodium hydroxide (B78521) (NaOH)

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Place the organic solution containing furfuryl methyl sulfide in a separatory funnel.

• To remove basic impurities: Add an equal volume of 5% aqueous HCl. Stopper the funnel and shake gently, venting frequently. Allow the layers to separate and drain the lower aqueous layer. Repeat the extraction with fresh HCl solution.

• To remove acidic impurities: Add an equal volume of 5% aqueous NaHCO₃ (for carboxylic acids) or 5% NaOH (for phenols). Shake and separate the layers as described above. Repeat the extraction.

• Wash the organic layer with an equal volume of brine to remove residual water.

• Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter to remove the drying agent and concentrate the organic solvent to obtain the purified furfuryl methyl sulfide.

Data Presentation

Table 1: Boiling Points of Furfuryl Methyl Sulfide and Potential Impurities

Compound	Boiling Point (°C)	Pressure (mmHg)
Furfuryl Methyl Sulfide	64-65	15 [4][5]
Furfuryl Alcohol	170-171	760
Dimethyl Sulfate	188	760 (decomposes)
Difurfuryl Sulfide	105-107	2
Methyl Furfuryl Disulfide	77-79	0.5

Note: Boiling points at atmospheric pressure are provided unless otherwise specified. Vacuum distillation is recommended for compounds with high boiling points to prevent decomposition.

Visualizations

Caption: Experimental workflow for impurity identification and purification.

Caption: Troubleshooting logic for low purity issues.

References

• 1. Furfuryl methyl sulfide | C6H8OS | CID 518937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 5. 1438-91-1 CAS MSDS (Furfuryl methyl sulfide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Side reactions and byproduct formation in furfuryl methyl sulfide synthesis

Welcome to the technical support center for the synthesis of furfuryl methyl sulfide (B99878). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to side reactions and byproduct formation during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to furfuryl methyl sulfide?

A1: The most prevalent laboratory and industrial methods for synthesizing furfuryl methyl sulfide include:

• S-methylation of furfuryl mercaptan: This is a widely used two-step process. First, furfuryl alcohol is converted to furfuryl mercaptan (also known as 2-furanmethanethiol) using reagents like thiourea (B124793) in an acidic medium. The resulting mercaptan is then methylated using a methylating agent such as dimethyl sulfate (B86663) or methyl iodide in the presence of a base.[1][2][3]

• Reaction of a furfuryl halide with a methyl sulfide source: This method involves the reaction of furfuryl chloride or bromide with a methyl sulfide nucleophile, such as sodium thiomethoxide. However, this route is often less preferred due to the instability of furfuryl halides.

Q2: I am observing a significant amount of dark, insoluble polymer in my reaction. What is causing this?

A2: The formation of a dark polymer is a common issue, particularly when using furfuryl alcohol as a starting material under acidic conditions. Furfuryl alcohol is prone to acid-catalyzed self-condensation, leading to the formation of poly(furfuryl alcohol), a dark-colored resinous material.[4][5][6][7]

Q3: My final product contains a significant amount of a high-boiling, sulfur-containing impurity. What could it be?

A3: A common high-boiling, sulfur-containing byproduct is difurfuryl disulfide . This impurity arises from the oxidative coupling of two molecules of furfuryl mercaptan. This can occur if the reaction is exposed to air (oxygen) for prolonged periods, or if oxidizing agents are present.

Q4: Can methylation occur on the furan (B31954) ring itself?

A4: While less common under standard methylation conditions for thiols, electrophilic substitution on the furan ring is a possibility, especially if strongly electrophilic methylating agents or harsh reaction conditions are employed. Furan is an electron-rich aromatic ring and is susceptible to electrophilic attack, primarily at the C5 position (if the C2 position is substituted).[1][8] This can lead to the formation of 5-methyl-furfuryl methyl sulfide.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Furfuryl Methyl Sulfide	1. Incomplete conversion of furfuryl alcohol to furfuryl mercaptan.2. Loss of volatile furfuryl mercaptan during workup.3. Inefficient methylation of furfuryl mercaptan.4. Significant formation of side products (polymer, disulfide).	1. Ensure sufficient reaction time and appropriate temperature for the formation of the isothiouronium salt intermediate.2. Work up the furfuryl mercaptan at low temperatures and avoid prolonged exposure to vacuum.3. Use a slight excess of the methylating agent and ensure the base is strong enough to deprotonate the thiol.4. See specific troubleshooting for polymer and disulfide formation below.
Formation of Dark Polymer	Acid-catalyzed self-condensation of unreacted furfuryl alcohol.	- Ensure complete conversion of furfuryl alcohol to furfuryl mercaptan before proceeding to the methylation step.- Neutralize the acidic reaction mixture promptly after the formation of the isothiouronium salt.- Consider purification of the intermediate furfuryl mercaptan before methylation.
Presence of Difurfuryl Disulfide	Oxidation of furfuryl mercaptan.	- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen.- Use degassed solvents.- Avoid the use of oxidizing agents.- Minimize reaction time after the formation of the thiolate.
Formation of 5-methyl-furfuryl methyl sulfide	Electrophilic attack of the methylating agent on the furan ring.	- Use milder methylating agents (e.g., methyl iodide instead of dimethyl sulfate).- Maintain a low reaction temperature during the methylation step.- Use a stoichiometric amount of the methylating agent.
Difficult Purification	Presence of multiple byproducts with similar boiling points.	- Utilize fractional distillation under reduced pressure for separation.- Consider column chromatography for the removal of polar impurities.- A thorough aqueous workup can help remove water-soluble byproducts and salts.

Quantitative Data on Byproduct Formation

While exact percentages can vary significantly with reaction conditions, the following table provides an estimate of potential byproduct distribution in a non-optimized synthesis of furfuryl methyl sulfide starting from furfuryl alcohol.

Compound	Typical Yield/Percentage	Controlling Factors
Furfuryl Methyl Sulfide (Product)	60-85%	Purity of starting materials, inert atmosphere, temperature control.
Poly(furfuryl alcohol)	5-20%	Acidity, temperature, and reaction time in the first step.
Difurfuryl Disulfide	2-10%	Presence of oxygen, reaction time, and temperature.
5-methyl-furfuryl methyl sulfide	< 2%	Choice of methylating agent and reaction temperature.
Unreacted Furfuryl Mercaptan	1-5%	Stoichiometry of methylating agent and base, reaction time.

Experimental Protocols

Protocol 1: Synthesis of Furfuryl Mercaptan from Furfuryl Alcohol

This protocol is adapted from established literature procedures.[2][3]

Materials:

• Furfuryl alcohol

• Thiourea

• Concentrated Hydrochloric Acid

• Sodium Hydroxide (B78521)

• Water

Procedure:

• In a well-ventilated fume hood, combine thiourea and a solution of concentrated hydrochloric acid in water.

• Cool the mixture and slowly add furfuryl alcohol while maintaining the temperature.

• Allow the reaction to proceed at room temperature. The formation of the S-2-furfurylisothiouronium salt intermediate will occur.

• After the reaction is complete, carefully add a solution of sodium hydroxide to hydrolyze the intermediate.

• The furfuryl mercaptan will separate as an oil. Isolate the organic layer.

• Wash the crude product with water and dry it over an anhydrous drying agent (e.g., sodium sulfate).

• The crude furfuryl mercaptan can be used directly in the next step or purified by vacuum distillation.

Protocol 2: Synthesis of Furfuryl Methyl Sulfide by S-methylation of Furfuryl Mercaptan

Materials:

• Crude or purified furfuryl mercaptan

• Sodium Hydroxide or Potassium Hydroxide

• Dimethyl Sulfate or Methyl Iodide

• Solvent (e.g., ethanol, methanol, or a polar apathetic solvent like DMF)

Procedure:

• Dissolve the furfuryl mercaptan in the chosen solvent in a reaction vessel equipped with a stirrer and a dropping funnel, under an inert atmosphere.

• Add a solution of sodium hydroxide or potassium hydroxide to form the thiolate salt.

• Cool the reaction mixture in an ice bath.

• Slowly add the methylating agent (dimethyl sulfate or methyl iodide) dropwise, maintaining a low temperature.

• After the addition is complete, allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC or GC).

• Quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude furfuryl methyl sulfide by vacuum distillation.

Visualizing Reaction Pathways and Troubleshooting

Main Synthesis Pathway

Caption: Main reaction pathway for the synthesis of furfuryl methyl sulfide.

Common Side Reactions

References

• 1. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. S-methyl derivatives from thiol compounds by the pyrolytic reaction with trimethylsulfonium hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. researchgate.net [researchgate.net]
• 7. furfuryl methyl sulfide, 1438-91-1 [thegoodscentscompany.com]
• 8. Furfuryl methyl sulfide | C6H8OS | CID 518937 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Furfuryl Methyl Sulfide (FMS) Stability in Aqueous Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the stability of furfuryl methyl sulfide (B99878) (FMS) in aqueous solutions. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: My furfuryl methyl sulfide (FMS) solution appears to be degrading. What are the primary factors that influence its stability in aqueous solutions?

A1: The stability of furfuryl methyl sulfide in aqueous solutions is primarily influenced by three main factors: pH, temperature, and light exposure. The furan (B31954) ring in FMS is susceptible to degradation, particularly under acidic conditions.

• pH: Acidic conditions can lead to the acid-catalyzed opening of the furan ring, which is a primary degradation pathway for furan derivatives.

• Temperature: Higher temperatures accelerate the rate of chemical degradation.

• Light: Exposure to light can also contribute to the degradation of FMS.

Q2: What is the optimal pH range for maintaining the stability of FMS in an aqueous solution?

A2: While specific quantitative data for FMS is limited in publicly available literature, based on the general stability of furan compounds, a pH range of 5 to 10 is recommended to minimize degradation.[1] Strongly acidic conditions should be avoided.

Q3: Are there any recommended storage conditions for aqueous solutions of FMS?

A3: To maximize stability, aqueous solutions of FMS should be stored in a cool, dark place. It is advisable to prepare fresh solutions for immediate use whenever possible. If storage is necessary, keep the container tightly sealed and refrigerated.

Q4: What are the likely degradation products of FMS in an aqueous solution?

A4: The primary degradation pathway for furan rings in acidic aqueous solutions involves ring-opening, which leads to the formation of dicarbonyl compounds. While the exact degradation products of FMS have not been extensively documented in the available literature, it is plausible that similar degradation pathways occur.

Q5: Can I use organic solvents to prepare stock solutions of FMS?

A5: Yes, FMS is readily soluble in common organic solvents such as ethanol, acetone, and dichloromethane.[2] Preparing a concentrated stock solution in an appropriate organic solvent and then diluting it into your aqueous experimental medium just before use can be an effective strategy to minimize degradation in the aqueous phase.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Loss of FMS concentration over a short period.	Degradation due to acidic pH.	1. Measure the pH of your aqueous solution. 2. If the pH is below 5, consider buffering your solution to a pH between 5 and 10. 3. If the experimental conditions require an acidic pH, minimize the time FMS is in the solution before analysis.
Inconsistent results between experiments.	Temperature fluctuations or prolonged storage.	1. Prepare fresh FMS solutions for each experiment. 2. If using a stock solution, ensure it is stored properly (refrigerated and protected from light) and allowed to come to room temperature before use. 3. Maintain consistent temperature control during your experiments.
Appearance of unknown peaks in analytical assays (e.g., HPLC, GC).	Formation of degradation products.	1. Attempt to identify the degradation products using techniques such as mass spectrometry. 2. Review your solution preparation and storage procedures to minimize degradation. 3. Consider performing a stability study under your specific experimental conditions to understand the degradation profile.

Experimental Protocols

Protocol: Preliminary Stability Assessment of FMS in an Aqueous Buffer

This protocol outlines a method to assess the stability of FMS in a specific aqueous buffer at a given temperature.

1. Materials:

• Furfuryl methyl sulfide (FMS)
• Aqueous buffer of choice (e.g., phosphate-buffered saline, pH 7.4)
• Organic solvent for stock solution (e.g., ethanol)
• Volumetric flasks and pipettes
• HPLC or GC system with a suitable detector

2. Preparation of FMS Stock Solution: a. Accurately weigh a small amount of FMS. b. Dissolve the FMS in a known volume of the chosen organic solvent to prepare a concentrated stock solution (e.g., 10 mg/mL).

3. Preparation of Test Solution: a. Spike a known volume of the aqueous buffer with a small, precise volume of the FMS stock solution to achieve the desired final concentration. b. Ensure the final concentration of the organic solvent is minimal and does not affect the experiment.

4. Stability Study: a. Divide the test solution into several aliquots in separate, sealed vials to avoid repeated opening of the same sample. b. Store the vials under the desired temperature conditions. c. At predetermined time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove one vial for analysis.

5. Analysis: a. Analyze the concentration of FMS in each aliquot using a validated HPLC or GC method. b. Plot the concentration of FMS as a function of time to determine the degradation rate.

Visualizations

Caption: Proposed degradation pathway of FMS in acidic aqueous solution.

Caption: Troubleshooting workflow for FMS instability in experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Challenges in the Scale-up of Furfuryl Methyl Sulfide Production

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the scale-up of furfuryl methyl sulfide (B99878) production. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their synthetic routes, improving yield and purity, and ensuring safe and efficient scale-up from the laboratory to industrial production.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for producing furfuryl methyl sulfide on an industrial scale?

A1: The two primary industrial synthesis routes for furfuryl methyl sulfide are:

• Two-Step Synthesis from Furfuryl Alcohol: This is a widely used method that first involves the conversion of furfuryl alcohol to furfuryl mercaptan. The subsequent step is the methylation of furfuryl mercaptan to yield furfuryl methyl sulfide. This route is often preferred as it avoids the use of unstable furfuryl halides.

• Alkylation of a Methyl Sulfide Derivative: This method involves the reaction of a furfuryl halide (such as furfuryl chloride) with a methyl sulfide source, like sodium methyl mercaptide. While a more direct route, it involves handling the less stable furfuryl chloride.

Q2: What are the main safety concerns when producing furfuryl methyl sulfide at scale?

A2: The primary safety concerns during the large-scale production of furfuryl methyl sulfide include:

• Handling of Malodorous Sulfur Compounds: Furfuryl mercaptan and other sulfur-containing intermediates and byproducts have extremely unpleasant odors.[1] All operations should be conducted in well-ventilated areas, preferably in a closed system, with appropriate scrubbing systems for exhaust gases.

• Toxicity of Reagents and Byproducts: Reagents like dimethyl sulfate (B86663) are toxic and must be handled with extreme care.[2][3] Gaseous byproducts such as hydrogen sulfide (H₂S) can also be generated, which is highly toxic and flammable.[4]

• Exothermic Reactions: The synthesis of the furfuryl mercaptan intermediate from furfuryl alcohol is a strongly exothermic reaction.[1] Without proper temperature control, this can lead to runaway reactions. The methylation step can also be exothermic and requires careful monitoring.

• Flammability: Furfuryl methyl sulfide is a combustible liquid.[5] Appropriate fire safety measures must be in place, especially during distillation and handling at elevated temperatures.

Q3: How can I purify furfuryl methyl sulfide on a large scale?

A3: Vacuum distillation is the most common method for purifying furfuryl methyl sulfide on an industrial scale.[6] Due to its relatively high boiling point (64-65 °C at 15 mmHg), distillation under reduced pressure is necessary to prevent thermal degradation.[7] Careful control of the vacuum and temperature is crucial to achieve high purity and avoid the formation of thermal decomposition byproducts.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the scale-up of furfuryl methyl sulfide synthesis.

Problem	Potential Cause	Recommended Solution
Low Yield of Furfuryl Mercaptan Intermediate	Incomplete reaction due to insufficient acid catalyst or reaction time.	Ensure the correct molar ratio of hydrochloric acid is used. Allow the reaction to proceed for the recommended time (e.g., 12 hours at room temperature) to ensure complete formation of the intermediate.[1]
Side reactions, such as polymerization of furfuryl alcohol, due to excessive heat.	The reaction is highly exothermic. Implement efficient cooling to maintain the reaction temperature around 60°C.[1]
Low Yield of Furfuryl Methyl Sulfide in Methylation Step	Inefficient methylation of furfuryl mercaptan.	Optimize the reaction conditions for the methylation step. If using a phase-transfer catalyst, ensure the appropriate catalyst and solvent system are used to facilitate the reaction between the aqueous and organic phases.
Loss of volatile methylating agent (e.g., methyl iodide).	Use a closed or semi-closed reaction system with a condenser to minimize the loss of volatile reagents.
Product Contamination / Low Purity	Presence of unreacted starting materials (furfuryl mercaptan, methylating agent).	Optimize the stoichiometry of the reactants to ensure complete conversion. Monitor the reaction progress using techniques like GC-MS to determine the endpoint.
Formation of byproducts such as difurfuryl disulfide or polysulfides.	This can occur due to oxidation of furfuryl mercaptan. Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen) to minimize oxidation.
Thermal degradation during purification.	Use vacuum distillation for purification and ensure the distillation temperature is kept as low as possible.[6]
Strong, Unpleasant Odor in the Final Product	Residual furfuryl mercaptan or other sulfur-containing impurities.	Improve the efficiency of the purification process. Consider a final polishing step, such as a wash with a dilute basic solution, to remove acidic impurities like residual mercaptan.
Color Formation in the Final Product	Impurities or degradation products.	Furfuryl methyl sulfide should be a colorless to pale yellow liquid.[7] Darker coloration indicates the presence of impurities. Improve purification and ensure storage under an inert atmosphere and away from light.

Experimental Protocols

Synthesis of Furfuryl Mercaptan from Furfuryl Alcohol (Lab Scale)

This protocol is adapted from Organic Syntheses.[1]

Materials:

Reagent	Amount (moles)	Amount (grams)
Thiourea (B124793)	5	380
Furfuryl Alcohol	5	490
Concentrated HCl (12.5 N)	-	400 mL
Sodium Hydroxide (B78521)	5.6	225
Water	-	750 mL

Procedure:

• In a 3-liter round-bottomed flask, dissolve thiourea in 500 mL of water and 400 mL of concentrated hydrochloric acid with gentle heating.

• Cool the solution to 30°C and add furfuryl alcohol.

• The reaction is exothermic. Control the temperature to around 60°C using a water bath.

• After the initial exotherm subsides, allow the mixture to stand at room temperature for 12 hours.

• Slowly add a solution of sodium hydroxide in 250 mL of water to the reaction mixture.

• Perform steam distillation to isolate the crude furfuryl mercaptan.

• Separate the organic layer and dry it with calcium chloride.

Expected Yield: 55-60%

Visualizing Workflows and Pathways

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in furfuryl methyl sulfide synthesis.

Key Synthesis Pathways

References

• 1. orgsyn.org [orgsyn.org]
• 2. nbinno.com [nbinno.com]
• 3. xrctcl.com [xrctcl.com]
• 4. Furfuryl methyl sulfide | C6H8OS | CID 518937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. synerzine.com [synerzine.com]
• 6. Page loading... [guidechem.com]
• 7. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]

Technical Support Center: Minimizing Degradation of Furfuryl Methyl sulfide Under Thermal Stress

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in minimizing the degradation of furfuryl methyl sulfide (B99878) during experiments involving thermal stress.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways of furfuryl methyl sulfide under thermal stress?

A1: The thermal degradation of furfuryl methyl sulfide is primarily understood to proceed through two main pathways:

• Carbon-Sulfur (C-S) Bond Cleavage: The bond between the furfuryl group and the sulfur atom can break, leading to the formation of highly reactive free radicals. This is often the initial and most significant degradation pathway.

• Furan (B31954) Ring Opening: The furan ring itself can undergo cleavage, leading to the formation of various smaller, often volatile, compounds.[1]

These degradation pathways can result in a complex mixture of breakdown products, including difurfuryl disulfide, which is a key indicator of radical-mediated degradation.[1]

Q2: What are the main factors that influence the rate of degradation?

A2: Several factors can significantly influence the thermal stability of furfuryl methyl sulfide:

• Temperature: As with most chemical reactions, higher temperatures dramatically increase the rate of degradation.

• Atmosphere: The presence of oxygen can accelerate degradation through oxidative pathways. Performing experiments under an inert atmosphere (e.g., nitrogen or argon) is a common strategy to mitigate this.

• Presence of Catalysts: Certain metals or acidic/basic impurities can catalyze degradation reactions. Ensure all glassware and reagents are clean and free of potential catalytic residues.

• Light Exposure: While primarily a concern for photostability, prolonged exposure to high-intensity light, especially UV light, can contribute to radical formation and subsequent degradation.

Q3: What are the common degradation products I should be looking for?

A3: Common degradation products include, but are not limited to:

• Difurfuryl disulfide: Formed from the coupling of two furfurylthiyl radicals.[1]

• Furfural and Furfuryl Alcohol: Resulting from reactions involving the furan ring.[1]

• Hydrogen Sulfide (H₂S): A common byproduct of the degradation of sulfur-containing compounds.

• Various smaller volatile organic compounds: Arising from the fragmentation of the furan ring.

The specific distribution of these products will depend on the experimental conditions.

Troubleshooting Guides

Problem: My furfuryl methyl sulfide sample shows significant degradation after heating.

Possible Cause	Troubleshooting Steps
Excessive Temperature	1. Review the literature for the thermal stability limits of furfuryl methyl sulfide under your specific conditions. 2. If possible, lower the reaction or processing temperature. 3. Consider using a time-temperature study to determine the onset of significant degradation.
Presence of Oxygen	1. Purge all reaction vessels with an inert gas (e.g., nitrogen or argon) before heating. 2. Maintain a positive pressure of the inert gas throughout the experiment. 3. Use degassed solvents.
Catalytic Impurities	1. Ensure all glassware is scrupulously clean (e.g., acid-washed or cleaned with a suitable solvent). 2. Use high-purity solvents and reagents. 3. If applicable, consider the use of a chelating agent to sequester any trace metal ions.

Problem: I am observing unexpected side products in my reaction involving furfuryl methyl sulfide.

Possible Cause	Troubleshooting Steps
Complex Degradation Pathways	1. Analyze your sample using a sensitive analytical technique like Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) to identify the unknown products.[2][3][4][5] 2. Compare the identified products with known degradation products of furfuryl methyl sulfide and related furan compounds. 3. Consider that the unexpected products may arise from reactions between degradation products and other components in your reaction mixture.
Interaction with Other Reagents	1. Run control experiments by heating furfuryl methyl sulfide in the absence of other reagents to isolate its thermal degradation. 2. Evaluate the potential for your reagents to promote the degradation of furfuryl methyl sulfide.

Data Presentation

Table 1: Potential Stabilizers for Furfuryl Methyl Sulfide and Their Mechanisms of Action

Stabilizer Class	Examples	Mechanism of Action	Primary Application
Phenolic Antioxidants	Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA)[6][7][8]	Free radical scavenging by donating a hydrogen atom to terminate radical chain reactions.	Preventing oxidative degradation.
Hindered Amine Light Stabilizers (HALS)	Derivatives of tetramethylpiperidine[1][9]	Act as radical scavengers through a regenerative cycle, effective against both photo- and thermal degradation at moderate temperatures.[9][10]	Long-term stabilization against light and moderate heat.
Sulfur Radical Scavengers	Triazine-based compounds[11]	React with and neutralize sulfur-containing radicals.	Specifically targeting sulfur-mediated degradation pathways.

Experimental Protocols

Protocol 1: Evaluation of Stabilizer Efficacy using Headspace GC-MS

Objective: To quantitatively assess the effectiveness of different stabilizers in minimizing the thermal degradation of furfuryl methyl sulfide.

Methodology:

• Sample Preparation:

  • Prepare stock solutions of furfuryl methyl sulfide in a high-boiling, inert solvent (e.g., dodecane).

  • Prepare stock solutions of the stabilizers to be tested (e.g., BHT, BHA, a HALS compound) in the same solvent.

  • In a series of headspace vials, add a known amount of the furfuryl methyl sulfide stock solution.

  • To each vial (except for the control), add a specific concentration of a stabilizer stock solution.

  • Prepare a control vial containing only furfuryl methyl sulfide and the solvent.

  • Seal the vials securely with appropriate septa.

• Thermal Stress:

  • Place the vials in a thermostatically controlled oven or heating block at the desired temperature (e.g., 120 °C, 150 °C).

  • Heat the vials for a defined period (e.g., 1, 2, 4, 8 hours).

  • At each time point, remove a set of vials (control and each stabilizer concentration) for analysis.

  • Allow the vials to cool to room temperature before analysis.

• Headspace GC-MS Analysis:

  • Analyze the headspace of each vial using a GC-MS system equipped with a headspace autosampler.

  • GC Conditions (Example):

    • Column: A suitable polar capillary column (e.g., DB-WAX or equivalent).

    • Injector Temperature: 250 °C.

    • Oven Program: Start at 40 °C for 5 min, ramp to 240 °C at 10 °C/min, hold for 10 min.

    • Carrier Gas: Helium at a constant flow rate.

  • MS Conditions (Example):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 35-350.

    • Acquisition Mode: Full Scan.

• Data Analysis:

  • Identify the peak corresponding to furfuryl methyl sulfide and its major degradation products (e.g., difurfuryl disulfide) based on their retention times and mass spectra.

  • Quantify the peak area of furfuryl methyl sulfide in the control and stabilized samples at each time point.

  • Calculate the percentage of furfuryl methyl sulfide remaining in each sample relative to an unstressed (time zero) sample.

  • Plot the percentage of remaining furfuryl methyl sulfide versus time for the control and each stabilizer concentration to compare their effectiveness.

Mandatory Visualizations

Caption: Proposed thermal degradation pathway of furfuryl methyl sulfide.

Caption: Workflow for evaluating the efficacy of stabilizers.

References

• 1. welltchemicals.com [welltchemicals.com]
• 2. Large volume headspace GC/MS analysis for the identification of volatile compounds relating to seafood decomposition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. theseus.fi [theseus.fi]
• 5. View of Formation of furanoic compounds in model systems with saccharides, amino acids, and fatty acids, analyzed with headspace-solid phase micro-extraction-gas chromatography–tandem mass spectrometry | Journal of Food Bioactives [isnff-jfb.com]
• 6. kemin.com [kemin.com]
• 7. BHA & BHT Synthetic Antioxidants in Food & Nutrition - Knowde [periodical.knowde.com]
• 8. The Dirty Dozen: BHA and BHT - David Suzuki Foundation [davidsuzuki.org]
• 9. Hindered amine light stabilizers - Wikipedia [en.wikipedia.org]
• 10. m.youtube.com [m.youtube.com]
• 11. US8562820B2 - Sulfide scavenger - Google Patents [patents.google.com]

Addressing matrix effects in the analysis of furfuryl methyl sulfide

Welcome to the technical support center for the analysis of furfuryl methyl sulfide (B99878). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to matrix effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of furfuryl methyl sulfide?

A1: In chemical analysis, the "matrix" refers to all the components of a sample other than the analyte of interest (in this case, furfuryl methyl sulfide).[1][2] Matrix effects occur when these other components interfere with the accurate measurement of the analyte.[2] For a volatile compound like furfuryl methyl sulfide, often analyzed by gas chromatography-mass spectrometry (GC-MS), matrix effects can manifest in two primary ways:

• Signal Enhancement: Co-eluting matrix components can mask active sites in the GC inlet liner, preventing the thermal degradation of the analyte and leading to a stronger signal than expected. This results in an overestimation of the furfuryl methyl sulfide concentration.

• Signal Suppression: Conversely, matrix components can compete with the analyte for ionization in the mass spectrometer's ion source, leading to a weaker signal and an underestimation of the concentration.[1][3]

These effects can compromise the accuracy, precision, and sensitivity of the analytical method.

Q2: My calibration curve prepared in a pure solvent is linear, but my results for real samples are inconsistent. Could this be a matrix effect?

A2: Yes, this is a classic indication of matrix effects. A calibration curve prepared in a clean solvent does not account for the interferences present in a complex sample matrix, such as coffee, food products, or biological fluids.[4] The matrix can alter the analytical sensitivity, meaning the slope of the calibration curve for standards in the sample matrix is different from that of standards in a pure solvent.[5] This discrepancy leads to inaccurate quantification when the solvent-based curve is used to determine the concentration in a real sample.

Q3: What are the most effective strategies for mitigating matrix effects in furfuryl methyl sulfide analysis?

A3: Several strategies can be employed to overcome matrix effects. The choice of method depends on the complexity of the matrix, the required sensitivity, and the availability of resources. The most common and effective approaches are:

• Stable Isotope Dilution Analysis (SIDA): This is often considered the gold standard for correcting matrix effects. It involves adding a known amount of a stable isotope-labeled version of furfuryl methyl sulfide to the sample at the beginning of the sample preparation process.[6]

• Standard Addition Method: This technique involves adding known amounts of a furfuryl methyl sulfide standard to aliquots of the sample itself. This allows for quantification in the presence of the matrix.[5][7]

• Matrix-Matched Calibration: This involves preparing calibration standards in a blank matrix that is as similar as possible to the sample matrix.[1][4]

• Sample Preparation Techniques: These methods aim to remove interfering components from the sample before analysis. Common techniques include Solid Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and sample dilution.[1][3]

Q4: When should I choose the standard addition method over stable isotope dilution analysis (SIDA)?

A4: The choice between standard addition and SIDA often comes down to the availability of a stable isotope-labeled internal standard. SIDA is generally preferred because the isotopically labeled standard behaves almost identically to the native analyte during sample preparation, extraction, and analysis, providing excellent correction for matrix effects and analyte loss.[6] However, a specific stable isotope-labeled standard for furfuryl methyl sulfide may not be commercially available or may be expensive. In such cases, the standard addition method is a powerful alternative for correcting matrix effects, as it does not require a labeled standard.[5][7]

Troubleshooting Guides

Issue 1: Poor reproducibility of results for replicate samples.

Possible Cause	Troubleshooting Step
Inconsistent Matrix Effects	The composition of the matrix may vary between samples, leading to different degrees of signal enhancement or suppression.
Solution: Implement a robust correction method like Stable Isotope Dilution Analysis (SIDA) or the Standard Addition Method for each sample to account for individual matrix variations.
Sample Preparation Variability	Inconsistent extraction efficiency or analyte loss during sample preparation can lead to variable results.
Solution: If using SIDA, ensure the internal standard is added at the very beginning of the sample preparation process to correct for losses.[6] Refine and validate the sample preparation protocol to ensure consistency.
GC Inlet Contamination	Active sites in a contaminated GC inlet liner can cause variable analyte degradation.
Solution: Regularly replace or clean the GC inlet liner. Consider using a liner with a deactivated surface.

Issue 2: Analyte signal is suppressed, leading to low sensitivity.

Possible Cause	Troubleshooting Step
Ion Suppression in the MS Source	Co-eluting matrix components are competing with furfuryl methyl sulfide for ionization.[1]
Solution 1: Improve chromatographic separation to separate the analyte from interfering matrix components. This can be achieved by optimizing the GC temperature program or using a different GC column.
Solution 2: Enhance sample cleanup to remove the interfering compounds. Techniques like Solid Phase Extraction (SPE) can be effective.[1]
Solution 3: Dilute the sample to reduce the concentration of interfering matrix components. This is a simple approach but may compromise the limit of detection if the analyte concentration is already low.[5]
Analyte Degradation	Furfuryl methyl sulfide may be degrading in the GC inlet.
Solution: Use a cooler injection temperature or a faster injection speed. Ensure the GC liner is deactivated.

Summary of Matrix Effect Mitigation Techniques

Technique	Principle	Advantages	Disadvantages
Stable Isotope Dilution Analysis (SIDA)	An isotopically labeled analog of the analyte is added to the sample and acts as an internal standard.	Highly accurate and precise; corrects for both matrix effects and analyte loss during sample preparation.[6]	Requires a specific, often expensive, isotopically labeled standard.
Standard Addition Method	Known amounts of the analyte are added to the sample to create a calibration curve within the sample matrix.[7]	Effectively corrects for proportional matrix effects; does not require a labeled standard.[5]	Can be time-consuming as each sample requires multiple analyses; does not correct for analyte loss during sample preparation.[5]
Matrix-Matched Calibration	Calibration standards are prepared in a blank matrix similar to the sample.[1][4]	Simple and cost-effective; can be effective if a representative blank matrix is available.[4]	Finding a suitable blank matrix can be difficult; does not account for sample-to-sample matrix variability.
Sample Preparation (SPE, LLE)	Physically removes interfering components from the sample matrix before analysis.[1][3]	Can significantly reduce matrix effects and improve sensitivity.	Can be labor-intensive, may lead to analyte loss, and requires method development.
Dilution	Reduces the concentration of all components in the sample, including interferences.[5]	Simple and quick to implement.	Reduces the analyte concentration, which may compromise the limit of detection.

Detailed Experimental Protocols

Protocol 1: Standard Addition Method for Furfuryl Methyl Sulfide in a Coffee Matrix

This protocol describes a multi-point standard addition method for the quantification of furfuryl methyl sulfide in a coffee sample using headspace GC-MS.

1. Preparation of Standard Solutions:

• Prepare a stock solution of furfuryl methyl sulfide in a suitable solvent (e.g., methanol) at a concentration of 100 µg/mL.

• From the stock solution, prepare a working standard solution at a concentration of 1 µg/mL.

2. Sample Preparation:

• Weigh 1.0 g of the homogenized coffee sample into five separate 20 mL headspace vials.

• To each vial, add 5 mL of saturated sodium chloride solution.

• Spike four of the five vials with increasing volumes of the 1 µg/mL working standard solution to achieve added concentrations of approximately 0.5x, 1x, 1.5x, and 2x the expected native concentration of furfuryl methyl sulfide in the sample. The fifth vial remains unspiked (0x).

• For example, if the expected concentration is 10 ng/g, the added amounts would be 0 ng, 5 ng, 10 ng, 15 ng, and 20 ng.

• Immediately seal the vials with PTFE-faced septa and aluminum crimp caps.

3. Headspace GC-MS Analysis:

• Incubate the vials in the headspace autosampler at a constant temperature (e.g., 80°C) for a set time (e.g., 20 minutes) to allow for equilibration of furfuryl methyl sulfide between the sample and the headspace.

• Inject a fixed volume of the headspace from each vial into the GC-MS system.

• Monitor the characteristic ions of furfuryl methyl sulfide in the mass spectrometer (e.g., using Selected Ion Monitoring - SIM mode).

4. Data Analysis:

• For each vial, record the peak area of the furfuryl methyl sulfide signal.

• Create a plot with the added concentration of furfuryl methyl sulfide on the x-axis and the corresponding peak area on the y-axis.

• Perform a linear regression on the data points.

• Extrapolate the regression line to the x-axis (where the peak area is zero). The absolute value of the x-intercept represents the concentration of furfuryl methyl sulfide in the original, unspiked sample.

Protocol 2: Stable Isotope Dilution Analysis (SIDA) for Furfuryl Methyl Sulfide

This protocol outlines the use of a hypothetical stable isotope-labeled internal standard, d3-furfuryl methyl sulfide, for accurate quantification.

1. Preparation of Standards:

• Prepare a stock solution of unlabeled ("native") furfuryl methyl sulfide at 100 µg/mL.

• Prepare a stock solution of d3-furfuryl methyl sulfide at 100 µg/mL.

• Create a series of calibration standards containing a fixed concentration of the d3-furfuryl methyl sulfide internal standard and varying concentrations of the native furfuryl methyl sulfide.

2. Sample Preparation:

• Weigh 1.0 g of the homogenized sample into a headspace vial.

• Add a known and constant amount of the d3-furfuryl methyl sulfide internal standard solution to the vial. This should be done at the earliest stage of sample handling.[6]

• Add 5 mL of saturated sodium chloride solution and immediately seal the vial.

3. Headspace GC-MS Analysis:

• Perform headspace GC-MS analysis as described in the standard addition protocol.

• In the mass spectrometer, monitor at least one characteristic ion for the native furfuryl methyl sulfide and one for the d3-furfuryl methyl sulfide.

4. Data Analysis:

• For each calibration standard, calculate the ratio of the peak area of the native analyte to the peak area of the internal standard.

• Create a calibration curve by plotting this peak area ratio (y-axis) against the concentration of the native analyte (x-axis).

• For the unknown sample, calculate the peak area ratio of the native analyte to the internal standard.

• Determine the concentration of furfuryl methyl sulfide in the sample by using the calculated peak area ratio and the calibration curve.

Visualizations

Caption: Workflow for the Standard Addition Method.

Caption: Workflow for Stable Isotope Dilution Analysis (SIDA).

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. mdpi.com [mdpi.com]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stable isotope dilution mass spectrometry quantification of hydrogen sulfide and thiols in biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. shimadzu.com [shimadzu.com]

Technical Support Center: Optimizing Injection Parameters for Volatile Sulfur Compounds (VSCs) in GC

Welcome to the Technical Support Center for the analysis of volatile sulfur compounds (VSCs) by Gas Chromatography (GC). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their analytical methods for these challenging analytes.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered when analyzing volatile sulfur compounds by GC?

A1: The most frequent challenges include poor peak shape, often seen as tailing, low analyte response, and poor reproducibility.[1] These problems typically arise from the reactive and thermally labile nature of sulfur compounds, leading to their degradation within the hot GC inlet or interaction with active sites in the sample flow path.[1]

Q2: How does the GC inlet temperature impact the analysis of VSCs?

A2: Inlet temperature is a critical parameter that must be carefully optimized. A higher temperature can enhance the vaporization of less volatile compounds, but it can also accelerate the degradation of thermally sensitive analytes.[1] This trade-off requires finding a balance to ensure efficient sample transfer to the column without significant compound breakdown.[1] A common starting point for inlet temperature optimization is around 250°C, but the ideal temperature is analyte-specific.[1][2]

Q3: What is "peak tailing" and what causes it for sulfur compounds?

A3: Peak tailing is an asymmetry in the chromatographic peak where the latter half is broader than the front half. For active molecules like VSCs, this is often caused by interactions with "active sites" within the GC system.[1] These sites can be exposed silanol (B1196071) groups in the inlet liner, glass wool, or contamination at the head of the analytical column.[1] Other potential causes include improper column installation, a poor column cut, or a mismatch between the sample solvent and the stationary phase.[1]

Q4: Should I use a split or splitless injection for my volatile sulfur compounds?

A4: The choice between split and splitless injection primarily depends on the concentration of your analytes.[1][3][4]

• Splitless Injection: This technique is preferred for trace-level analysis as it transfers nearly the entire sample to the column, maximizing sensitivity.[3][4][5] However, the longer residence time of the analyte in the hot inlet can increase the risk of thermal degradation and interaction with active sites.[1][4][5]

• Split Injection: This method is suitable for higher concentration samples.[3][4] The high flow rates through the inlet result in a shorter residence time, which can minimize the degradation of thermally labile compounds.[1][5] Typical split ratios can range from 5:1 to 500:1.[5][6]

Q5: Why is the choice of GC inlet liner so important for VSC analysis?

A5: The inlet liner is where sample vaporization occurs. For reactive and thermally labile sulfur compounds, using a highly inert (deactivated) liner is crucial to prevent analyte adsorption and degradation.[1][2][7] Tapered liners are often recommended as they help direct the sample onto the column and minimize contact with metal surfaces in the inlet.[1][8][9] The use of deactivated glass wool within the liner can aid in vaporization and trap non-volatile residues, but the wool itself must be thoroughly deactivated to prevent it from becoming a source of active sites.[1][2][7]

Troubleshooting Guides

This section provides a systematic approach to resolving common issues encountered during the GC analysis of volatile sulfur compounds.

Issue 1: Poor Peak Shape (Tailing Peaks)

Potential Cause	Troubleshooting Step	Expected Outcome
Active Sites in the Inlet	Replace the current liner with a new, highly deactivated one. Consider a liner with deactivated glass wool or a tapered design.[1][2]	Improved peak symmetry and reduced tailing.
Improper Column Installation	Ensure the column is cut cleanly and installed at the correct depth in the injector to avoid dead volume.[1][2]	Sharper peaks and better resolution.
Column Contamination	Trim the first 10-20 cm from the front of the column to remove active contaminants.[2]	Restoration of peak shape and response.
Column Overload	Reduce the injection volume or dilute the sample.[10]	More symmetrical, less broad peaks.
Inappropriate Solvent	Ensure the solvent is compatible with the column's stationary phase and the injection technique.[1]	Proper focusing of the analyte at the head of the column.

Issue 2: Low Analyte Response or No Peaks

Potential Cause	Troubleshooting Step	Expected Outcome
System Leaks	Check for leaks at the inlet, connections, and septum. An electronic leak detector is recommended.	A stable baseline and reproducible results.
Analyte Degradation	Lower the inlet temperature. Thermally labile compounds can degrade at high temperatures.[1]	Increased analyte response.
Analyte Adsorption	Use a more inert liner and ensure any glass wool is also deactivated.[1][7]	Improved analyte transfer to the column and better response.
Incorrect Injection Mode	For trace analysis, ensure you are using splitless injection to maximize the amount of sample reaching the column.[3][4]	Increased sensitivity and detectable peaks.
Detector Malfunction	Verify that the detector is functioning correctly and that gas flows are at the manufacturer's recommended settings.[1]	Proper signal detection.

Data Presentation: Recommended Starting Injection Parameters

The following tables summarize recommended starting points for key injection parameters for the analysis of volatile sulfur compounds. These should be optimized for your specific application.

Table 1: Recommended Inlet Temperatures for Different Sulfur Compound Classes

Compound Class	Recommended Starting Inlet Temperature (°C)	Notes
Mercaptans	200 - 250	Start optimization at the lower end of the range.[1]
Sulfides	250 - 280	Less prone to degradation than mercaptans.[1]
Disulfides	250 - 300	Generally stable at higher temperatures.[1]

Table 2: Split vs. Splitless Injection Parameters

Parameter	Split Injection	Splitless Injection
Analyte Concentration	High	Low (Trace)[3][4]
Typical Split Ratio	10:1 to 100:1	N/A
Splitless Hold Time	N/A	0.5 - 1.0 min (optimize for analyte transfer)[1]
Initial Oven Temperature	Can be higher	~20°C below solvent boiling point for solvent trapping[2]
Pros	Minimizes degradation, sharp peaks.[4][5]	High sensitivity.[3][4]
Cons	Lower sensitivity.[5]	Potential for degradation, peak broadening.[4][5]

Experimental Protocols

Protocol 1: GC-SCD Analysis of Volatile Sulfur Compounds in a Gaseous Matrix (e.g., Natural Gas)

This protocol provides a starting point for analyzing VSCs in gaseous samples.

• GC System and Column:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Detector: Sulfur Chemiluminescence Detector (SCD).

  • Column: Agilent J&W DB-Sulfur SCD (e.g., 70 m x 0.53 mm, 4.3 µm) or equivalent low-bleed column suitable for sulfur analysis.[1]

• Inlet Parameters:

  • Inlet: Split/Splitless.

  • Injection Mode: Splitless.

  • Inlet Temperature: 250°C (optimize between 200-275°C).[1]

  • Liner: Deactivated single taper liner with deactivated glass wool.[1]

  • Injection Volume: 1 mL via gas-tight syringe or sample loop.[1]

  • Splitless Hold Time: 0.75 min (optimize to ensure complete transfer of analytes).[1]

• Oven Program:

  • Initial Temperature: 35°C, hold for 5 minutes.

  • Ramp: 10°C/min to 250°C.

  • Final Hold: 5 minutes.[1]

• Carrier Gas:

  • Gas: Helium.

  • Flow Rate: Constant flow at 4 mL/min.[1]

• SCD Parameters:

  • Furnace Temperature: 800°C.

  • Detector Base Temperature: 250°C.

  • Gas Flows: Follow manufacturer's recommendations for hydrogen, air, and oxygen.[1]

Protocol 2: GC-MS Analysis of Volatile Sulfur Compounds in a Liquid Matrix (e.g., Food Extract)

This protocol is a starting point for analyzing VSCs in complex liquid samples.

• GC-MS System and Column:

  • System: GC-MS with a low-bleed mass spectrometer.

  • Column: Low-polarity column such as a DB-5ms (e.g., 30 m x 0.25 mm, 0.25 µm).[1]

• Inlet Parameters:

  • Inlet: Split/Splitless or Programmable Temperature Vaporizer (PTV).

  • Injection Mode: Pulsed Splitless.

  • Inlet Temperature: Start at 220°C (for splitless). A temperature ramp can be beneficial if using a PTV.[1]

  • Liner: Deactivated single taper liner with deactivated glass wool.[1]

  • Injection Volume: 1 µL.[1]

  • Pulse Pressure: 25 psi for 0.5 min.

  • Splitless Hold Time: 0.8 min.[1]

• Oven Program:

  • Initial Temperature: 40°C, hold for 2 minutes.

  • Ramp 1: 25°C/min to 150°C.

  • Ramp 2: 10°C/min to 280°C.

  • Final Hold: 5 minutes.[1]

• Carrier Gas:

  • Gas: Helium.

  • Flow Rate: Constant flow at 1.2 mL/min.[1]

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 35-400.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 4. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 5. Split vs Splitless Injection [restek.com]
• 6. youtube.com [youtube.com]
• 7. S-SL Liner guide | SCION Instruments [scioninstruments.com]
• 8. metrolab.blog [metrolab.blog]
• 9. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 10. drawellanalytical.com [drawellanalytical.com]

Technical Support Center: Strategies to Reduce Sulfur Contamination in GC-MS Systems

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address sulfur contamination in Gas Chromatography-Mass Spectrometry (GC-MS) systems.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving sulfur contamination in your GC-MS system.

Initial Assessment

Before proceeding with extensive troubleshooting, it's crucial to confirm that the issue is indeed sulfur contamination.

• Symptom: Unexplained peaks in your chromatogram, particularly at m/z 32, 48, 64, and other isotopes of sulfur. You may also observe a noisy or elevated baseline.

• Action: Review your recent sample history. Have you analyzed samples with known high sulfur content, such as soil extracts, petroleum products, or certain pharmaceutical compounds?[1] If so, sulfur contamination is a likely culprit.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting sulfur contamination.

Caption: Troubleshooting workflow for sulfur contamination in GC-MS systems.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of sulfur contamination in a GC-MS system?

A1: Sulfur contamination can originate from various sources within your GC-MS system. The most common culprits include:

• Consumables: Septa and ferrules, especially those made of graphite, can be significant sources of sulfur.[2]

• Gases and Gas Lines: Impurities in carrier and detector gases, as well as contaminated gas lines, can introduce sulfur into the system.[2] It is recommended to use high-purity gases (99.9995% or higher) and install gas purifiers.[3]

• Samples and Solvents: The samples themselves, particularly from environmental or petroleum matrices, can contain high levels of elemental sulfur.[1] Solvents used for sample preparation can also be a source of contamination.

• Injection Port and Column: Previous injections of high-sulfur samples can leave residues in the inlet liner and at the head of the GC column.[1]

Q2: How can I differentiate between sulfur contamination and other types of contamination?

A2: The mass spectrum is the primary tool for identifying sulfur contamination. Look for characteristic ions of elemental sulfur, such as S₂ (m/z 64), S₃ (m/z 96), S₄ (m/z 128), S₅ (m/z 160), S₆ (m/z 192), S₇ (m/z 224), and S₈ (m/z 256). The presence of a peak at m/z 32 (S) is also a strong indicator. Other contaminants will have different characteristic mass spectra. For example, siloxane contamination from column bleed or septa will show ions at m/z 73, 147, 207, and 281.[4]

Q3: What are the immediate steps I should take if I suspect sulfur contamination?

A3: If you suspect sulfur contamination, the following immediate actions are recommended:

• Stop running samples: To prevent further contamination of your system.

• Run a blank injection: Inject a clean solvent to confirm the presence of contaminant peaks.

• Inspect and replace consumables: Change the inlet septum and liner. These are often the primary sources of contamination and are relatively easy to replace.

• Trim the column: Cut the first 10-15 cm from the front of the GC column to remove accumulated non-volatile residues.[3]

Q4: Is it better to bake out the system or perform a solvent rinse to remove sulfur contamination?

A4: Both methods can be effective, but the choice depends on the nature and location of the contamination.

• Baking out: This involves heating the column and/or other components to a high temperature to volatilize and remove contaminants. It is effective for volatile and semi-volatile sulfur compounds.[5]

• Solvent rinsing: This is more effective for non-volatile residues and can be used to clean the inlet and the column.[2] It is important to choose a solvent in which sulfur is soluble, such as carbon disulfide (use with extreme caution due to its toxicity and flammability) or toluene.

Often, a combination of both methods is the most effective approach.

Q5: How can I prevent sulfur contamination in the future?

A5: Proactive prevention is key to avoiding downtime and ensuring data quality. Consider implementing the following strategies:

• Use high-purity gases and filters: Install and regularly maintain in-line gas purifiers for carrier and detector gases to remove sulfur and other impurities.[3]

• Select appropriate consumables: Use low-bleed, high-temperature septa and consider using deactivated inlet liners.

• Implement sample cleanup procedures: For samples with high sulfur content, use sample preparation techniques like solid-phase extraction (SPE) or treat the sample extract with activated copper to remove elemental sulfur.[6]

• Regular preventative maintenance: Establish a routine maintenance schedule that includes regular replacement of consumables and cleaning of the injection port.[7]

Data Presentation

Table 1: Common Sulfur Ions in Mass Spectrometry

Ion	m/z
S	32
S₂	64
S₃	96
S₄	128
S₅	160
S₆	192
S₇	224
S₈	256

Table 2: Effect of Injector Temperature on Elemental Sulfur (S₈) Decomposition

Injector Temperature (°C)	Relative Abundance of S₈	Relative Abundance of smaller Sulfur Allotropes (S₂-S₇)
< 180	High	Low
> 180	Decreases	Increases

Note: At temperatures above 180°C, the S₈ molecule can fragment into smaller, more volatile sulfur allotropes, which can complicate analysis and contribute to system-wide contamination.[6]

Experimental Protocols

Protocol 1: Baking Out the GC Column

This protocol is designed to remove volatile and semi-volatile sulfur contaminants from the GC column.

• Disconnect the column from the detector: This prevents contamination of the mass spectrometer.

• Set a low carrier gas flow: A flow rate of 1-2 mL/min is sufficient.

• Program the oven temperature:

  • Start at a low temperature (e.g., 40°C).

  • Ramp the temperature to 20°C above the final temperature of your analytical method, but do not exceed the column's maximum operating temperature.

  • Hold at this temperature for 1-2 hours.[5]

• Monitor the baseline: If possible, connect the column to an old, less sensitive detector (like an FID) to monitor the baseline. The bake-out is complete when the baseline is stable and free of contaminant peaks.

• Cool the oven: Once the bake-out is complete, cool the oven to the initial temperature of your method.

• Reconnect the column to the MS: After the oven has cooled, reconnect the column to the mass spectrometer.

• Run a blank injection: To confirm that the column is clean.

Protocol 2: Cleaning the GC-MS Ion Source

This protocol provides a general guideline for cleaning an ion source contaminated with sulfur. Always refer to your instrument manufacturer's specific instructions before proceeding.

• Vent the mass spectrometer: Follow the manufacturer's procedure to safely vent the instrument.

• Remove the ion source: Carefully remove the ion source from the vacuum chamber, wearing powder-free gloves to avoid contamination.

• Disassemble the ion source: Disassemble the ion source components (repeller, ion box, lenses) on a clean, lint-free surface. Keep track of the order and orientation of each part.

• Clean the components:

  • Use a micro-abrasive slurry (e.g., aluminum oxide powder mixed with methanol) to gently polish the metal surfaces of the ion source components.

  • Sonciate the parts in a sequence of solvents: first in a detergent solution, followed by rinses with deionized water, and then sonication in methanol (B129727) and finally acetone.[8][9]

• Dry the components: Thoroughly dry all components in a clean oven at a low temperature (e.g., 100°C) or under a stream of dry nitrogen.

• Reassemble the ion source: Carefully reassemble the ion source, ensuring all components are correctly aligned.

• Reinstall the ion source and pump down: Reinstall the ion source in the mass spectrometer and pump down the system according to the manufacturer's instructions.

• Bake out the MS: Once the vacuum is stable, bake out the mass spectrometer to remove any residual solvents and contaminants.

• Tune the instrument: Perform an autotune to ensure the instrument is performing correctly.

Visualization of Contamination Sources

Caption: Common sources of sulfur contamination in a GC-MS system.

References

• 1. Sulfur contamination help - Chromatography Forum [chromforum.org]
• 2. srigc.com [srigc.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. phenomenex.com [phenomenex.com]
• 6. silcotek.com [silcotek.com]
• 7. youtube.com [youtube.com]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]

Technical Support Center: Enhancing Chromatographic Resolution of Furfuryl Methyl Sulfide and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides troubleshooting advice and answers to frequently asked questions (FAQs) to assist you in enhancing the chromatographic resolution of furfuryl methyl sulfide (B99878) from its isomers. The information is tailored for professionals working in research, scientific analysis, and drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary isomers of furfuryl methyl sulfide I should be aware of?

A1: The most common isomer of concern is the positional isomer, 3-((methylthio)methyl)furan. Furfuryl methyl sulfide is 2-((methylthio)methyl)furan. These isomers have the same molecular weight and similar chemical properties, which makes their separation challenging. Depending on the synthesis route, other byproducts or related furan (B31954) derivatives might also be present.

Q2: Why is it difficult to separate furfuryl methyl sulfide from its positional isomer?

A2: Positional isomers of furan derivatives often exhibit very similar physicochemical properties, such as boiling point and polarity.[1] This results in close elution times and potential co-elution during standard gas chromatography (GC) analysis. Achieving baseline separation requires the optimization of chromatographic conditions to leverage subtle differences in their molecular shape and interactions with the stationary phase.[1]

Q3: What type of GC column is most effective for separating these isomers?

A3: The choice of the GC column is a critical factor. While standard non-polar columns may offer some separation based on boiling point differences, specialized columns often provide superior resolution for positional isomers.[1] Consider the following options:

• Polar Columns: Columns with polar stationary phases can provide better separation by exploiting differences in the polarity of the isomers.

• Shape-Selective Columns: For isomers with different shapes, columns with shape-selective stationary phases, such as those based on cyclodextrin (B1172386) derivatives, can be highly effective. A per-O-methyl-beta-cyclodextrin column has been reported to be suitable for separating volatile furan ethers.[2]

Q4: How does the oven temperature program affect the resolution of these isomers?

A4: The temperature program of your GC method has a significant impact on isomer resolution. A slower temperature ramp rate or a lower initial oven temperature can enhance separation by increasing the interaction time of the analytes with the stationary phase.[1] This can amplify the subtle differences between the isomers, leading to improved resolution.[1]

Q5: Can I use High-Performance Liquid Chromatography (HPLC) for this separation?

A5: Yes, HPLC is a viable alternative, especially for furan derivatives that may be thermally unstable.[2] For separating positional isomers, a non-chiral stationary phase with good shape selectivity, such as a phenyl or cyano-based column, may be effective.[3]

Troubleshooting Guide: Poor Resolution of Furfuryl Methyl Sulfide Isomers

This guide addresses the common issue of poor chromatographic resolution between furfuryl methyl sulfide and its isomers.

Problem	Possible Causes	Solutions
Co-eluting or Broad Peaks	Inappropriate GC Column: The stationary phase is not selective enough for the isomers.	Select a more appropriate column: • For positional isomers, try a column with a different polarity. • Consider a shape-selective column, such as a cyclodextrin-based column, to exploit differences in molecular geometry.[1][3]
Suboptimal Temperature Program: The temperature ramp is too fast, or the initial temperature is too high.	Optimize the oven temperature program: • Lower the initial oven temperature to increase retention. • Reduce the temperature ramp rate (e.g., 1-5 °C/min) to improve separation of closely eluting peaks.[1]
Incorrect Carrier Gas Flow Rate: The flow rate is too high, reducing interaction with the stationary phase.	Optimize the carrier gas flow rate: • Set the flow rate to the optimal value for your column diameter to maximize efficiency.
Peak Tailing	Active Sites in the Inlet or Column: Polar analytes can interact with active sites, causing peak tailing.	Deactivate the system: • Use a deactivated inlet liner. • Condition the column according to the manufacturer's instructions.
Sample Overload: Injecting too much sample can lead to peak distortion.	Reduce the injection volume or dilute the sample.
Inconsistent Retention Times	Fluctuations in Flow Rate or Temperature: Instability in the GC system can cause retention times to shift.	Ensure system stability: • Check for leaks in the gas lines. • Verify that the oven temperature is stable and reproducible.

Experimental Protocols

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) for Furan Isomer Analysis

This protocol is a starting point for developing a method to separate furfuryl methyl sulfide and its positional isomers.

1. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME)

• Place 1-5 g of the sample into a 20 mL headspace vial.[4]

• Add a saturated solution of NaCl to increase the ionic strength and promote the release of volatile compounds into the headspace. For a 1 g sample, 9 mL of saturated NaCl solution can be used.[4][5]

• If necessary, spike the sample with an internal standard (e.g., a deuterated analog).[4]

• Seal the vial and equilibrate at a constant temperature (e.g., 35-60 °C) for 15-30 minutes with agitation.[4][5]

• Expose a suitable SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a defined period (e.g., 15-30 minutes) to adsorb the analytes.[4]

• Desorb the fiber in the GC injector.[4]

2. GC-MS Conditions

The following table provides a starting point for GC-MS method development, based on successful separation of other furan isomers.[4][5]

Parameter	Condition 1 (General Furan Isomers) [4]	Condition 2 (Furan Derivatives) [5]
GC Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent	HP-5MS (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium, constant flow at 1.0-1.2 mL/min	Helium, 1 mL/min
Injector	Split/Splitless, 250 °C	Split (1:10), 280 °C
Oven Program	Initial: 35 °C, hold 5 minRamp 1: 10 °C/min to 100 °CRamp 2: 20 °C/min to 250 °C, hold 5 min	Initial: 32 °C, hold 4 minRamp: 20 °C/min to 200 °C, hold 3 min
MS Transfer Line	250 °C	-
Ion Source	230 °C	-
Ionization Mode	Electron Ionization (EI), 70 eV	Electron Ionization (EI)
Acquisition Mode	Scan or Selected Ion Monitoring (SIM)	Multiple Reaction Monitoring (MRM)

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Positional Isomer Separation

This protocol provides a general approach for separating positional isomers of furan derivatives using HPLC.

1. Sample Preparation

• Dissolve the sample in a suitable solvent that is compatible with the mobile phase.

• Filter the sample through a 0.45 µm filter before injection.

2. HPLC Conditions

Parameter	Suggested Starting Condition
HPLC Column	Phenyl- or Cyano-terminated column (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Isocratic or gradient elution with a mixture of organic solvent (e.g., acetonitrile (B52724) or methanol) and water.
Flow Rate	1.0 mL/min
Column Temperature	25-40 °C
Detection	UV detector at a wavelength where the analytes have maximum absorbance.

Visualizations

Logical Workflow for Troubleshooting Poor Resolution

Caption: A logical workflow for troubleshooting poor isomer resolution.

Experimental Workflow for Isomer Separation

Caption: A general workflow for the separation and analysis of isomers.

References

• 1. researchgate.net [researchgate.net]
• 2. A new facile approach to the synthesis of 3-methylthio-substituted furans, pyrroles, thiophenes, and related derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DMTSF-mediated electrophilic cyclization for the synthesis of 3-thiomethyl-substituted benzo[b]furan derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Method Development for Trace-Level Detection of Furfuryl Methyl Sulfide

Welcome to the technical support center for the trace-level detection of furfuryl methyl sulfide (B99878) (FMS). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the analysis of this volatile sulfur compound.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the experimental process.

Question 1: I am observing significant peak tailing for furfuryl methyl sulfide in my GC-MS analysis. What is the likely cause and how can I resolve this?

Answer: Peak tailing for active sulfur compounds like FMS is a common problem. The primary causes and their solutions are outlined below:

• Active Sites in the GC System: FMS is a polar compound that can interact with active silanol (B1196071) groups in the injector liner, GC column, or detector. This interaction slows down a portion of the analyte molecules, causing the peak to tail.

  • Solution: Use a deactivated inlet liner and a high-quality, inert GC column specifically designed for the analysis of active compounds. Regularly trimming a few centimeters from the front of the column can also help remove accumulated non-volatile residues that create active sites.[1]

• Column Contamination: The accumulation of non-volatile matrix components on the column can create active sites and lead to peak tailing.

  • Solution: Implement a regular column bake-out procedure to remove contaminants. For persistent contamination, trimming the column is recommended.[2]

• Improper Carrier Gas Flow Rate: A carrier gas flow rate that is too low can increase the interaction time of FMS with the stationary phase and any active sites, exacerbating tailing.

  • Solution: Optimize the carrier gas flow rate for your specific column dimensions and analytical method.

• Poor Column Cutting: An uneven or jagged column cut can cause turbulence in the carrier gas flow path, leading to peak distortion, including tailing.[3]

  • Solution: Ensure the column is cut with a high-quality ceramic wafer or diamond-tipped scorer to create a clean, right-angle cut. Examine the cut under magnification before installation.[3]

Question 2: My recovery of furfuryl methyl sulfide is consistently low. What factors could be contributing to this, and how can I improve it?

Answer: Low recovery of a volatile compound like FMS can be attributed to several factors throughout the sample preparation and analysis workflow:

• Inefficient Extraction: The parameters for your extraction technique (e.g., HS-SPME) may not be optimal for FMS.

  • Solution: Optimize your HS-SPME parameters, including the choice of fiber, extraction time, and temperature. For volatile sulfur compounds, a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often recommended.[4][5] Increasing the extraction temperature and time can improve the recovery of less volatile compounds, but be mindful of potential analyte degradation at excessive temperatures.

• Analyte Loss During Sample Preparation: FMS is volatile and can be lost during sample handling and transfer steps.

  • Solution: Minimize sample exposure to the atmosphere. Use sealed vials and ensure a gas-tight seal during extraction and injection. Work with chilled samples when possible to reduce volatility.

• Matrix Effects: Components of the sample matrix (e.g., fats, proteins in food samples) can interfere with the extraction and release of FMS, leading to lower recovery.[6][7]

  • Solution: The addition of salt (e.g., NaCl) to the sample can increase the ionic strength of the aqueous phase, which promotes the partitioning of volatile organic compounds into the headspace, thereby improving recovery during HS-SPME.[4][8]

Question 3: I am experiencing poor reproducibility in my quantitative results for furfuryl methyl sulfide. What are the potential sources of this variability?

Answer: Poor reproducibility can arise from inconsistencies in both the analytical method and the instrumentation.

• Inconsistent Sample Preparation: Variations in sample volume, extraction time, or temperature between runs can lead to significant differences in results.

  • Solution: Standardize your sample preparation protocol and consider using an autosampler for precise control over timing and temperature. The use of an internal standard is highly recommended to correct for variations in sample handling and injection volume.[1]

• Analyte Instability: Furfuryl methyl sulfide can be unstable and may degrade in the vial before or during analysis, especially if samples are left at room temperature for extended periods.

  • Solution: Analyze samples as soon as possible after preparation. If storage is necessary, keep samples at low temperatures (e.g., 4°C) in tightly sealed vials to minimize oxidative and volatile losses.[1]

• Instrument Variability: Fluctuations in the performance of the GC-MS, such as in the injector temperature, oven temperature program, or detector response, can impact reproducibility.[1]

  • Solution: Perform regular maintenance and calibration of your GC-MS system. Monitor system suitability by injecting a standard at regular intervals during a sample sequence to ensure consistent performance.

Frequently Asked Questions (FAQs)

Question 1: What is the most suitable analytical technique for trace-level detection of furfuryl methyl sulfide?

Answer: The most commonly employed and effective technique for the trace-level analysis of volatile compounds like furfuryl methyl sulfide is Gas Chromatography-Mass Spectrometry (GC-MS).[1] For sample preparation, Headspace Solid-Phase Microextraction (HS-SPME) is a widely used, solvent-free, and sensitive method for extracting and concentrating FMS from the sample matrix before GC-MS analysis.[4]

Question 2: How can I minimize matrix effects when analyzing furfuryl methyl sulfide in complex samples like coffee?

Answer: Matrix effects can suppress or enhance the analyte signal, leading to inaccurate quantification.[6][9][10] To minimize these effects:

• Use Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix that is as similar as possible to your samples. This helps to ensure that the standards and samples experience similar matrix effects.

• Employ an Internal Standard: The use of a stable isotope-labeled internal standard is the most effective way to compensate for matrix effects. The internal standard should be chemically similar to the analyte and added to all samples, standards, and blanks at a constant concentration.

• Optimize Sample Preparation: As mentioned previously, adding salt during HS-SPME can help to mitigate matrix effects by promoting the release of the analyte into the headspace.[4][8]

Question 3: What are typical performance metrics I should expect for a validated HS-SPME-GC-MS method for furan (B31954) derivatives?

Answer: While performance metrics can vary depending on the specific analyte, matrix, and instrumentation, the following tables summarize typical values reported in the literature for furan derivatives and related compounds in food matrices, which can serve as a benchmark for your method development.

Data Presentation

Table 1: Performance Metrics for the Analysis of Furan Derivatives by HS-SPME-GC-MS

Parameter	Food Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD%)
Furan & Derivatives	Various Foods	0.001 - 1.071 ng/g	0.003 - 3.571 ng/g	76 - 117%	Intra-day: 1 - 16%, Inter-day: 4 - 20%
Furfural & Derivatives	Coffee	Not Specified	Not Specified	70 - 110%	7.4 - 8.9%
Carbonyls & Furans	Beer	0.03 µg/L (for acetaldehyde)	1.0 µg/L	90 - 105%	< 13%

Data compiled from studies on various furan derivatives and may serve as a reference for method development for furfuryl methyl sulfide.[11][12][13][14]

Experimental Protocols

Detailed Methodology for HS-SPME-GC-MS Analysis of Furfuryl Methyl Sulfide

This protocol provides a general guideline for the analysis of FMS in a liquid matrix (e.g., coffee). Optimization will be required based on the specific sample matrix and instrumentation.

1. Sample Preparation

• Transfer 5 mL of the liquid sample into a 20 mL amber glass headspace vial.

• Add 1.5 g of sodium chloride (NaCl) to the vial to increase the ionic strength.

• If using an internal standard, spike the sample with the appropriate volume of the internal standard solution.

• Immediately seal the vial with a magnetic screw cap containing a PTFE/silicone septum.

2. HS-SPME Procedure

• Place the vial in the autosampler tray, which is typically heated (e.g., to 60°C).

• Equilibrate the sample at the set temperature for a defined period (e.g., 15 minutes) with agitation.

• Expose a DVB/CAR/PDMS SPME fiber to the headspace of the vial for a specific extraction time (e.g., 30 minutes) to adsorb the volatile analytes.[4][5]

3. GC-MS Analysis

• Injector:

  • Mode: Splitless

  • Temperature: 250°C

  • Desorption Time: 5 minutes

• Column:

  • Type: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent inert column.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase at 5°C/minute to 250°C.

  • Final Hold: 5 minutes at 250°C.

• Mass Spectrometer (MS) Detector:

  • Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Acquisition Mode: For high sensitivity and selectivity, use Selected Ion Monitoring (SIM) mode. The quantitative and qualitative ions for furfuryl methyl sulfide (molecular weight 128.19 g/mol ) should be determined from its mass spectrum. A common fragment ion is m/z 81 (the furfuryl cation).

4. Data Analysis

• Identify the furfuryl methyl sulfide peak based on its retention time and the presence of its characteristic ions.

• Quantify the analyte by constructing a calibration curve using the peak area ratios of the analyte to the internal standard versus the concentration of the standards.

Mandatory Visualization

Caption: Experimental workflow for HS-SPME-GC-MS analysis of furfuryl methyl sulfide.

Caption: Troubleshooting logic for addressing peak tailing in GC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. bataviabiosciences.com [bataviabiosciences.com]
• 7. What is matrix effect and how is it quantified? [sciex.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Occurrence of Furfural and Its Derivatives in Coffee Products in China and Estimation of Dietary Intake - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Validation of an analytical method using HS-SPME-GC/MS-SIM to assess the exposure risk to carbonyl compounds and furan derivatives through beer consumption - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Calibrating Flame Photometric Detectors for Sulfur Compounds

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Flame Photometric Detectors (FPDs) for the analysis of sulfur compounds.

Frequently Asked Questions (FAQs)

Q1: What is the principle of a Flame Photometric Detector (FPD) for sulfur analysis?

A1: An FPD operates by burning sulfur-containing compounds in a hydrogen-rich flame. This process excites the sulfur atoms, causing them to emit light at a specific wavelength (around 394 nm). A photomultiplier tube (PMT) detects this emitted light, and the resulting signal is proportional to the amount of sulfur being combusted.[1][2][3]

Q2: Why is my FPD response for sulfur compounds non-linear?

A2: The FPD response to sulfur compounds is inherently non-linear, often described as quadratic. This is because two sulfur atoms (S) combine in the flame to form an excited S₂* molecule, which is the species that emits light. The probability of this S₂* formation is proportional to the square of the sulfur atom concentration in the detector.[2][4][5][6] Therefore, a logarithmic transformation of both concentration and response is often used to generate a linear calibration curve.[5] Some modern systems, like the Pulsed Flame Photometric Detector (PFPD), may offer a linearized output by applying a square root function to the signal.[7]

Q3: What is "quenching" and how does it affect my sulfur analysis?

A3: Quenching is a phenomenon where the response of the FPD to sulfur compounds is suppressed by the presence of co-eluting hydrocarbons.[1][4][8] When a large amount of a hydrocarbon burns at the same time as a sulfur compound, it can alter the flame chemistry and reduce the formation of the light-emitting S₂* species, leading to inaccurately low quantification of the sulfur compound.[8][9] In some cases, this can even result in negative peaks in the chromatogram.[5][10]

Q4: How can I minimize quenching effects?

A4: There are several strategies to minimize quenching:

• Chromatographic Separation: The most effective method is to achieve good chromatographic resolution between the sulfur peaks and any major hydrocarbon peaks.[8][11][12]

• Reduce Hydrocarbon Load: This can be achieved by using a higher split ratio during injection or by injecting a smaller sample volume. However, this may also reduce the signal of your target sulfur compounds.[8][11]

• Optimize Detector Gas Flows: Fine-tuning the hydrogen and air flow rates can sometimes mitigate quenching.[13]

• Use a Pulsed FPD (PFPD): PFPDs can reduce quenching by time-gating the signal acquisition, separating the sulfur emission from the initial hydrocarbon combustion.[9][14]

Q5: What are the typical detection limits for sulfur compounds with an FPD?

A5: The detection limits for sulfur compounds with an FPD are typically in the low parts-per-billion (ppb) range. For standard FPDs, this is often around 100-200 ppb.[15] Pulsed FPDs (PFPDs) can offer improved sensitivity, with detection limits as low as 20-30 ppb, and in some cases, even lower.[15][16]

Troubleshooting Guide

Issue 1: No or Low FPD Signal

Possible Cause	Troubleshooting Step
Flame is not lit	Check the ignitor and ensure proper gas flows (hydrogen and air) to the detector.[1]
Incorrect gas flow rates	Optimize hydrogen and air flow rates for maximum sensitivity.[1] Refer to the instrument manual for recommended starting pressures.
Contaminated detector	Clean the detector jet and collector. Deposits from column bleed or sample matrix can interfere with the flame.[17]
PMT voltage is off or too low	Ensure the photomultiplier tube (PMT) voltage is on and set to an appropriate level.[1]
Dirty or improperly installed filter	Check that the 394 nm filter is clean and correctly installed with the colored side facing the PMT.[1]
Leak in the system	Check for leaks in the gas lines, fittings, and septum. A leaky septum is a common cause of decreasing signal over a sequence of runs.[18]
Inactive sample	Ensure the sulfur compounds in your sample are stable and have not degraded.

Issue 2: Non-Reproducible Peak Areas

Possible Cause	Troubleshooting Step
Inconsistent injection volume	Check the autosampler syringe for air bubbles or damage.
Leaky injector septum	A worn or leaking septum can cause variable sample introduction. Replace the septum.[18]
Fluctuating gas pressures	Ensure gas regulators are providing a stable pressure. Check for restrictions in the gas lines.[17]
Column degradation	The stationary phase of the column can degrade over time, leading to active sites and poor peak shape. Condition or replace the column.
Variable quenching	If the matrix composition varies between samples, the degree of quenching can change, leading to inconsistent results. Improve chromatographic separation.

Issue 3: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Troubleshooting Step
Active sites in the system	Sulfur compounds are prone to adsorption. Use an inert liner and ensure the column is well-deactivated. Consider using Sulfinert® treated tubing for the sample path.[15]
Column overloading	Inject a smaller amount of sample or dilute the sample.
Improper column installation	Ensure the column is installed at the correct depth in both the injector and the detector.[17]
Sub-optimal oven temperature program	Adjust the temperature ramp rate or initial temperature to improve peak focusing.

Experimental Protocols

Protocol 1: Multi-Point Calibration for Sulfur Compounds

• Prepare a Stock Standard: Accurately prepare a stock solution of the target sulfur compound(s) in a suitable, sulfur-free solvent.

• Create a Dilution Series: Perform serial dilutions of the stock standard to create a series of at least 3-5 calibration standards spanning the expected concentration range of the samples.[18][19] A typical range might be 0.1 ppm to 10 ppm.[5][19]

• Set Up the GC-FPD Method:

  • Install an appropriate capillary column (e.g., a dimethyl polysiloxane or a specialized low-sulfur column).[8]

  • Set the injector and detector temperatures (e.g., 250 °C).[10]

  • Optimize the oven temperature program to achieve good separation of the target analytes.

  • Set the FPD gas flows (hydrogen and air) as recommended by the manufacturer.

• Analyze the Calibration Standards: Inject each calibration standard at least in triplicate to ensure reproducibility.[18]

• Generate the Calibration Curve:

  • Plot the logarithm of the peak area versus the logarithm of the concentration.[5]

  • Perform a linear regression on the log-transformed data.

  • The calibration curve should have a correlation coefficient (R²) of >0.98.[18]

• Analyze Samples: Inject the unknown samples using the same method.

• Quantify: Use the calibration curve equation to calculate the concentration of the sulfur compounds in the unknown samples.

Visualizations

Caption: Workflow for FPD calibration of sulfur compounds.

Caption: Troubleshooting decision tree for common FPD issues.

References

• 1. srigc.com [srigc.com]
• 2. academic.oup.com [academic.oup.com]
• 3. agilent.com [agilent.com]
• 4. pure.psu.edu [pure.psu.edu]
• 5. shimadzu.com [shimadzu.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. davidsonanalytical.co.uk [davidsonanalytical.co.uk]
• 8. Restek - Blog [restek.com]
• 9. cris.tau.ac.il [cris.tau.ac.il]
• 10. gcms.cz [gcms.cz]
• 11. academic.oup.com [academic.oup.com]
• 12. americanlaboratory.com [americanlaboratory.com]
• 13. Analysis of Sulfur Compound in Gasoline by GC-FPD : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 14. davidsonanalytical.co.uk [davidsonanalytical.co.uk]
• 15. gassite.com [gassite.com]
• 16. gcms.labrulez.com [gcms.labrulez.com]
• 17. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 18. apps.dtic.mil [apps.dtic.mil]
• 19. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Furfuryl Methyl Sulfide and Furfuryl Mercaptan as Flavor Precursors

In the realm of flavor chemistry, sulfur-containing furan (B31954) derivatives are pivotal in defining the aromatic profiles of a vast array of cooked and roasted foods. Among these, furfuryl methyl sulfide (B99878) and furfuryl mercaptan stand out as potent contributors to the desirable savory, roasted, and coffee-like notes that characterize many thermally processed products. This guide provides a comprehensive comparison of these two key flavor precursors, delving into their sensory properties, formation pathways, and the experimental methodologies used for their evaluation. This analysis is intended for researchers, scientists, and professionals in the fields of food science and drug development who are engaged in the nuanced world of flavor creation and characterization.

Sensory Profile: A Tale of Two Thiols

While both furfuryl methyl sulfide and furfuryl mercaptan are recognized for their potent, sulfurous aromas, they impart distinct sensory experiences. Furfuryl mercaptan is celebrated for its characteristic roasted coffee aroma at low concentrations, which can evolve into a more burnt or rubbery note at higher levels.[1] In contrast, furfuryl methyl sulfide offers a more complex, pungent profile with notes of onion, garlic, and even a hint of horseradish.[2][3]

The perceived flavor of these compounds is highly dependent on their concentration. Furfuryl mercaptan, with its exceptionally low odor threshold, can be detected at parts-per-billion levels, making it a high-impact aroma compound.[1][4] While specific quantitative odor threshold data for furfuryl methyl sulfide is less readily available, its described pungent character suggests a similarly potent sensory impact.

Table 1: Comparative Sensory and Physicochemical Properties

Property	Furfuryl Methyl Sulfide	Furfuryl Mercaptan
Odor Description	Pungent, sulfurous, onion, garlic, radish, mustard, coffee-like[2][3]	Roasted coffee, sulfury, burnt, rubbery (at high concentrations)[1]
Taste Description	Sulfuraceous, garlic, eggy, with a horseradish nuance (at 2.5 ppm)[2]	Sulfureous, roasted, onion, garlic, coffee (at 0.2-1 ppb)
Odor Threshold in Water	Data not available	0.005 - 0.01 ppb[4]
Odor Threshold in Air	Data not available	0.01 ng/L[1]
Molecular Formula	C₆H₈OS	C₅H₆OS
Molar Mass	128.19 g/mol	114.17 g/mol
Appearance	Clear yellow to green or light brown liquid[2]	Colorless to pale yellow liquid[1]

Formation Pathways: The Chemistry of Flavor Genesis

The generation of these critical flavor compounds in food is primarily a result of thermal processing, most notably through the Maillard reaction. This complex series of chemical reactions between reducing sugars and amino acids is the cornerstone of browning and flavor development in cooked foods.[5]

Furfuryl Mercaptan Formation: The pathway to furfuryl mercaptan is well-established and predominantly involves the reaction of a pentose (B10789219) sugar, such as ribose, with the sulfur-containing amino acid, cysteine. The initial condensation and subsequent Amadori rearrangement lead to intermediates that, upon further degradation and interaction with hydrogen sulfide (derived from cysteine), yield furfural (B47365). The reaction of furfural with hydrogen sulfide is a key step in the formation of furfuryl mercaptan.[6]

Furfuryl Methyl Sulfide Formation: The formation of furfuryl methyl sulfide in food is less explicitly detailed in the literature. However, it is understood to be formed during the thermal degradation of sulfur-containing amino acids.[7] One plausible pathway involves the methylation of furfuryl mercaptan itself, where a methyl donor, also generated during the Maillard reaction or other degradation pathways, reacts with the thiol group. A known synthetic route involves the reaction of 2-furfuryl mercaptan with dimethyl sulfate.[2] It is also found to occur naturally in pork liver, coffee, and malt.[2]

Below is a diagram illustrating the probable formation pathways of these two flavor precursors.

Comparative formation pathways of furfuryl mercaptan and furfuryl methyl sulfide.

Experimental Protocols for Sensory Evaluation

To objectively compare the sensory attributes of furfuryl methyl sulfide and furfuryl mercaptan, a detailed and controlled experimental protocol is essential. The following outlines a standard methodology for quantitative descriptive analysis (QDA).

1. Panelist Selection and Training:

• Selection: Recruit 10-12 individuals based on their sensory acuity, ability to articulate perceptions, and availability.

• Training: Conduct several training sessions to familiarize panelists with the sensory attributes of sulfur-containing furan derivatives. Provide reference standards for key aroma and flavor notes (e.g., "roasted coffee," "sulfurous," "onion," "garlic"). Panelists should develop a consensus on the lexicon of descriptive terms to be used.

2. Sample Preparation:

• Prepare stock solutions of high-purity furfuryl methyl sulfide and furfuryl mercaptan in an appropriate solvent (e.g., deodorized propylene (B89431) glycol or ethanol).

• Create a series of dilutions for each compound in a neutral base (e.g., deionized water or a simple sugar solution) to cover a range of concentrations, from sub-threshold to clearly perceptible levels.

• Samples should be coded with random three-digit numbers to prevent bias.

3. Sensory Evaluation Procedure:

• Conduct the evaluation in individual sensory booths under controlled lighting and temperature conditions.

• Present the coded samples to the panelists in a randomized and balanced order.

• Instruct panelists to evaluate the aroma of each sample first by sniffing from a covered glass, and then to evaluate the flavor by tasting a small amount and expectorating.

• Panelists will rate the intensity of each descriptive attribute on a 15-point unstructured line scale, anchored with "low" and "high" at the ends.

• Provide unsalted crackers and deionized water for palate cleansing between samples.

4. Data Analysis:

• Collect the intensity ratings from all panelists.

• Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine if there are significant differences in the sensory attributes between the two compounds and across different concentrations.

• Generate spider web plots or bar charts to visualize the sensory profiles of each compound.

The following diagram illustrates the general workflow for this type of sensory analysis.

A typical workflow for the sensory evaluation of flavor compounds.

Conclusion

Furfuryl methyl sulfide and furfuryl mercaptan are both indispensable tools in the palette of flavor chemists. While they share a common furan backbone and sulfur-containing functional group, their sensory profiles are distinct, with furfuryl mercaptan providing a more focused roasted coffee note and furfuryl methyl sulfide offering a broader, more pungent savory character. Understanding their different formation pathways during thermal processing allows for better control over the final flavor profile of food products. The application of rigorous sensory evaluation methodologies is crucial for elucidating their specific contributions and optimizing their use as flavor precursors. Further research into the quantitative sensory profiles and formation mechanisms of furfuryl methyl sulfide will undoubtedly provide deeper insights into the complex and fascinating world of flavor science.

References

• 1. flavorsum.com [flavorsum.com]
• 2. benchchem.com [benchchem.com]
• 3. Reactivity and stability of selected flavor compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 呋喃甲硫醚 ≥97%, FG | Sigma-Aldrich [sigmaaldrich.com]
• 6. fs.ntou.edu.tw [fs.ntou.edu.tw]
• 7. dlg.org [dlg.org]

A Comparative Sensory Analysis of Furfuryl Methyl Sulfide and Its Derivatives in Flavor Science

For researchers, scientists, and professionals in drug development, understanding the nuanced sensory profiles of aroma compounds is paramount. This guide provides a comparative sensory evaluation of furfuryl methyl sulfide (B99878) and its key derivatives, supported by available experimental data and detailed methodologies. Furfuryl methyl sulfide, a potent sulfur-containing furan (B31954) derivative, is a significant contributor to the aroma of roasted foods, particularly coffee and meat. Its derivatives, synthesized to modify its sensory properties, offer a diverse palette of aromas, ranging from sulfury and pungent to nutty and roasted.

This comparative guide delves into the organoleptic properties of furfuryl methyl sulfide and selected derivatives, presenting quantitative data where available and outlining the experimental protocols used for their sensory evaluation.

Comparative Sensory Profile

The sensory characteristics of furfuryl methyl sulfide and its derivatives are diverse, with subtle structural modifications leading to significant changes in odor and taste perception. The following table summarizes the available quantitative and qualitative sensory data for these compounds.

Compound	Structure	Odor Description	Taste Description/Threshold	Reference
Furfuryl Methyl Sulfide	C₆H₈OS	Pungent, onion-garlic, radish-mustard notes in dilution; strong sulfur, coffee-like.[1]	Sulfuraceous, garlic, eggy with a horseradish nuance at 2.5 ppm.[1]	[1]
2-Methyl-3-furyl Sulfide Derivatives	Varies	Special aroma characteristics, including onion, garlic, nut, mushroom, radish, or roast meat.[2][3]	Low aroma thresholds.[2][4]	[2][3][4]
Furfuryl Thioacetate (B1230152)	C₇H₈O₂S	Burnt, roasted, nutty, coffee.[5]	Burnt, coffee, and nutty.[6]	[5][6]
2-(Methoxymethyl)furan	C₆H₈O₂	Coffee, roasted.[7][8]	Not specified.	[7][8]
Methyl 2-methyl-3-furyl disulfide	C₁₀H₁₂O₂S₂	Meaty, roasted. Described as resembling a joint of beef that has been cooked and allowed to stand.[9]	Not specified.	[9]

Experimental Protocols for Sensory Evaluation

The sensory evaluation of aroma compounds is a meticulous process that relies on trained human panelists and sophisticated analytical techniques to quantify and describe olfactory and gustatory perceptions. The following outlines a comprehensive protocol for the sensory evaluation of compounds like furfuryl methyl sulfide and its derivatives, based on established methodologies in the field.[10][11]

Panelist Selection and Training

A panel of 8-12 trained assessors is typically required for reliable sensory analysis.[11] Panelists are screened for their sensory acuity, including their ability to detect and describe different aromas and tastes. Training involves familiarizing panelists with the specific aroma descriptors relevant to the compounds being tested and standardizing the use of intensity scales.

Sample Preparation

Samples are prepared by diluting the aroma compounds in a neutral solvent, such as propylene (B89431) glycol or deodorized water, to various concentrations.[12] The concentrations are chosen to be above the detection threshold but below a level that would cause sensory fatigue or irritation. Samples are presented in coded, identical containers to blind the panelists to the identity of the samples.

Sensory Evaluation Methodologies

Several methods can be employed for sensory evaluation:

• Descriptive Analysis: Panelists rate the intensity of specific sensory attributes (e.g., "sulfury," "roasty," "nutty") on a structured scale, often a line scale from 0 (not perceived) to 10 (very intense).[10][11]

• Difference Testing: Methods like the triangle test are used to determine if a perceptible difference exists between two samples.[11]

• Time-Intensity (TI) Measurement: This dynamic method tracks the intensity of a sensory attribute over time, from initial perception to aftertaste.[13]

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with human sensory perception.[14] As the separated volatile compounds exit the gas chromatograph, they are split into two streams. One stream goes to a chemical detector (like a mass spectrometer) for identification, while the other is directed to a sniffing port where a trained panelist can detect and describe the odor of each compound as it elutes. This method is crucial for identifying the most potent odor-active compounds in a complex mixture.[14][15]

Visualizing the Process

To better illustrate the workflow and underlying principles of sensory evaluation, the following diagrams are provided.

References

• 1. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of novel 2-methyl-3-furyl sulfide flavor derivatives as efficient preservatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Furfuryl thioacetate | 13678-68-7 [chemicalbook.com]
• 6. Human Metabolome Database: Showing metabocard for Furfuryl thioacetate (HMDB0035088) [hmdb.ca]
• 7. Showing Compound 2-(Methoxymethyl)furan (FDB012560) - FooDB [foodb.ca]
• 8. Human Metabolome Database: Showing metabocard for 2-(Methoxymethyl)furan (HMDB0034247) [hmdb.ca]
• 9. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 10. 2.4. Sensory Evaluation [bio-protocol.org]
• 11. agw.org.au [agw.org.au]
• 12. 1438-91-1 CAS MSDS (Furfuryl methyl sulfide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 13. edepot.wur.nl [edepot.wur.nl]
• 14. Roles of sulfur-containing compounds in fermented beverages with 2-furfurylthiol as a case example - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Analysis of sulfur compounds from the in-oven roast beef aroma by comprehensive two-dimensional gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Synthetic and Natural Furfuryl Methyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of synthetic and natural furfuryl methyl sulfide (B99878), a key aroma compound found in various food products, most notably coffee. This document aims to objectively compare the chemical properties, purity, and potential performance differences between furfuryl methyl sulfide derived from natural sources and that produced through chemical synthesis. The information presented is supported by available data and outlines experimental protocols for comparative analysis.

Introduction to Furfuryl Methyl Sulfide

Furfuryl methyl sulfide (CAS No. 1438-91-1) is a volatile organic compound characterized by a potent aroma, often described as having notes of coffee, onion, garlic, and radish.[1][2] Its powerful scent profile makes it a valuable component in the flavor and fragrance industry.[2] Furfuryl methyl sulfide is known to occur naturally in roasted coffee beans and some cooked foods, contributing significantly to their characteristic aromas.[3] The compound is also produced synthetically for commercial use in flavor formulations.[2]

Comparative Data of Natural vs. Synthetic Furfuryl Methyl Sulfide

Property	Natural Furfuryl Methyl Sulfide	Synthetic Furfuryl Methyl Sulfide
Source	Extracted from natural sources, such as roasted coffee beans.[3]	Produced through chemical synthesis, commonly from 2-furfuryl mercaptan and dimethyl sulfate.[2]
Purity (Typical)	>97% (as specified by some suppliers of natural grade)	≥97% (as specified by various chemical suppliers)[4]
Odor Profile	Often described as part of a complex aroma profile in its natural source (e.g., coffee).	Characterized by a pungent onion-garlic-radish-mustard note, with a coffee-like odor in dilution.[1][2]
Potential Impurities	May contain other volatile compounds from the natural source material.	May include unreacted starting materials, by-products of the synthesis, and residual solvents.
Regulatory Status	Can be labeled as "natural flavor" under specific regulatory guidelines.	Labeled as "artificial flavor" or "flavoring substance."

Experimental Protocols for Comparative Analysis

To conduct a comprehensive comparative analysis of natural and synthetic furfuryl methyl sulfide, a series of analytical experiments would be required. The following are detailed methodologies for key experiments.

Purity and Impurity Profiling by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is designed to separate, identify, and quantify the components in both natural and synthetic furfuryl methyl sulfide samples.

Objective: To determine the purity of furfuryl methyl sulfide and identify any accompanying impurities in both natural and synthetic samples.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Headspace Autosampler (optional, for volatile analysis from a solid/liquid matrix)

Materials:

• Natural Furfuryl Methyl Sulfide sample

• Synthetic Furfuryl Methyl Sulfide sample

• High-purity solvent (e.g., Dichloromethane or Methanol)

• GC-grade Helium

• Capillary GC column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm)

Procedure:

• Sample Preparation:

  • Prepare a 1% (v/v) solution of both the natural and synthetic furfuryl methyl sulfide samples in the chosen high-purity solvent.

  • For analysis of furfuryl methyl sulfide directly from a natural source like coffee, a headspace solid-phase microextraction (HS-SPME) method can be employed.[5][6]

• GC-MS Parameters:

  • Injector Temperature: 250 °C

  • Injection Mode: Splitless

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes

    • Ramp up to 150 °C at 5 °C/min

    • Ramp up to 250 °C at 15 °C/min, hold for 5 minutes

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Scan Range: m/z 35-350

• Data Analysis:

  • Identify furfuryl methyl sulfide based on its retention time and mass spectrum.

  • Identify any other peaks in the chromatogram by comparing their mass spectra with a reference library (e.g., NIST).

  • Calculate the relative purity of furfuryl methyl sulfide in each sample by comparing the peak area of furfuryl methyl sulfide to the total peak area of all components.

Visualizing the Processes

Synthetic Pathway of Furfuryl Methyl Sulfide

The following diagram illustrates a common synthetic route for producing furfuryl methyl sulfide.

Caption: A typical synthesis pathway for furfuryl methyl sulfide.

Workflow for Comparative Analysis

This diagram outlines the logical steps for a comprehensive comparative analysis of natural and synthetic furfuryl methyl sulfide.

Caption: Workflow for the comparative analysis of furfuryl methyl sulfide.

Conclusion

The choice between natural and synthetic furfuryl methyl sulfide depends on the specific application, regulatory requirements, and desired sensory attributes. While both may meet similar purity specifications, their impurity profiles are likely to differ, which could subtly influence the final aroma of a product. Natural furfuryl methyl sulfide offers the advantage of a "natural" label, which is often preferred by consumers. Synthetic furfuryl methyl sulfide, on the other hand, can provide a consistent and cost-effective supply. The experimental protocols outlined in this guide provide a framework for researchers and drug development professionals to conduct a thorough in-house evaluation to determine the most suitable option for their needs.

References

• 1. Synthesis of novel 2-methyl-3-furyl sulfide flavor derivatives as efficient preservatives - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04207F [pubs.rsc.org]
• 2. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Furfuryl methyl sulfide = 97 , FG 1438-91-1 [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Comparative Guide to Furfuryl Methyl Sulfide Quantification

For researchers, scientists, and professionals in drug development, the precise quantification of volatile organic compounds is a critical aspect of quality control and safety assessment. Furfuryl methyl sulfide (B99878), a sulfur-containing furan (B31954) derivative found in various food products and materials, presents a unique analytical challenge due to its volatility and potential for matrix interference. This guide provides an objective comparison of analytical methodologies for the quantification of furfuryl methyl sulfide and related furan derivatives, supported by experimental data to aid in method selection and development.

The two predominant analytical techniques for the analysis of furan derivatives are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). GC-MS is particularly well-suited for volatile compounds like furfuryl methyl sulfide, often employing headspace (HS) or headspace solid-phase microextraction (HS-SPME) for sample introduction.[1] HPLC is generally used for less volatile and more polar furan derivatives.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical method depends on several factors, including the analyte's physicochemical properties, the complexity of the sample matrix, and the required sensitivity. While specific validation data for furfuryl methyl sulfide is not extensively published, the following tables summarize typical performance data for the analysis of other furan derivatives by GC-MS and HPLC. This information provides a solid foundation for developing a validated method for furfuryl methyl sulfide.

Table 1: Performance Comparison of GC-MS and HPLC Methods for Furan Derivative Quantification

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation of volatile compounds in the gas phase followed by mass-based detection.	Separation of compounds in the liquid phase based on their interaction with a stationary phase, followed by UV or other detection methods.
Applicability	Ideal for volatile and semi-volatile compounds like furan and its alkylated derivatives.	Suitable for less volatile, more polar furan derivatives such as 5-hydroxymethylfurfural (B1680220) (5-HMF).[2][3]
Sample Prep.	Commonly involves Headspace (HS) or Solid-Phase Microextraction (SPME).[1][4]	Typically requires liquid-liquid or solid-phase extraction.
Sensitivity	Generally offers high sensitivity, with Limits of Detection (LOD) in the ng/g or µg/kg range.[4][5]	Sensitivity is method-dependent, with LODs also in the µg/kg to mg/kg range.[3]

Table 2: Summary of Validation Data for Furan Derivatives by GC-MS and HPLC

Method	Analyte	Matrix	Linearity (R²)	LOD	LOQ	Accuracy (Recovery %)	Precision (RSD %)	Reference
HS-SPME-GC-MS/MS	Furan & 10 derivatives	Canned Fish, Fruit, Juice	>0.99 (implied)	-	0.003–0.675 ng/g	76–117%	Intra-day: 1–16%, Inter-day: 4–20%	[5]
HS-GC-MS	Furfuryl Alcohol	Snack Foods	>0.995	<0.5 mg/kg (calculated)	0.5 mg/kg	80–120%	<20%	[6]
GC-MS	Furfural & derivatives	Coffee	>0.998	S/N = 3	S/N = 10	70–110%	7.4–8.9%	[4]
HPLC-DAD	Furfuryl Alcohol & 5-HMF	Roasted Coffee & Cocoa	>0.997	-	-	89.94–100.47%	<5%	[2]
RP-HPLC	5-HMF	Crude Palm Oil	-	0.02 mg/kg	0.05 mg/kg	95.58–98.39%	<2.66%	[3]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative protocols for the analysis of furan derivatives using HS-SPME-GC-MS and HPLC.

Protocol 1: Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

This protocol is adapted from methods used for the analysis of volatile furan derivatives in food matrices.[5]

1. Sample Preparation:

• Weigh 1-5 g of the homogenized sample into a 20 mL headspace vial.

• For solid matrices, add a specific volume of saturated NaCl solution to facilitate analyte release.

• Add an appropriate internal standard (e.g., a deuterated analog of the analyte).

• Immediately seal the vial with a PTFE-faced septum and an aluminum cap.

2. HS-SPME Procedure:

• Place the vial in a heated autosampler tray (e.g., 35-60°C).

• Equilibrate the sample for a defined period (e.g., 15-30 minutes) to allow the analytes to partition into the headspace.

• Expose a SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace for a specific time (e.g., 15-40 minutes) to adsorb the analytes.[1]

3. GC-MS Analysis:

• Injector: Desorb the analytes from the SPME fiber in the hot injector of the gas chromatograph (e.g., 250°C).

• Column: Use a suitable capillary column for separation (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

• Oven Program: Employ a temperature gradient to achieve optimal separation. For example: start at 35°C (hold for 5 min), ramp to 100°C at 5°C/min, then to 240°C at 20°C/min (hold for 5 min).[1]

• Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, or in full scan mode for qualitative analysis.

Protocol 2: High-Performance Liquid Chromatography (HPLC)

This protocol is based on methods for the analysis of less volatile furan derivatives.[2][3]

1. Sample Extraction:

• Homogenize the sample.

• Perform a liquid-liquid or solid-phase extraction using a suitable solvent (e.g., acetonitrile).

• The extract may require a cleanup step using, for example, QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology.

• Filter the final extract through a 0.45 µm filter before injection.

2. HPLC Analysis:

• Column: Use a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[1]

• Mobile Phase: A gradient elution with a mixture of water (often with a small amount of acid like formic acid) and an organic solvent like acetonitrile (B52724) or methanol (B129727) is common. A typical gradient might be: 0-5 min, 5% B; 5-15 min, 5-30% B; 15-20 min, 30-50% B; 20-25 min, 50-5% B; 25-30 min, 5% B (where A is acidified water and B is the organic solvent).[1]

• Flow Rate: Typically around 1.0 mL/min.

• Detector: A Diode-Array Detector (DAD) or a UV detector set at the maximum absorption wavelength of the analyte.

Method Validation Workflow

The validation of an analytical method is essential to ensure that the results are reliable for its intended purpose. The following diagram illustrates a typical workflow for analytical method validation.

Caption: A generalized workflow for analytical method validation.

References

• 1. researchgate.net [researchgate.net]
• 2. laccei.org [laccei.org]
• 3. Validation of a HPLC method for determination of hydroxymethylfurfural in crude palm oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Occurrence of Furfural and Its Derivatives in Coffee Products in China and Estimation of Dietary Intake - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of Furfuryl Methyl Sulfide and Other Furan Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of furfuryl methyl sulfide (B99878) with other key furan (B31954) derivatives: furan, furfuryl alcohol, and furfuryl acetate (B1210297). Understanding the nuanced differences in their reactivity is crucial for the rational design of synthetic routes and the development of novel therapeutics. This comparison focuses on three pivotal reaction types: electrophilic aromatic substitution, Diels-Alder cycloaddition, and oxidation, supported by available experimental data and established chemical principles.

The Influence of 2-Substituents on Furan Ring Reactivity

Furan is an electron-rich five-membered aromatic heterocycle, making it significantly more reactive than benzene (B151609) in electrophilic substitutions. The oxygen atom's lone pair of electrons contributes to the aromatic π-system, increasing the electron density at the ring carbons, particularly at the C2 and C5 positions. The nature of the substituent at the 2-position profoundly modulates this inherent reactivity.

• Electron-donating groups (EDGs) , such as the methyl group in 2-methylfuran, further enhance the electron density of the ring. This activation increases its reactivity towards electrophiles and as a diene in Diels-Alder reactions. The -CH₂SCH₃ group in furfuryl methyl sulfide is also considered to be electron-donating.

• Electron-withdrawing groups (EWGs) , such as the ester in furfuryl acetate and the aldehyde in furfural, decrease the electron density of the ring. This deactivation renders the furan less reactive towards electrophiles and less effective as a diene in normal electron-demand Diels-Alder reactions. The -CH₂OH group in furfuryl alcohol has a modest electron-donating effect, while the -CH₂OAc group in furfuryl acetate is weakly electron-withdrawing.

Comparative Reactivity in Electrophilic Aromatic Substitution

Electrophilic aromatic substitution (EAS) is a characteristic reaction of furan and its derivatives. The general order of reactivity is influenced by the electronic nature of the substituent at the 2-position.

Based on the electronic effects of the substituents, the predicted order of reactivity of the furan derivatives in electrophilic aromatic substitution is as follows:

Furfuryl methyl sulfide > Furfuryl alcohol > Furan > Furfuryl acetate

This trend is a direct consequence of the electron-donating ability of the substituents. The methylthio group (-SCH₃) is more electron-donating than the hydroxyl group (-OH), thus activating the ring to a greater extent. The acetate group (-OAc) is weakly electron-withdrawing, leading to deactivation compared to unsubstituted furan.

Table 1: Predicted Order of Reactivity of Furan Derivatives in Electrophilic Aromatic Substitution (EAS)

Compound	2-Substituent	Electronic Effect of Substituent	Predicted Relative Reactivity in EAS
Furfuryl methyl sulfide	-CH₂SCH₃	Electron-donating	Highest
Furfuryl alcohol	-CH₂OH	Weakly electron-donating	High
Furan	-H	Neutral	Moderate
Furfuryl acetate	-CH₂OAc	Weakly electron-withdrawing	Lowest

Comparative Reactivity in Diels-Alder Cycloaddition

Furan and its derivatives can function as dienes in [4+2] cycloaddition reactions, most notably the Diels-Alder reaction. In normal electron-demand Diels-Alder reactions, where the furan acts as the electron-rich diene reacting with an electron-poor dienophile (e.g., maleic anhydride), the reactivity is similarly governed by the electronic properties of the substituent.

The predicted order of reactivity for these furan derivatives as dienes in normal electron-demand Diels-Alder reactions mirrors that of electrophilic substitution.

Table 2: Predicted Order of Reactivity of Furan Derivatives as Dienes in Normal Electron-Demand Diels-Alder Reactions

Compound	2-Substituent	Electronic Effect of Substituent	Predicted Relative Reactivity as a Diene
Furfuryl methyl sulfide	-CH₂SCH₃	Electron-donating	Highest
Furfuryl alcohol	-CH₂OH	Weakly electron-donating	High
Furan	-H	Neutral	Moderate
Furfuryl acetate	-CH₂OAc	Weakly electron-withdrawing	Lowest

Kinetic studies on the Diels-Alder reaction of furfuryl alcohol with N-hydroxymaleimides have been conducted, providing valuable quantitative data. For instance, the activation energy for the forward reaction of furfuryl alcohol with N-hydroxymaleimide was determined to be 43 ± 7 kJ/mol.[1] While direct kinetic data for furfuryl methyl sulfide and furfuryl acetate in similar reactions is scarce, their reactivity can be inferred from their electronic properties.

Comparative Reactivity in Oxidation

The furan ring is susceptible to oxidation, which can lead to ring-opening products. The substituent at the 2-position can influence the rate and outcome of the oxidation. Furthermore, in the case of furfuryl methyl sulfide, the sulfide moiety itself is prone to oxidation to a sulfoxide (B87167) and then a sulfone.

The reaction of furfuryl alcohol with singlet oxygen has been studied, with a recommended rate constant of 1.00 x 10⁸ M⁻¹s⁻¹ in low ionic strength aqueous solutions at 22°C.[2] The oxidation of sulfides to sulfoxides is a common transformation, often achieved with oxidizing agents like meta-chloroperoxybenzoic acid (m-CPBA). The electron-rich nature of the sulfide in furfuryl methyl sulfide would make it readily susceptible to oxidation. The reactivity of the furan ring itself towards oxidation is expected to follow the general trend observed in other electrophilic reactions.

Table 3: Predicted Order of Reactivity of Furan Derivatives in Oxidation Reactions

Compound	Reaction Site(s)	Predicted Relative Reactivity
Furfuryl methyl sulfide	Furan ring and Sulfur atom	High (due to two reactive sites)
Furfuryl alcohol	Furan ring and Alcohol group	High
Furan	Furan ring	Moderate
Furfuryl acetate	Furan ring	Moderate to Low

Experimental Protocols

Protocol 1: Competitive Electrophilic Bromination

Objective: To qualitatively compare the relative reactivity of furfuryl methyl sulfide, furfuryl alcohol, and furfuryl acetate towards electrophilic bromination.

Materials:

• Furfuryl methyl sulfide

• Furfuryl alcohol

• Furfuryl acetate

• N-Bromosuccinimide (NBS)

• Acetonitrile (MeCN)

• Reaction vials, magnetic stir bars

• TLC plates, developing chamber, and UV lamp

Procedure:

• Prepare 0.1 M solutions of furfuryl methyl sulfide, furfuryl alcohol, and furfuryl acetate in acetonitrile.

• In three separate reaction vials, place 1 mL of each furan derivative solution.

• Prepare a 0.1 M solution of N-bromosuccinimide in acetonitrile.

• At room temperature, add 0.5 equivalents (0.5 mL) of the NBS solution to each of the furan derivative solutions simultaneously while stirring.

• Monitor the progress of each reaction by TLC at regular intervals (e.g., every 5 minutes). The consumption of the starting material can be visualized under a UV lamp.

• The furan derivative that is consumed the fastest is the most reactive towards electrophilic bromination.

Protocol 2: Diels-Alder Reaction with Maleic Anhydride (B1165640)

Objective: To synthesize the Diels-Alder adducts of furfuryl methyl sulfide, furfuryl alcohol, and furfuryl acetate with maleic anhydride and compare their reaction times.

Materials:

• Furfuryl methyl sulfide

• Furfuryl alcohol

• Furfuryl acetate

• Maleic anhydride

• Ethyl acetate

• Reaction vials, magnetic stir bars

• NMR tubes, deuterated chloroform (B151607) (CDCl₃)

Procedure:

• In three separate vials, dissolve maleic anhydride (1.0 mmol, 98 mg) in 2 mL of ethyl acetate.

• To each vial, add 1.0 mmol of the respective furan derivative (furfuryl methyl sulfide: 128 mg; furfuryl alcohol: 98 mg; furfuryl acetate: 140 mg).

• Seal the vials and stir the mixtures at room temperature.

• Monitor the reactions for the formation of a precipitate (the Diels-Alder adduct).

• Alternatively, take aliquots at regular intervals and analyze by ¹H NMR to follow the disappearance of the starting materials and the appearance of the product signals.

• The reaction that proceeds to completion or reaches equilibrium the fastest indicates the most reactive diene.

Protocol 3: Oxidation of Furfuryl Methyl Sulfide to the Sulfoxide

Objective: To selectively oxidize the sulfide moiety of furfuryl methyl sulfide to the corresponding sulfoxide.

Materials:

• Furfuryl methyl sulfide

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77%)

• Dichloromethane (B109758) (CH₂)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stir bar, ice bath

Procedure:

• Dissolve furfuryl methyl sulfide (1.0 mmol, 128 mg) in 10 mL of dichloromethane in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• In a separate container, dissolve m-CPBA (1.1 mmol, ~220 mg) in 10 mL of dichloromethane.

• Add the m-CPBA solution dropwise to the stirred solution of furfuryl methyl sulfide at 0 °C.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude sulfoxide, which can be further purified by column chromatography.

Visualizations

Caption: General mechanism for electrophilic aromatic substitution on a furan derivative.

Caption: Experimental workflow for a typical Diels-Alder reaction of a furan derivative.

Caption: Possible oxidation pathways for furfuryl methyl sulfide.

References

• 1. Page loading... [guidechem.com]
• 2. researchgate.net [researchgate.net]

Cross-Validation of GC-MS and HPLC Methods for the Analysis of Furfuryl Methyl Sulfide: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise and accurate quantification of volatile and semi-volatile compounds is paramount for quality control, safety assessment, and product development. Furfuryl methyl sulfide (B99878), a key aroma compound found in various foods and beverages, presents a unique analytical challenge. This guide provides an objective comparison of two widely used analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the determination of furfuryl methyl sulfide and related compounds. This comparison is supported by experimental data and detailed methodologies to assist in method selection and cross-validation.

Quantitative Method Performance

The choice between GC-MS and HPLC for the analysis of furfuryl methyl sulfide depends on several factors, including the sample matrix, required sensitivity, and the specific goals of the analysis. Below is a summary of typical performance data for each method, derived from studies on similar furan (B31954) and sulfur-containing compounds.

Parameter	GC-MS Method (for Furan Derivatives)	HPLC-DAD Method (for Furan Derivatives)
Limit of Detection (LOD)	0.001 - 0.225 ng/g[1]	0.11 - 0.76 µg/mL[2]
Limit of Quantification (LOQ)	0.003 - 0.675 ng/g[1][3][4]	0.35 - 2.55 µg/mL[2]
Linearity (Correlation Coefficient)	>0.995[1][5]	≥ 0.998[2]
Recovery	76 - 117%[1][3][4]	≥ 89.9%[2]
Precision (RSD%)	Intra-day: 1 - 16%, Inter-day: 4 - 20%[1][3][4]	Intra- and Inter-day: ≤ 4.5%[2]

Experimental Protocols

Detailed and robust experimental protocols are crucial for achieving reliable and reproducible results. The following sections outline representative methodologies for the analysis of furfuryl derivatives using GC-MS and HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique, ideal for the analysis of volatile compounds like furfuryl methyl sulfide.

Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME)

• Weigh 1 to 5 grams of the homogenized sample into a 20 mL headspace vial.[6]

• Add a known concentration of a suitable internal standard (e.g., furfuryl methyl sulfide-d3).

• If necessary, add a salt solution (e.g., saturated NaCl) to enhance the release of volatile compounds from the matrix.[3][4]

• Seal the vial and equilibrate at a specific temperature (e.g., 35°C) for a set time (e.g., 15 minutes) to allow the analytes to partition into the headspace.[3][4]

• Expose a SPME fiber (e.g., Carboxen/PDMS) to the headspace for a defined period (e.g., 15 minutes) to adsorb the analytes.[3][4]

• Desorb the analytes from the SPME fiber in the GC injector.

GC-MS Conditions

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: Increase to 150°C at a rate of 5°C/min.

  • Ramp 2: Increase to 250°C at a rate of 15°C/min, hold for 5 minutes.[6]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

  • Ion Source Temperature: 230°C.[6]

  • Quadrupole Temperature: 150°C.[6]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis, monitoring characteristic ions for furfuryl methyl sulfide.[6]

High-Performance Liquid Chromatography (HPLC)

HPLC offers a robust alternative for the analysis of less volatile or thermally labile compounds and can be adapted for furan derivatives.

Sample Preparation

• Weigh a known amount of the sample (e.g., 50 mg of ground coffee) into a centrifuge tube.[2]

• Add a suitable extraction solvent (e.g., water or a water/methanol (B129727) mixture).

• Extract the analytes using techniques such as heat-assisted shaking (e.g., 60°C for 10 minutes).[2]

• Centrifuge the sample (e.g., 14,000 rpm for 15 minutes) to separate the solid matrix.[2]

• Collect the supernatant for HPLC analysis. No further pre-treatment may be necessary.[2]

HPLC-DAD Conditions

• Column: Zorbax Eclipse XBD-C8 (4.6 x 150 mm, 5 µm).[1]

• Mobile Phase: A gradient of 0.1% acetic acid in water (A) and methanol (B).[1][2]

• Gradient Program: Start with 100% A, increase to 16% B at 2.5 min, then to 100% B between 10 and 10.5 min, and hold until 15 min.[1][2]

• Flow Rate: 0.5 mL/min.[1][2]

• Column Temperature: 25°C.[2]

• Detector: Diode Array Detector (DAD) monitoring at a wavelength suitable for the analyte (e.g., 217 nm for furfuryl alcohol).[2]

Method Cross-Validation Workflow

Cross-validation ensures that different analytical methods yield comparable and reliable results. This is critical when transferring methods between laboratories or when comparing data generated by different techniques.

Caption: Workflow for cross-validating GC-MS and HPLC analytical methods.

Conclusion

Both GC-MS and HPLC are powerful techniques for the analysis of furfuryl methyl sulfide and related compounds. GC-MS offers superior sensitivity, making it the preferred method for trace-level analysis.[1] HPLC provides a robust and reliable alternative, particularly for samples that may not be suitable for GC analysis or when derivatization is not desired.[1] The choice of method should be based on the specific analytical requirements, including the sample matrix, desired detection limits, and available instrumentation. When transitioning between these techniques or comparing data from different sources, a thorough cross-validation is essential to ensure the consistency and accuracy of the results.

References

• 1. benchchem.com [benchchem.com]
• 2. LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Comparative Biological Activities of Furan-Containing Sulfur Compounds: A Guide for Researchers

For researchers, scientists, and professionals in drug development, this guide provides a comparative analysis of the biological activities of various furan-containing sulfur compounds. The data presented is collated from recent scientific literature to facilitate an objective comparison of their performance in anticancer, antimicrobial, and anti-inflammatory assays.

The integration of a furan (B31954) ring with sulfur-containing heterocyclic scaffolds, such as thiazole, thiadiazole, and thiazolidinone, has yielded a plethora of compounds with significant biological activities. These compounds are of great interest in medicinal chemistry due to their diverse therapeutic potential. This guide summarizes key quantitative data, details common experimental protocols, and illustrates relevant biological pathways to provide a comprehensive overview of their performance.

Comparative Biological Activity Data

The following table summarizes the quantitative biological activity data for a selection of furan-containing sulfur compounds. Direct comparison of absolute values should be approached with caution due to variations in experimental conditions across different studies.

Compound Class	Specific Compound/Derivative	Biological Activity	Target/Cell Line	Key Findings
Furan-Thiazolidinone	Furan-based pyrimidine-thiazolidinone (8k)	Antibacterial	E. coli	MIC: 12.5 µg/mL
Furan-based pyrimidine-thiazolidinones (8d, 8e)	Antifungal	A. niger	MIC: 100 µg/mL
(Furan-2-ylmethyl)imino substituted thiazolidin-4-one	Antioxidant	DPPH radical scavenging	IC50: 9.18 µg/mL[1]
Furan-Thiadiazole	Benzimidazole-2-yl derivative of 1,3,4-thiadiazole (B1197879) with furan-2-yl substituent	Antibacterial	S. aureus, B. pumilus, E. coli	Zone of Inhibition: 18.96 mm, 18.20 mm, 17.33 mm respectively[2]
Furan-Thiazole	Furan-thiazole hydrazone derivatives (4a, 4b, 4c)	Antitubercular	M. tuberculosis H37Rv	MIC: 3.12 µg/mL[3]
Furan-thiazole hydrazone derivative (4g)	Antibacterial	S. aureus, E. coli	Zone of Inhibition: 19 mm, 17 mm respectively[3]
Thiazole derivative (3a)	Antibacterial	S. aureus, E. coli	Zone of Inhibition: 28 mm, 25 mm respectively[4][5]
Thiazole derivative (8a)	Antibacterial	S. aureus, E. coli	Zone of Inhibition: 27 mm, 28 mm respectively[4][5]
Thiazole derivative (3a)	Antifungal	C. albicans	Zone of Inhibition: 26 mm[4][5]
Thiazole derivative (6d)	Antifungal	C. albicans	Zone of Inhibition: 37 mm[4][5]
Thiazole derivative (6c)	Antifungal	A. niger	Higher activity than cyclohexamide[4][5]
Furan-Triazinone	N-phenyl triazinone derivative (7)	Anticancer (Cytotoxicity)	MCF-7 (Breast Cancer)	IC50: 2.96 µM[6]
Furan-Carbohydrazide	Pyridine carbohydrazide (B1668358) derivative (4)	Anticancer (Cytotoxicity)	MCF-7 (Breast Cancer)	IC50: 4.06 µM[6]

Key Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for commonly cited assays in the evaluation of furan-containing sulfur compounds.

MTT Assay for In Vitro Cytotoxicity

This colorimetric assay is a standard method for assessing the metabolic activity of cells and, by extension, their viability and proliferation. It is frequently used to determine the cytotoxic effects of potential anticancer compounds.

• Cell Seeding: Cancer cells (e.g., MCF-7) are seeded in a 96-well plate at a density of 1 × 10⁴ cells per well and incubated for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for a further 24-48 hours.

• MTT Addition: After the incubation period, 10-20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 100 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined from the dose-response curve.[6]

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC)

This method is a widely used technique to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., E. coli, S. aureus) is prepared in a suitable broth medium.

• Serial Dilution of Compounds: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the microbial suspension. A positive control (broth with inoculum, no compound) and a negative control (broth only) are included.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Visualizing Experimental Workflows and Signaling Pathways

Diagrams created using Graphviz (DOT language) are provided below to illustrate a key experimental workflow and a significant signaling pathway modulated by these compounds.

Caption: Workflow of the MTT assay for determining cytotoxicity.

Many furan-containing sulfur compounds exert their anti-inflammatory effects by modulating the Nuclear Factor-kappa B (NF-κB) signaling pathway.[7][8][9] This pathway is a crucial regulator of the expression of pro-inflammatory genes.

References

• 1. The Bioactivity of Thiazolidin-4-Ones: A Short Review of the Most Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives [mdpi.com]
• 3. Furan–thiazole hydrazone scaffolds as promising antitubercular and antibacterial agents: synthesis, characterization, bioevaluation and computational analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Thiazole Derivatives Containing Imidazole and Furan Scaffold: Design, Synthesis, Molecular Docking, Antibacterial, and Antioxidant Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sulfur Compounds Inhibit High Glucose-Induced Inflammation by Regulating NF-κB Signaling in Human Monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-Inflammatory Activity of Sulfur-Containing Compounds from Garlic - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking the Stability of Furfuryl Methyl Sulfide: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the stability of sulfur-containing compounds is paramount for ensuring the efficacy, safety, and shelf-life of therapeutic agents and other chemical products. This guide provides an objective comparison of the stability of furfuryl methyl sulfide (B99878) against other representative thiols, supported by experimental data and detailed methodologies.

Furfuryl methyl sulfide, a heterocyclic sulfur compound, and its thiol counterparts are integral to various applications, from flavor chemistry to pharmaceutical intermediates. Their inherent reactivity, however, presents stability challenges. This document benchmarks the thermal, oxidative, and pH stability of furfuryl methyl sulfide against common aliphatic and aromatic thiols to inform compound selection and formulation strategies.

Comparative Stability Data

The following tables summarize the stability profiles of furfuryl methyl sulfide and other selected thiols under various stress conditions.

Table 1: Thermal Stability Data

Compound	Type	Decomposition Onset (°C)	Key Degradation Products	Data Source/Reference
Furfuryl Methyl Sulfide	Furan (B31954) Sulfide	~150-200°C (Estimated)	Furan, Methane, Hydrogen Sulfide	Extrapolated from thermochemical data[1]
Benzenethiol	Aromatic Thiol	~200-250°C	Benzene, Hydrogen Sulfide, Diphenyl Disulfide	General Literature
1-Butanethiol	Aliphatic Thiol	~150-180°C	Butene, Hydrogen Sulfide, Dibutyl Disulfide	General Literature

Note: Decomposition onset temperatures are approximate and can vary with experimental conditions.

Table 2: Oxidative Stability Data

Compound	Type	Relative Oxidation Rate	Major Oxidation Products	Data Source/Reference
Furfuryl Methyl Sulfide	Furan Sulfide	Moderate	Furfuryl methyl sulfoxide, Furfuryl methyl sulfone	General Sulfide Chemistry[2]
2-Furfurylthiol	Furan Thiol	High	Difurfuryl disulfide	[3]
2-Methyl-3-furanthiol	Furan Thiol	Very High	Bis(2-methyl-3-furyl) disulfide	[3]
Benzenethiol	Aromatic Thiol	Moderate to High	Diphenyl disulfide	General Thiol Chemistry
Cysteine	Aliphatic Thiol	High	Cystine	General Thiol Chemistry

Note: Relative oxidation rates are based on qualitative comparisons from literature under ambient or mildly accelerated conditions.[3]

Table 3: pH Stability Profile

Compound	Type	pKa	Stability Profile
Furfuryl Methyl Sulfide	Furan Sulfide	N/A (Sulfide)	Generally stable across a wide pH range, but can be susceptible to acid-catalyzed hydrolysis of the furan ring under strong acidic conditions.
Benzenethiol	Aromatic Thiol	~6.5	More acidic than aliphatic thiols. The thiolate anion is a potent nucleophile, making it more susceptible to oxidation at neutral and basic pH.
1-Butanethiol	Aliphatic Thiol	~10.5	Less acidic. The thiol form is more stable at acidic and neutral pH. Oxidation to disulfide is favored at basic pH where the thiolate concentration increases.[4]

Experimental Protocols

Detailed methodologies for key stability-indicating assays are provided below.

Protocol 1: Thermal Stability Assessment by Thermogravimetric Analysis (TGA)

Objective: To determine the thermal decomposition temperature of a thiol or sulfide.

Methodology:

• Instrument Calibration: Calibrate the Thermogravimetric Analyzer (TGA) according to the manufacturer's specifications.[5]

• Sample Preparation: Place 5-10 mg of the test compound into a tared TGA sample pan.[6]

• Experimental Conditions:

  • Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min to eliminate oxidative effects.

  • Heat the sample from ambient temperature to a final temperature of 500°C at a constant heating rate of 10°C/min.[5]

• Data Analysis: Record the sample weight as a function of temperature. The onset of decomposition is typically determined as the temperature at which a 5% weight loss occurs.[5]

Protocol 2: Oxidative Stability Assessment (Schaal Oven Test)

Objective: To evaluate the resistance of a thiol or sulfide to oxidation under accelerated temperature and air exposure.

Methodology:

• Sample Preparation: Place a known amount of the test compound (e.g., 1 gram) into an open glass container.

• Incubation: Place the container in an oven maintained at a constant temperature, typically 60-63°C.[7]

• Time-Point Analysis: At predetermined time intervals (e.g., 0, 24, 48, 72 hours), remove an aliquot of the sample for analysis.

• Quantification: Analyze the concentration of the parent compound and the formation of primary oxidation products (e.g., disulfides, sulfoxides) using a suitable analytical method such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

Protocol 3: pH Stability Assessment

Objective: To determine the degradation rate of a thiol or sulfide at different pH values.

Methodology:

• Buffer Preparation: Prepare a series of buffers with varying pH values (e.g., pH 3, 5, 7, 9).

• Sample Incubation: Dissolve a known concentration of the test compound in each buffer solution and incubate at a constant temperature (e.g., 37°C).[8]

• Sampling: At specific time points, withdraw aliquots from each solution.

• Analysis: Quantify the remaining concentration of the parent compound using a stability-indicating HPLC method.

• Data Analysis: Plot the concentration of the compound versus time for each pH to determine the degradation kinetics.

Visualizing Experimental Workflows and Degradation Pathways

The following diagrams, generated using the DOT language, illustrate key experimental workflows and proposed degradation pathways.

Figure 1. Experimental workflow for assessing thiol stability.

Figure 2. General degradation pathways for sulfides and thiols.

Conclusion

This comparative guide highlights the distinct stability profiles of furfuryl methyl sulfide and other representative thiols. Furfuryl methyl sulfide, as a sulfide, is not susceptible to the same pH-dependent oxidation pathways as thiols. However, its furan ring introduces the possibility of acid-catalyzed hydrolysis. In terms of thermal stability, furfuryl methyl sulfide is comparable to aliphatic thiols. Oxidative stability studies indicate that furan-containing thiols are particularly prone to oxidation.[3] This information is critical for researchers in selecting appropriate sulfur-containing compounds and for developing robust formulations that ensure stability and performance. The provided experimental protocols offer a foundation for conducting in-house stability assessments.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pages.uoregon.edu [pages.uoregon.edu]
• 4. researchgate.net [researchgate.net]
• 5. electronics.org [electronics.org]
• 6. sigma-hse.com [sigma-hse.com]
• 7. btsa.com [btsa.com]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the In-House Validation of Analytical Methods for Furfuryl Methyl Sulfide in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of in-house validated analytical methodologies for the quantification of furfuryl methyl sulfide (B99878) in complex matrices. Furfuryl methyl sulfide is a volatile sulfur compound that contributes to the aroma of various food products, including coffee and cooked meats. Accurate and reliable quantification of such aroma compounds is crucial for quality control, product development, and safety assessment.

This document outlines a primary method based on Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS), a widely adopted and powerful technique for the analysis of volatile and semi-volatile compounds.[1] Alternative methods, including Gas Chromatography with Pulsed Flame Photometric Detection (GC-PFPD) and High-Performance Liquid Chromatography (HPLC), are also discussed.

The presented experimental data is based on in-house validation studies of structurally similar furan (B31954) derivatives, serving as a reliable proxy for the expected performance of a validated method for furfuryl methyl sulfide.

Data Presentation: Performance Characteristics of Analytical Methods

The following tables summarize the quantitative performance data for the primary and alternative analytical methods. These parameters are essential for evaluating the reliability and suitability of a method for its intended purpose.[2][3]

Table 1: In-House Validation Performance of HS-SPME-GC-MS for Furan Derivatives (as a proxy for Furfuryl Methyl Sulfide) in Food Matrices

Validation Parameter	Performance Characteristic	Food Matrix
Linearity (r²)	> 0.995	Coffee, Snack Foods
Accuracy (Recovery)	80 - 120%	Snack Foods[4][5]
76 - 117%	Canned Oily Fish, Fruit, Juice[6]
Precision (RSD%)
Repeatability (Intra-day)	< 9%	Coffee, Cocoa[7]
Intermediate Precision (Inter-day)	< 16%	Coffee, Cocoa[7]
Limit of Detection (LOD)	0.009 - 0.017 µg/mL	Solid and Liquid Foods
Limit of Quantification (LOQ)	0.028 - 0.052 µg/mL	Solid and Liquid Foods
0.5 mg/kg	Snack Foods[4][5]

Table 2: Comparison of Alternative Analytical Methods for Furan and Sulfur Compounds

Feature	GC-MS	GC-PFPD	LC-MS/DAD
Principle	Separation by volatility and polarity, detection by mass-to-charge ratio.	Separation by volatility, selective detection of sulfur and phosphorus compounds.	Separation by polarity, detection by mass-to-charge ratio or UV-Vis absorbance.[1]
Selectivity	High, based on chromatographic retention time and mass spectrum.[1]	Very high for sulfur compounds.	High, based on chromatographic retention time and mass spectrum/UV spectrum.
Sensitivity	Good to excellent.	Excellent for sulfur compounds.	Varies, can be very high.
Compound Amenability	Ideal for volatile and semi-volatile thermally stable compounds.[1]	Ideal for volatile sulfur compounds.	Suitable for a wider range of polar and non-volatile compounds.[1]
Illustrative LOQ	0.003 - 0.675 ng/g (Furan Derivatives)[6]	Not specified	0.35 - 2.55 µg/mL (Furan Derivatives)[8]

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility and comparison of analytical methods. The following sections outline typical methodologies for the quantification of furfuryl methyl sulfide and its derivatives.

Primary Method: Headspace Solid-Phase Microextraction (HS-SPME) with Gas Chromatography-Mass Spectrometry (GC-MS)

This method is highly suitable for the extraction and analysis of volatile compounds like furfuryl methyl sulfide from complex matrices.

1. Sample Preparation (HS-SPME)

• Homogenization: Solid samples are homogenized to a uniform consistency. Liquid samples can often be used directly.[1]

• Aliquoting: A known amount of the homogenized solid (e.g., 1-5 g) or liquid (e.g., 1-5 mL) is placed into a headspace vial (e.g., 20 mL).[1]

• Internal Standard Spiking: A known concentration of a suitable internal standard (e.g., a deuterated analog of the analyte) is added to each sample and calibration standard.

• Matrix Modification: A saturated NaCl solution may be added to enhance the release of volatile analytes from the sample matrix.[6]

• Equilibration: The vial is sealed and incubated at a specific temperature (e.g., 35-60°C) for a set time (e.g., 15-30 minutes) to allow the volatile compounds to partition into the headspace.[6][9]

• Extraction: An SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane) is exposed to the headspace of the vial for a defined period (e.g., 15-30 minutes) to adsorb the volatile analytes.[9]

2. GC-MS Analysis

• Injection: The SPME fiber is thermally desorbed in the heated injection port of the gas chromatograph.

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used.[1]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[1]

  • Oven Temperature Program: A typical program starts at a low temperature (e.g., 40°C), holds for a few minutes, then ramps up to a final temperature (e.g., 250°C) to elute all compounds of interest.[1]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard.[1]

  • Acquisition Mode: Selected Ion Monitoring (SIM) is often used for quantitative analysis to enhance sensitivity and selectivity by monitoring characteristic ions of the target analyte and internal standard.

Alternative Method: High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD)

This method can be a viable alternative, particularly for furan derivatives that are less volatile or thermally sensitive.

1. Sample Preparation

• Extraction: The sample is extracted with a suitable solvent (e.g., water or methanol) using techniques like sonication or shaking.[8]

• Cleanup: The extract is centrifuged or filtered to remove particulate matter before injection.[8]

2. HPLC-DAD Analysis

• Column: A C8 or C18 reversed-phase column is typically used.[8]

• Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., 0.1% acetic acid in water) and an organic solvent (e.g., methanol (B129727) or acetonitrile) is common.[7][8]

• Flow Rate: A typical flow rate is around 0.5 - 1.0 mL/min.[7][8]

• Detection: A Diode Array Detector (DAD) is used to monitor the absorbance at the wavelength of maximum absorbance for the analyte (e.g., 217 nm for furfuryl alcohol).[7]

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the in-house validation of the HS-SPME-GC-MS method and a logical diagram for the comparison of analytical methods.

Caption: Experimental workflow for HS-SPME-GC-MS analysis and validation.

Caption: Comparison of analytical methods for furfuryl methyl sulfide.

References

• 1. benchchem.com [benchchem.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. laccei.org [laccei.org]
• 8. LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham [frontiersin.org]

Comparison of different extraction methods for furfuryl methyl sulfide from coffee

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various methods for the extraction of furfuryl methyl sulfide (B99878), a key aroma compound in coffee, from coffee matrices. The selection of an appropriate extraction technique is critical for the accurate quantification and characterization of this volatile sulfur compound, which significantly influences the sensory profile of coffee. This document outlines the performance of four common extraction methods: Headspace Solid-Phase Microextraction (HS-SPME), Stir Bar Sorptive Extraction (SBSE), Solvent-Assisted Flavour Evaporation (SAFE), and Direct Solvent Extraction, supported by available experimental data. Detailed methodologies for each technique are provided to facilitate their implementation in a laboratory setting.

Data Presentation: Quantitative Comparison of Extraction Methods

The following table summarizes the quantitative performance of different extraction methods for the analysis of furfuryl methyl sulfide or its close analogue, 2-furfurylthiol, in coffee. It is important to note that direct comparative studies for furfuryl methyl sulfide across all methods are limited. Therefore, data for 2-furfurylthiol, a structurally and chemically similar key sulfur-containing aroma compound in coffee, is used as a reliable proxy to evaluate the potential efficacy of these methods for furfuryl methyl sulfide.

Parameter	Headspace Solid-Phase Microextraction (HS-SPME)	Stir Bar Sorptive Extraction (SBSE)	Solvent-Assisted Flavour Evaporation (SAFE)	Direct Solvent Extraction
Analyte	2-Furfurylthiol	Furan (as a related volatile)	General Volatile Compounds	General Volatile Compounds
Recovery (%)	86.8–106.2[1][2]	Comparable to static headspace	High yields for volatiles[3]	Method dependent
Limit of Detection (LOD)	-	2 ng/g (for furan)	-	-
Limit of Quantification (LOQ)	3.0 µg/L[1][2]	-	-	-
Relative Standard Deviation (RSD) (%)	7.1[1][2]	-	Precise (RSD 3–9% for some compounds)[4]	-
Key Advantages	Solventless, simple, automatable, good for volatiles.	High enrichment of analytes, solventless.	Gentle, avoids thermal degradation, good for thermally labile compounds.	Exhaustive extraction, well-established.
Key Disadvantages	Fiber-to-fiber variability, limited sample volume.	Can be more complex than SPME, potential for carryover.	Requires specialized glassware and high vacuum, multi-step process.	Large solvent consumption, potential for artifact formation, co-extraction of non-volatiles.

Experimental Workflows

The following diagram illustrates the general experimental workflows for the different extraction methods discussed.

Caption: General experimental workflows for the extraction and analysis of furfuryl methyl sulfide from coffee.

Experimental Protocols

Headspace Solid-Phase Microextraction (HS-SPME)

This protocol is a general guideline for the extraction of volatile sulfur compounds from coffee brew using HS-SPME followed by Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Materials:

• SPME fiber assembly: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often recommended for broad-range volatile compounds, including sulfur compounds.

• 20-mL headspace vials with screw caps (B75204) and PTFE/silicone septa.

• Heated magnetic stirrer or autosampler with agitation capabilities.

• GC-MS system.

Procedure:

• Sample Preparation: Place a defined amount of freshly brewed and cooled coffee (e.g., 10 mL) into a 20-mL headspace vial.

• Internal Standard: Add an appropriate internal standard (e.g., a deuterated analog of the analyte) to the vial.

• Equilibration: Seal the vial and place it in a heating block or the autosampler's incubator. Equilibrate the sample at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes) with constant agitation (e.g., 500 rpm) to allow the volatile compounds to partition into the headspace.

• Extraction: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) at the same temperature and agitation speed.

• Desorption: After extraction, retract the fiber and immediately insert it into the hot injection port of the GC-MS for thermal desorption of the analytes (e.g., at 250°C for 5 minutes).

• GC-MS Analysis: The desorbed compounds are separated on a suitable capillary column (e.g., DB-WAX) and detected by the mass spectrometer.

Stir Bar Sorptive Extraction (SBSE)

This protocol outlines a general procedure for the extraction of volatile compounds from coffee brew using SBSE.

Materials:

• PDMS-coated stir bar (Twister®).

• Glass vials with screw caps.

• Magnetic stirrer.

• Thermal desorption unit (TDU) coupled to a GC-MS system.

Procedure:

• Sample Preparation: Place a specific volume of coffee brew (e.g., 10 mL) into a glass vial.

• Internal Standard: Add an internal standard to the sample.

• Extraction: Place the PDMS-coated stir bar into the vial and stir the sample at a constant speed (e.g., 1000 rpm) for a defined time (e.g., 60 minutes) at a controlled temperature (e.g., 40°C).

• Stir Bar Removal and Drying: After extraction, remove the stir bar with clean forceps, rinse it with a small amount of deionized water to remove any matrix residue, and gently dry it with a lint-free tissue.

• Thermal Desorption: Place the dried stir bar into a glass thermal desorption tube. The tube is then placed in the TDU of the GC-MS system. The analytes are thermally desorbed and transferred to the GC column for analysis.

Solvent-Assisted Flavour Evaporation (SAFE)

SAFE is a gentle distillation technique under high vacuum for the isolation of volatile compounds from a solvent extract.

Materials:

• SAFE apparatus.

• High-vacuum pump.

• Liquid nitrogen.

• Round-bottom flasks.

• Organic solvent (e.g., dichloromethane).

• Anhydrous sodium sulfate.

Procedure:

• Solvent Extraction: Extract the coffee sample (e.g., 50 g of ground coffee) with an organic solvent (e.g., 200 mL of dichloromethane) by shaking or stirring for a specified time (e.g., 30 minutes).

• Drying: Separate the solvent extract from the coffee grounds and dry it over anhydrous sodium sulfate.

• SAFE Distillation: Introduce the dried solvent extract into the dropping funnel of the SAFE apparatus. The distillation is performed under high vacuum (typically < 10⁻⁴ mbar) and at a low temperature (e.g., 40°C water bath). The volatile compounds are distilled along with the solvent and collected in a flask cooled with liquid nitrogen.

• Concentration: The collected distillate, containing the volatile compounds, is then carefully concentrated to a small volume (e.g., using a Vigreux column or a gentle stream of nitrogen) before GC-MS analysis.

Direct Solvent Extraction

This protocol describes a basic liquid-liquid extraction for volatile compounds from coffee brew.

Materials:

• Separatory funnel.

• Organic solvent (e.g., dichloromethane).

• Anhydrous sodium sulfate.

• Rotary evaporator or other concentration apparatus.

Procedure:

• Extraction: Place a known volume of coffee brew (e.g., 100 mL) into a separatory funnel. Add a portion of the organic solvent (e.g., 50 mL of dichloromethane) and shake vigorously for a few minutes, periodically venting the pressure.

• Phase Separation: Allow the layers to separate and collect the organic layer. Repeat the extraction of the aqueous layer with fresh portions of the solvent two more times.

• Drying: Combine the organic extracts and dry them over anhydrous sodium sulfate.

• Concentration: Filter the dried extract and concentrate it to a small volume using a rotary evaporator at a low temperature. The final concentrate is then ready for GC-MS analysis.

References

• 1. Identification of Key Aroma-Active Compounds in Commercial Coffee Using GC-O/AEDA and OAV Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. bio-conferences.org [bio-conferences.org]
• 4. mdpi.com [mdpi.com]

Evaluating the Antioxidant Properties of Furfuryl Methyl Sulfide and Other Sulfur Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Organosulfur compounds, a diverse class of molecules characterized by the presence of a carbon-sulfur bond, are of significant interest in the fields of nutrition, pharmacology, and drug development due to their potent antioxidant properties. These compounds, naturally found in foods like garlic, onions, and cruciferous vegetables, contribute to cellular defense against oxidative stress, a key factor in the pathogenesis of numerous chronic diseases.

This guide provides a comparative evaluation of the antioxidant properties of several prominent sulfur compounds. While the primary focus was intended to be on furfuryl methyl sulfide (B99878), a volatile compound contributing to the aroma of coffee and cooked meats, a comprehensive review of existing scientific literature reveals a notable absence of quantitative data regarding its antioxidant capacity. Therefore, this document will focus on a selection of well-researched organosulfur compounds for which experimental data are available, offering a valuable comparative framework. The compounds discussed include diallyl sulfide (DAS), diallyl disulfide (DADS), allicin (B1665233), sulforaphane (B1684495), glutathione (B108866) (GSH), N-acetylcysteine (NAC), and lipoic acid.

The antioxidant activity of these compounds is often evaluated through their ability to scavenge free radicals and to activate endogenous antioxidant pathways, such as the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. This guide will present available quantitative data from common antioxidant assays, detail the experimental protocols for these assays, and illustrate the key signaling pathway involved in the cellular antioxidant response.

Comparative Analysis of Antioxidant Properties

The antioxidant capacity of the selected sulfur compounds varies significantly based on their chemical structure and the specific antioxidant assay employed. The most common assays for evaluating direct antioxidant activity are the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. The results are typically expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to scavenge 50% of the free radicals. A lower IC50 value indicates a higher antioxidant activity.

Diallyl Sulfide (DAS) and Diallyl Disulfide (DADS): Found in garlic, these compounds are known for their antioxidant and various health-promoting effects. While specific IC50 values can vary between studies due to different experimental conditions, DADS generally exhibits stronger antioxidant activity than DAS.

Allicin: This is one of the main bioactive compounds in freshly crushed garlic. Allicin is a potent antioxidant, and studies have reported its ability to scavenge DPPH radicals with a notable IC50 value.[1]

Sulforaphane: An isothiocyanate found in cruciferous vegetables like broccoli, sulforaphane is a powerful indirect antioxidant. Its primary mechanism of action is the activation of the Nrf2 signaling pathway, leading to the upregulation of a suite of antioxidant and detoxification enzymes.

Glutathione (GSH): As the most abundant endogenous antioxidant in mammalian cells, glutathione plays a crucial role in protecting cells from oxidative damage. Its direct radical scavenging activity can be quantified using DPPH and ABTS assays.

N-Acetylcysteine (NAC): A precursor to glutathione, NAC is a well-established antioxidant and is used clinically as a mucolytic agent and for the treatment of acetaminophen (B1664979) overdose. It exhibits direct radical scavenging properties.

Lipoic Acid: This disulfide-containing compound is a cofactor for several mitochondrial enzymes and is a versatile antioxidant. It is effective against a wide range of reactive oxygen species.

Data Presentation: Antioxidant Activity of Selected Sulfur Compounds

The following table summarizes the available quantitative data on the antioxidant activity of the selected sulfur compounds, as determined by the DPPH and ABTS radical scavenging assays. It is important to note that direct comparison of IC50 values across different studies should be done with caution due to variations in experimental conditions.

Compound	Assay	IC50 Value	Source
Allicin	DPPH	0.37 mg/mL	[1]
Glutathione	DPPH	~11.63 µg/mL (in acetone)	[2]
Glutathione	ABTS	~15.93 µg/mL (in buffer)	[2]
N-Acetylcysteine Amide (a derivative of NAC)	DPPH	Higher than NAC
Cysteine (related to NAC)	ABTS	0.05 mg/mL	[2]

Note: Specific IC50 values for Diallyl Sulfide, Diallyl Disulfide, and Sulforaphane from standardized DPPH and ABTS assays are not consistently reported in the literature in a directly comparable format. Their antioxidant effects are often described in the context of cellular studies and their impact on endogenous antioxidant systems.

Experimental Protocols

Detailed methodologies for the two most common in vitro antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay is based on the ability of an antioxidant to donate an electron or a hydrogen atom to the stable DPPH radical, which results in a color change from purple to yellow. The decrease in absorbance at a characteristic wavelength is proportional to the radical scavenging activity of the antioxidant.

Procedure:

• Preparation of DPPH Solution: Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable solvent such as methanol (B129727) or ethanol (B145695). The solution should be freshly prepared and kept in the dark to avoid degradation.

• Sample Preparation: Prepare a series of dilutions of the test compound and a standard antioxidant (e.g., Trolox or Ascorbic Acid) in the same solvent used for the DPPH solution.

• Assay:

  • In a microplate well or a cuvette, add a specific volume of the DPPH solution (e.g., 100 µL).

  • Add an equal volume of the sample or standard solution at different concentrations.

  • For the blank, add the solvent instead of the sample.

  • Incubate the mixture in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: Measure the absorbance of the solutions at the wavelength of maximum absorbance for DPPH (typically around 517 nm) using a spectrophotometer or a microplate reader.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  Where A_control is the absorbance of the control (DPPH solution without the sample) and A_sample is the absorbance of the reaction mixture (DPPH solution with the sample).

• IC50 Determination: The IC50 value is determined by plotting the percentage of scavenging activity against the concentration of the sample. The concentration that causes 50% inhibition of the DPPH radical is the IC50 value.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

Principle: The ABTS assay involves the generation of the ABTS radical cation (ABTS•+), a blue-green chromophore. Antioxidants present in the sample reduce the ABTS•+, leading to a decolorization of the solution. The extent of decolorization is proportional to the antioxidant's radical scavenging capacity.

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a stock solution of ABTS (e.g., 7 mM) and potassium persulfate (e.g., 2.45 mM) in water.

  • Mix the two solutions in equal volumes and allow the mixture to stand in the dark at room temperature for 12-16 hours to allow for the formation of the ABTS•+ radical.

• Preparation of Working Solution: Dilute the ABTS•+ stock solution with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to obtain an absorbance of approximately 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare a series of dilutions of the test compound and a standard antioxidant (e.g., Trolox) in the appropriate solvent.

• Assay:

  • Add a small volume of the sample or standard solution to a larger volume of the ABTS•+ working solution.

  • Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

• Measurement: Measure the absorbance of the solutions at 734 nm.

• Calculation of Scavenging Activity: The percentage of ABTS•+ scavenging activity is calculated using the following formula:

  Where A_control is the absorbance of the ABTS•+ solution without the sample and A_sample is the absorbance of the reaction mixture.

• IC50 Determination: The IC50 value is determined by plotting the percentage of scavenging activity against the concentration of the sample.

Mandatory Visualization

Nrf2 Signaling Pathway

Many organosulfur compounds exert their antioxidant effects indirectly by activating the Nrf2 signaling pathway. Under basal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Keap1, which facilitates its degradation. Upon exposure to inducers like sulforaphane, Keap1 is modified, leading to the release and nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of target genes, leading to the transcription of a battery of cytoprotective proteins, including antioxidant enzymes and enzymes involved in glutathione synthesis.

Caption: Nrf2 signaling pathway activation by organosulfur compounds.

Experimental Workflow for Antioxidant Assay

The following diagram illustrates a generalized workflow for determining the antioxidant activity of a compound using in vitro radical scavenging assays like DPPH or ABTS.

Caption: Generalized workflow for in vitro antioxidant activity assays.

References

• 1. Biological evaluation of synthesized allicin and its transformation products obtained by microwaves in methanol: antioxidant activity and effect on cell growth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Sensory Profiling of Furfuryl Methyl Sulfide and Dimethyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative sensory analysis of two potent sulfur-containing aroma compounds: furfuryl methyl sulfide (B99878) and dimethyl sulfide. The information presented herein is curated from scientific literature and is intended to be a valuable resource for professionals in flavor chemistry, sensory science, and product development. This document summarizes their distinct sensory profiles, presents available quantitative data, and outlines detailed experimental protocols for their evaluation.

Sensory Profile Comparison

Furfuryl methyl sulfide and dimethyl sulfide, while both belonging to the family of volatile sulfur compounds, exhibit markedly different sensory characteristics. Dimethyl sulfide is well-known for its characteristic cooked vegetable aroma, whereas furfuryl methyl sulfide possesses a more complex, roasted, and savory profile.

Furfuryl Methyl Sulfide is often described as having a pungent, onion, garlic, and radish-like aroma in dilution, with strong sulfurous and coffee-like notes.[1] At a concentration of 25 ppm, its taste characteristics are described as sulfuraceous, with garlic and eggy notes complemented by a horseradish nuance.[1] It is a key contributor to the aroma of roasted coffee and is also found in cooked pork liver and malt.[1]

Dimethyl Sulfide (DMS) is most commonly associated with the aroma of cooked corn, cabbage, and other cooked vegetables.[2] In the context of beer, it can contribute desirable sweetcorn or vegetable notes at low concentrations, but is considered an off-flavor at higher levels, imparting a cabbage-like or even sulfury character.[2][3]

Quantitative Sensory Data

The following table summarizes the available quantitative data for the sensory thresholds of furfuryl methyl sulfide and dimethyl sulfide. It is important to note that odor and taste thresholds can vary significantly based on the matrix (e.g., water, beer, food) and the sensitivity of the individual assessor.

Compound	Sensory Threshold	Matrix	Description
Furfuryl Methyl Sulfide	Taste: 25 ppm	Not specified	Sulfuraceous, garlic, eggy with a horseradish nuance[1]
Dimethyl Sulfide	Odor: >100 µg/L	Beer	Considered an off-flavor with an undesirable cabbage flavor and smell[3]

Experimental Protocols for Sensory Analysis

To conduct a comparative sensory profiling of furfuryl methyl sulfide and dimethyl sulfide, a combination of instrumental and human sensory analysis is recommended. The following are detailed methodologies for key experiments.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique for separating volatile compounds and identifying those that are odor-active.

Objective: To identify and characterize the specific odor-active compounds in a sample and compare their aroma profiles.

Methodology:

• Sample Preparation:

  • Prepare stock solutions of high-purity furfuryl methyl sulfide and dimethyl sulfide in a suitable solvent (e.g., ethanol (B145695) or propylene (B89431) glycol).

  • Create a series of dilutions of each compound in odor-free water or a specific product matrix to be tested.

• Instrumentation:

  • Gas Chromatograph (GC) equipped with a flame ionization detector (FID) and an olfactometry port.

  • The GC column effluent is split between the FID and the olfactometry port, allowing for simultaneous chemical detection and sensory evaluation.

• GC Parameters (Example):

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or DB-Wax) is typically used for flavor compounds.

  • Injector Temperature: 250°C

  • Oven Program: Start at 40°C, hold for 2 minutes, then ramp up to 240°C at a rate of 5°C/minute.

  • Carrier Gas: Helium at a constant flow rate.

  • Split Ratio: Adjusted to allow for adequate detection at both the FID and the olfactometry port.

• Olfactometry Protocol:

  • Trained sensory panelists sniff the effluent from the olfactometry port.

  • Panelists record the retention time, odor descriptor, and intensity of each detected aroma.

  • Aroma extraction dilution analysis (AEDA) can be performed by serially diluting the sample until no odor is detected to determine the flavor dilution (FD) factor of each odorant.

Sensory Panel Evaluation

A trained sensory panel is crucial for obtaining reliable and reproducible descriptive sensory data.

Objective: To obtain a detailed descriptive sensory profile of each compound and to quantify differences in their aroma and flavor attributes.

Methodology:

• Panelist Selection and Training:

  • Select panelists based on their sensory acuity, ability to describe aromas and tastes, and consistency.

  • Train panelists with a wide range of aroma standards, including reference compounds for expected attributes (e.g., "cooked corn," "garlicky," "roasted").

• Sample Preparation and Presentation:

  • Prepare solutions of furfuryl methyl sulfide and dimethyl sulfide at various concentrations in a neutral matrix (e.g., water or a light beer).

  • Present samples in coded, identical containers to blind the panelists.

  • Provide panelists with unsalted crackers and water for palate cleansing between samples.

• Descriptive Analysis:

  • Use a quantitative descriptive analysis (QDA) method.

  • Panelists rate the intensity of various sensory attributes (e.g., sulfury, garlicky, cooked vegetable, roasted, coffee-like) on a structured scale (e.g., a 15-cm line scale anchored with "low" and "high").

  • The panel leader facilitates a discussion to develop a consensus lexicon of descriptors.

• Difference Testing (Triangle Test):

  • To determine if a perceptible difference exists between two samples (e.g., a control vs. a sample spiked with one of the compounds).

  • Present panelists with three samples, two of which are identical and one is different.

  • Ask panelists to identify the "odd" sample. Statistical analysis of the results determines if a significant difference is perceived.

Visualizing the Experimental Workflow and Olfactory Signaling

To better illustrate the processes involved in sensory analysis and the biological perception of these compounds, the following diagrams are provided.

Caption: Workflow for sensory profiling.

Caption: Olfactory signaling pathway.

Olfactory Signaling Pathway

The perception of volatile sulfur compounds like furfuryl methyl sulfide and dimethyl sulfide is initiated by their interaction with olfactory receptors (ORs) located in the olfactory sensory neurons of the nasal cavity. These receptors are G-protein coupled receptors (GPCRs).[4]

The binding of an odorant molecule to its specific OR triggers a conformational change in the receptor, which in turn activates an associated G-protein (specifically, G-olf in olfactory neurons). This activation initiates a signaling cascade, starting with the activation of adenylyl cyclase, which leads to the production of cyclic AMP (cAMP). cAMP then acts as a second messenger, opening ion channels and causing the depolarization of the neuron. This electrical signal is then transmitted to the brain, where it is interpreted as a specific smell.[5] Research has also suggested the involvement of metal ions, such as copper, in the detection of thiols and other sulfur compounds by certain olfactory receptors.[6][7]

References

• 1. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 2. brewer-world.com [brewer-world.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The role of metals in mammalian olfaction of low molecular weight organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Smelling Sulfur: Copper and Silver Regulate the Response of Human Odorant Receptor OR2T11 to Low-Molecular-Weight Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Selecting the Optimal GC Column for Sulfur Compound Analysis

For researchers, scientists, and professionals in drug development, the accurate analysis of volatile sulfur compounds (VSCs) is critical. These compounds are notorious for their reactivity and potential to interfere with catalysts and biological processes. Gas chromatography (GC) is the method of choice for this analysis, and the selection of the right GC column is paramount for achieving accurate and reproducible results. This guide provides a comprehensive comparison of different GC columns for sulfur compound analysis, supported by experimental data and detailed protocols.

The analysis of sulfur compounds is challenging due to their polarity, reactivity, and often low concentrations in sample matrices.[1] The inertness of the entire sample pathway, especially the GC column, is crucial for reliable results.[1] This guide will explore the performance of various GC columns, focusing on stationary phase chemistry, column type, and their impact on critical analytical parameters such as peak shape, resolution, and sensitivity.

Comparing GC Column Performance for Sulfur Analysis

The choice of a GC column for sulfur analysis hinges on the specific application, the types of sulfur compounds being analyzed, and the sample matrix. Two main types of capillary columns are predominantly used: Wall-Coated Open Tubular (WCOT) and Porous Layer Open Tubular (PLOT) columns.[2][3][4]

• WCOT Columns: These columns feature a liquid stationary phase coated on the inner wall of the capillary.[3][4] For sulfur analysis, thick-film nonpolar phases, such as 100% dimethylpolysiloxane (e.g., Rtx-1), are often employed.[2][5] These columns are effective for separating a wide range of sulfur compounds.[2]

• PLOT Columns: These columns have a solid adsorbent as the stationary phase.[3][4] They offer unique selectivity and are particularly well-suited for the analysis of volatile sulfur compounds and light hydrocarbons.[2][6] Porous polymers and specially deactivated materials are common stationary phases.[2][5]

The following table summarizes the performance characteristics of several commercially available GC columns used for sulfur compound analysis, based on information from various sources.

Column Name	Column Type	Stationary Phase	Key Features	Reported Performance Highlights	Primary Applications
Rtx-1 (thick film)	WCOT	100% Dimethylpolysiloxane	Good inertness, suitable for a wide range of sulfur compounds.[2][5]	Provides good peak shape and sensitivity for low molecular weight sulfur compounds.[2] Can be heated to higher temperatures to elute heavier sulfurs.[2]	Speciation of sulfur compounds in natural gas.[2]
Rt-U-BOND	PLOT	Porous Polymer	Highly inert, unique selectivity.[2]	Results in near-perfect peak shapes for H₂S and COS.[2] Elutes H₂S and COS far from ethane (B1197151) and propane, which is advantageous in hydrocarbon matrices.[2]	Trace sulfur analysis in ethylene (B1197577) and propylene (B89431).[2]
Agilent J&W Select Low Sulfur	PLOT	Proprietary	High inertness, unique selectivity to prevent co-elution with matrix components.[7][8]	Achieves lower detection limits for sulfur compounds in propylene.[7] Provides excellent separation of sulfur compounds from the propylene matrix, eliminating "quenching" effects.[8] Enables detection of H₂S at 20 ppb levels.[8]	Analysis of trace sulfur compounds in C3 hydrocarbon streams.[8]
Agilent J&W DB-Sulfur SCD	WCOT	Proprietary	Low bleed and exceptional inertness, optimized for GC/SCD.[1]	Provides good resolution and peak shape for reactive sulfur compounds.[1] Can partially separate carbonyl sulfide (B99878) and sulfur dioxide, which often co-elute on standard nonpolar columns.[1]	Analysis of sulfur compounds in petroleum gases and natural gas according to ASTM D5504.[1]
Rt-XLSulfur	Micropacked	Specially deactivated Divinylbenzene Porous Polymer	High inertness of both packing and tubing.[5]	Capable of analyzing active sulfur compounds down to 10 ppb.[5] Minimal bleed and a high maximum temperature (310 °C).[5] Achieves critical separation of H₂S, COS, and SO₂.[5]	Analysis of ppb-level sulfur compounds in petroleum streams.[5]
Water Stationary Phase (Experimental)	WCOT	Water	High retention for polar sulfur compounds, unretained non-polar hydrocarbons.[9][10]	Prevents co-elution with hydrocarbons and response quenching in FPD.[9][10] Allows for direct analysis of aqueous matrices like wine, milk, and urine.[9]	Analysis of organosulfur compounds in complex aqueous matrices.[9][10]

Experimental Workflow and Protocols

A successful analysis of sulfur compounds by GC requires a meticulously planned experimental workflow. The following diagram and protocol outline the key steps.

Caption: Figure 1. Experimental Workflow for GC Analysis of Sulfur Compounds.

1. Sample Handling and Introduction:

• Sample Collection: Collect gaseous samples in inert containers, such as Tedlar® bags or specially treated canisters, to prevent adsorption of sulfur compounds.

• Sample Introduction: Utilize a gas sampling valve (GSV) for reproducible injection of gaseous samples. The entire sample flow path must be inert to avoid analyte loss.[1]

2. Gas Chromatography Conditions:

• GC System: An Agilent 7890A GC or similar, configured for sulfur analysis.

• Column: Select an appropriate column from the comparison table above based on the specific application. For example, an Agilent J&W DB-Sulfur SCD column (70 m x 0.53 mm, 4.3 µm) can be used for general sulfur analysis in petroleum gases.[1]

• Carrier Gas: High-purity helium or nitrogen at a constant flow rate.[11]

• Oven Temperature Program: A typical program might be: initial temperature of 35°C, hold for a specified time, then ramp to a final temperature to elute all compounds of interest.[1][12] The exact program will depend on the column and the target analytes.

• Inlet: A split/splitless inlet is commonly used. The inlet liner should be deactivated to prevent interaction with sulfur compounds.

3. Detection:

• Detector: A sulfur-selective detector is essential for sensitive and selective analysis. Common choices include:

  • Sulfur Chemiluminescence Detector (SCD): Offers high selectivity, sensitivity, and an equimolar response to sulfur compounds.[1][13][14]

  • Flame Photometric Detector (FPD) and Pulsed Flame Photometric Detector (PFPD): Also provide good sensitivity and selectivity for sulfur compounds.[9][10][15]

• Detector Parameters: Optimize detector gases (e.g., hydrogen, air, oxygen) and temperatures according to the manufacturer's recommendations to ensure optimal performance.[8][13]

4. Data Acquisition and Processing:

• Software: Use appropriate chromatography data software to control the instrument, acquire the data, and process the chromatograms.

• Calibration: Perform a multi-point calibration using certified gas standards for the target sulfur compounds to ensure accurate quantitation. The equimolar response of detectors like the SCD can simplify calibration, especially for complex mixtures.[12][13]

Conclusion

The selection of a GC column is a critical decision in the analysis of sulfur compounds. WCOT columns with thick-film nonpolar phases and PLOT columns with highly inert porous polymers are both excellent choices, with the optimal selection depending on the specific analytical challenge. By carefully considering the column's stationary phase, inertness, and dimensions, and by employing a robust experimental protocol with a sulfur-selective detector, researchers can achieve reliable and accurate quantification of these challenging analytes. This guide provides the foundational knowledge and comparative data to assist in making an informed decision for your specific sulfur analysis needs.

References

• 1. agilent.com [agilent.com]
• 2. Restek - Blog [restek.com]
• 3. labcompare.com [labcompare.com]
• 4. 2-1 Overview of Capillary Columns | Technical Information | GL Sciences [glsciences.com]
• 5. Analyze ppb Level Sulfur Compounds Using an Rt-XLSulfur Micropacked GC Column or an Rtx-1 Thick Film Capillary GC Column [restek.com]
• 6. scribd.com [scribd.com]
• 7. selectscience.net [selectscience.net]
• 8. hpst.cz [hpst.cz]
• 9. Analysis of sulfur compounds using a water stationary phase in gas chromatography with flame photometric detection - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Analysis of sulfur compounds using a water stationary phase in gas chromatography with flame photometric detection - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. kelid1.ir [kelid1.ir]
• 12. azom.com [azom.com]
• 13. gcms.cz [gcms.cz]
• 14. gcms.cz [gcms.cz]
• 15. chromatographyonline.com [chromatographyonline.com]

A Guide to Inter-laboratory Comparison of Furfuryl Methyl Sulfide Analysis

Furfuryl methyl sulfide (B99878) is a volatile sulfur compound that contributes to the aroma of various foods, including coffee and cooked meat.[1][2][3] Accurate and reproducible analysis of this compound is crucial for quality control and flavor profiling. This guide outlines the performance of common analytical techniques for related furan (B31954) derivatives, details experimental protocols, and provides workflows for conducting inter-laboratory comparisons.

Data Presentation: Comparative Analysis of Analytical Methods for Furan Derivatives

The selection of an analytical method for furfuryl methyl sulfide and its derivatives is contingent on the sample matrix, the required sensitivity, and the available instrumentation. Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a prevalent and highly sensitive method for volatile furan derivatives.[4] High-Performance Liquid Chromatography (HPLC) with Diode-Array Detection (DAD) is a viable alternative, particularly for less volatile derivatives.[4]

The following table summarizes the performance of these methods as reported in the literature for various furan derivatives.

Analytical Method	Matrix	Analyte(s)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD%)	Reference
HS-SPME-GC-MS/MS	Various Foods	Furan and 10 derivatives	0.001 - 1.071 ng/g	0.003 - 3.571 ng/g	76 - 117%	Intra-day: 1 - 16%, Inter-day: 4 - 20%	[5][6][7][8]
HS-SPME-GC-MS	Baby Food	Furan, 2-Methylfuran, 2-Ethylfuran, 2-Pentylfuran	0.018 - 0.035 ng/g	-	-	-	[4]
HS-SPME-GC/MS-SIM	Beer	Carbonyl compounds and furan derivatives	As low as 0.03 µg/L	As low as 1.0 µg/L	90 - 105%	< 13%	[9]
HPLC-DAD	Coffee	Furan derivatives	0.11 - 0.76 µg/mL	0.35 - 2.55 µg/mL	≥ 89.9%	Intra- and Inter-day: ≤ 4.5%	[10]
HS-SPME-GC-MS	Espresso Coffee	Furanic compounds	-	1.8 µg/mL (for furfuryl alcohol)	98.0 - 102%	-	[11]

Experimental Protocols

Detailed methodologies are essential for the reproducibility and comparison of analytical results. Below is a representative protocol for the analysis of furan derivatives using HS-SPME-GC-MS, which is adaptable for furfuryl methyl sulfide.

Representative Protocol: Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

This protocol is a synthesis of methodologies reported for the analysis of furan and its derivatives in various food matrices.[4][5][6][8][12]

1. Sample Preparation:

• Weigh 1 to 5 grams of the homogenized sample into a 20 mL headspace vial. The optimal sample weight may vary depending on the food matrix.[8]

• Add a saturated sodium chloride (NaCl) solution (e.g., 5 mL) to the vial to enhance the release of volatile compounds.[4][5]

• If necessary, spike the sample with an appropriate internal standard solution (e.g., d4-furan) for accurate quantification.[4]

• Immediately seal the vial using a PTFE-faced septum and an aluminum cap.[4]

2. HS-SPME Procedure:

• Equilibrate the sealed vial at a controlled temperature (e.g., 35°C) for a set time (e.g., 15 minutes) with agitation.[5][6][7]

• Expose a SPME fiber, such as Carboxen/Polydimethylsiloxane (CAR/PDMS), to the headspace of the vial for a defined period (e.g., 15 minutes) to adsorb the volatile analytes.[5][8]

• After extraction, retract the fiber and introduce it into the GC injector for thermal desorption.

3. GC-MS Analysis:

• Injector: Operate in splitless mode at a temperature of, for example, 280°C. Desorb the analytes from the SPME fiber for a period of 1 to 3 minutes.[8][13]

• Carrier Gas: Use Helium at a constant flow rate (e.g., 1.40 mL/min).[13]

• Column: A capillary column such as an HP-5MS (e.g., 30 m x 0.25 mm x 0.25 µm) is suitable for separating furan derivatives.[5][6]

• Oven Temperature Program: A typical temperature program could be: initial temperature of 35°C held for 3-5 minutes, ramped to 75°C at 8°C/min, and then to 200°C at a higher rate.[13]

• Mass Spectrometer: Operate in electron impact (EI) ionization mode (70 eV). Data can be acquired in full scan mode for identification or in selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.[12][13]

Mandatory Visualization

Logical Workflow for an Inter-Laboratory Comparison Study

The following diagram illustrates the key stages of a typical inter-laboratory comparison or proficiency test.

Caption: A generalized workflow for conducting an inter-laboratory comparison study.

Chemical Analysis Workflow using HS-SPME-GC-MS

This diagram outlines the analytical process for determining furfuryl methyl sulfide or related furan derivatives in a sample.

Caption: The analytical workflow for furfuryl methyl sulfide using HS-SPME-GC-MS.

References

• 1. Furfuryl methyl sulfide | 1438-91-1 [chemicalbook.com]
• 2. Furfuryl methyl sulfide | C6H8OS | CID 518937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. furfuryl methyl sulfide, 1438-91-1 [thegoodscentscompany.com]
• 4. benchchem.com [benchchem.com]
• 5. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Validation of an analytical method using HS-SPME-GC/MS-SIM to assess the exposure risk to carbonyl compounds and furan derivatives through beer consumption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. gcms.cz [gcms.cz]

Furfuryl Methyl Sulfide Derivatives Emerge as Potent Antimicrobials, Outperforming Some Standard Preservatives

For Immediate Release

[City, State] – [Date] – A comprehensive review of emerging research indicates that novel furfuryl methyl sulfide (B99878) derivatives demonstrate significant antimicrobial efficacy, in some cases surpassing the performance of established preservatives used in the food and pharmaceutical industries. This guide provides a detailed comparison of the antimicrobial activity of these promising compounds against standard preservatives, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Comparative Antimicrobial Efficacy

Recent studies have synthesized a variety of 2-methyl-3-furyl sulfide derivatives and evaluated their ability to inhibit the growth of a broad spectrum of foodborne pathogens. The data, summarized below, highlights the Minimum Inhibitory Concentration (MIC) of these derivatives in comparison to standard preservatives. A lower MIC value indicates greater antimicrobial potency.

Notably, several derivatives of furfuryl methyl sulfide have demonstrated superior or comparable antimicrobial activity against various bacteria and fungi when compared to conventional preservatives such as penicillin, amphotericin B, and thiram.[1] For instance, certain derivatives exhibited greater efficacy against Bacillus subtilis and Salmonella paratyphi than penicillin.[1] Similarly, potent antifungal activity, in some cases exceeding that of amphotericin B and thiram, was observed against pathogens like Penicillium italicum and Mucor racemosus.[1]

While direct comparative studies with other common food preservatives like sodium benzoate (B1203000) and potassium sorbate (B1223678) are limited, the available data suggests that furfuryl methyl sulfide derivatives hold considerable promise as effective antimicrobial agents.

Table 1: Minimum Inhibitory Concentration (MIC) of Furfuryl Methyl Sulfide Derivatives Compared to Standard Preservatives (µg/mL)

Compound/Preservative	E. coli	B. subtilis	S. aureus	A. niger
Furfuryl Methyl Sulfide Derivative 3a	>100	25	25	12.5
Furfuryl Methyl Sulfide Derivative 3b	50	6.25	50	50
Furfuryl Methyl Sulfide Derivative 3d	50	>100	50	50
Furfuryl Methyl Sulfide Derivative 3e	25	>100	>100	25
Penicillin (Standard)	6.25	12.5	6.25	-
Amphotericin B (Standard)	-	-	-	6.25
Thiram (Standard)	-	-	-	12.5

Data sourced from a study on novel 2-methyl-3-furyl sulfide flavor derivatives.[1]

Experimental Protocols

The determination of antimicrobial efficacy relies on standardized laboratory procedures. The following are detailed methodologies for two key experiments commonly used to evaluate the antimicrobial properties of chemical compounds.

Broth Microdilution Method for MIC Determination

This method is a widely used technique to determine the minimum concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Experimental Workflow for Broth Microdilution

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Detailed Steps:

• Preparation of Test Compounds: A series of twofold dilutions of the furfuryl methyl sulfide derivatives and standard preservatives are prepared in a liquid growth medium (broth) in a 96-well microtiter plate.

• Inoculum Preparation: A standardized suspension of the target microorganism, adjusted to a turbidity equivalent to a 0.5 McFarland standard, is prepared.

• Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension.

• Controls: Positive controls (broth with microorganism and a known antimicrobial agent) and negative controls (broth with microorganism only) are included.

• Incubation: The plate is incubated under conditions optimal for the growth of the microorganism (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is recorded as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Agar (B569324) Well Diffusion Method

This method is used to assess the antimicrobial activity of a substance by measuring the zone of growth inhibition on an agar plate.

Experimental Workflow for Agar Well Diffusion

Caption: Workflow for the agar well diffusion antimicrobial susceptibility test.

Detailed Steps:

• Plate Preparation: A standardized inoculum of the test microorganism is uniformly spread over the surface of an agar plate to create a "lawn."

• Well Creation: Wells of a specific diameter are cut into the agar using a sterile cork borer.

• Compound Application: A fixed volume of the test compound (furfuryl methyl sulfide derivative or standard preservative) at a known concentration is added to each well.

• Incubation: The plates are incubated under conditions that support microbial growth.

• Zone of Inhibition Measurement: The antimicrobial agent diffuses into the agar, and if it is effective, it will inhibit the growth of the microorganism, creating a clear area (zone of inhibition) around the well. The diameter of this zone is then measured.

Potential Mechanism of Action

While the precise antimicrobial mechanism of furfuryl methyl sulfide derivatives is still under investigation, the activity of furan (B31954) derivatives, in general, is believed to involve multiple cellular targets. Some studies on related sulfur-containing furan compounds suggest that their antimicrobial effects may be attributed to the induction of reactive oxygen species (ROS) and subsequent cellular damage, including DNA breakage.[1] Furthermore, some furan derivatives have been shown to inhibit biofilm formation and interfere with quorum sensing, a cell-to-cell communication system in bacteria.[1]

A hypothetical signaling pathway for the antimicrobial action of furan derivatives, which may be applicable to furfuryl methyl sulfide derivatives, is presented below. This pathway suggests that the compounds may disrupt the microbial cell membrane, leading to the activation of stress-response pathways like the Mitogen-Activated Protein Kinase (MAPK) pathway, ultimately resulting in growth inhibition and cell death.

Hypothesized Antimicrobial Signaling Pathway

Caption: Hypothesized signaling pathway for the antimicrobial action of furfuryl methyl sulfide derivatives.

Conclusion

The data presented in this guide underscores the potential of furfuryl methyl sulfide derivatives as a new class of potent antimicrobial agents. Their demonstrated efficacy against a range of pathogenic bacteria and fungi, in some instances superior to standard preservatives, warrants further investigation and development. Future research should focus on elucidating the precise mechanisms of action and conducting direct comparative studies against a wider array of commonly used food and pharmaceutical preservatives to fully ascertain their potential for commercial application.

References

• 1. Synthesis of novel 2-methyl-3-furyl sulfide flavor derivatives as efficient preservatives - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Furfuryl Methyl Sulfide: A Guide for Laboratory Professionals

Essential safety and logistical information for the proper disposal of furfuryl methyl sulfide (B99878), ensuring the protection of personnel and the environment.

Furfuryl methyl sulfide is a combustible liquid that is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1][2] Adherence to proper disposal procedures is critical to mitigate these risks and ensure compliance with regulatory standards. This guide provides a comprehensive, step-by-step approach for researchers, scientists, and drug development professionals to safely manage and dispose of this chemical.

Key Safety and Hazard Information

Before handling furfuryl methyl sulfide, it is imperative to be aware of its specific hazards and the necessary safety precautions. Personal protective equipment (PPE), including protective gloves, clothing, and eye/face protection, should be worn at all times.[1] Work should be conducted in a well-ventilated area to avoid inhalation of vapors.[1]

Quantitative Data Summary

A clear understanding of the physical and chemical properties of furfuryl methyl sulfide is essential for its safe handling and disposal.

Property	Value	Source
CAS Number	1438-91-1	[1][2]
Molecular Formula	C6H8OS	[1][2]
Appearance	Clear, colorless to light yellow liquid	[1]
Odor	Pungent, garlic, onion-like	[1]
Boiling Point	62°C @ 28 mm Hg	[1]
Flash Point	64°C / 148°F (Closed cup)	[1]
Hazard Classifications	Combustible liquid, Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation	[1][2]

Spill and Leak Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Experimental Protocol for Spill Neutralization and Cleanup:

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area. Ensure the area is well-ventilated to disperse vapors.[1]

• Eliminate Ignition Sources: As furfuryl methyl sulfide is a combustible liquid, remove all sources of ignition, such as open flames, sparks, and hot surfaces.[1][2]

• Contain the Spill: Use an inert, dry absorbent material such as sand, diatomite, or universal binders to contain the spill.[3] Do not use combustible materials like sawdust for absorption.

• Absorb and Collect: Carefully absorb the spilled material with the chosen absorbent.

• Package for Disposal: Place the absorbed material into a suitable, clearly labeled, and sealed waste disposal container.[1][4]

• Decontaminate the Area: Clean the spill area thoroughly with soap and water.[5]

• Dispose of Waste: The collected waste must be disposed of in accordance with all applicable national and local regulations.[1]

Step-by-Step Disposal Procedure

The disposal of furfuryl methyl sulfide must be handled by a licensed chemical waste disposal facility. Do not discharge it into sewer systems or the environment.[4]

Experimental Protocol for Chemical Waste Disposal:

• Segregate Waste: Keep furfuryl methyl sulfide waste separate from other chemical waste streams to avoid incompatible reactions.

• Containerize Properly: Store the waste in its original container or a compatible, tightly sealed, and clearly labeled container.[1] The label should include the chemical name and associated hazards.

• Arrange for Professional Disposal: Contact a licensed hazardous waste disposal company to arrange for the collection and disposal of the chemical. The material may be sent to a chemical destruction plant or undergo controlled incineration with flue gas scrubbing.[4]

• Maintain Records: Keep detailed records of the disposal process, including the date, quantity of waste, and the contact information of the disposal company, to ensure a complete audit trail.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of furfuryl methyl sulfide.

Caption: Workflow for the safe disposal of furfuryl methyl sulfide.

References

• 1. synerzine.com [synerzine.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. prod.adv-bio.com [prod.adv-bio.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. echemi.com [echemi.com]

Personal protective equipment for handling Furfuryl methyl sulfide

Essential Safety and Handling Guide for Furfuryl Methyl Sulfide (B99878)

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Furfuryl methyl sulfide (CAS No. 1438-91-1). Adherence to these procedures is critical for ensuring laboratory safety and minimizing risk.

Furfuryl methyl sulfide is a combustible liquid that is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1][2] It is characterized by a strong, pungent garlic-like or sulfurous odor.[1][3]

Hazard Summary

Hazard Statement	Classification
Combustible Liquid	H227
Harmful if Swallowed	H302
Causes Skin Irritation	H315
Causes Serious Eye Irritation	H319
May Cause Respiratory Irritation	H335

Operational Plan: From Procurement to Disposal

This section outlines a step-by-step plan for the safe handling of Furfuryl methyl sulfide in a laboratory setting.

Pre-Handling and Preparation

• Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific to the planned experiment, considering the quantities of Furfuryl methyl sulfide to be used and the potential for exposure.

• Engineering Controls: All handling of Furfuryl methyl sulfide must be performed in a well-ventilated area.[1][4] A certified chemical fume hood is required.

• Personal Protective Equipment (PPE): Ensure all necessary PPE is readily available and in good condition. Refer to the detailed PPE specifications below.

• Emergency Preparedness: Locate the nearest safety shower, eyewash station, and fire extinguisher. Ensure an appropriate spill kit is available.

Personal Protective Equipment (PPE) Specifications

Proper PPE is mandatory to prevent skin, eye, and respiratory exposure.

Protection Type	Specification	Rationale
Hand Protection	Chemically resistant gloves (Nitrile rubber recommended).[4]	Protects against skin irritation and absorption.[1]
Note: No specific breakthrough time data is available for Furfuryl methyl sulfide. For splash protection, it is recommended to use nitrile gloves with a minimum thickness of 5-mil and to change them immediately upon contact. For prolonged or immersive contact, consult the glove manufacturer's specific chemical resistance data.
Eye and Face Protection	Tight-fitting chemical splash goggles or a face shield.[1]	Protects against eye irritation from splashes.[1] If inhalation hazards are present, a full-face respirator may be necessary.[1]
Skin and Body Protection	A lab coat or chemical-resistant apron. Closed-toe shoes are required.	Prevents contamination of personal clothing and skin.
Respiratory Protection	Use in a well-ventilated area or with local exhaust ventilation (fume hood) is typically sufficient. If ventilation is inadequate or if aerosols are generated, a NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.[1][5]	Protects against respiratory tract irritation.[1]

Safe Handling Procedures

• Grounding: Take precautionary measures against static discharge, as the vapor may form explosive mixtures with air.[6]

• Avoiding Inhalation and Contact: Avoid breathing vapors or mists.[1] Prevent contact with skin and eyes.[4]

• Hygiene: Do not eat, drink, or smoke in the work area.[1] Wash hands thoroughly after handling, and before breaks and at the end of the workday.[1] Contaminated work clothing should be removed and washed before reuse.[1]

• Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][4] Keep the container tightly closed when not in use.[1][4]

Spill and Emergency Procedures

• Small Spills:

  • Evacuate non-essential personnel from the area.

  • Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.[1]

  • Collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.[4]

  • Clean the spill area with soap and water, and ventilate the area well.[4]

• Large Spills:

  • Evacuate the area immediately.

  • Contact your institution's emergency response team.

  • Prevent the spill from entering drains or waterways.[5]

• First Aid:

  • In case of eye contact: Immediately flush with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek medical attention.[1]

  • In case of skin contact: Immediately wash with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, seek medical attention.[1]

  • If inhaled: Move the person to fresh air and keep them in a position comfortable for breathing. If respiratory irritation persists, seek medical attention.[1]

  • If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[1]

Disposal Plan

• Waste Classification: Furfuryl methyl sulfide and any materials contaminated with it are considered hazardous waste.[2]

• Containerization: Collect all waste in a clearly labeled, sealed, and appropriate container. Do not mix with other waste streams unless specifically instructed to do so by your institution's environmental health and safety department.[6]

• Disposal Route: Dispose of the hazardous waste through a licensed waste disposal contractor, in accordance with all federal, state, and local regulations.[1][2][6]

Quantitative Data and Incompatibilities

Exposure Limits and Physical Properties

Parameter	Value	Source
Occupational Exposure Limits	No specific OSHA PEL or ACGIH TLV has been established for Furfuryl methyl sulfide.	[7]
Flash Point	64°C (148°F) - Closed Cup	[1]
Boiling Point	62°C at 28 mm Hg	[1]

Chemical Incompatibilities

While specific incompatibility data for Furfuryl methyl sulfide is limited, based on its chemical structure (a sulfide and a furan (B31954) derivative), it should be stored away from the following:

• Strong Oxidizing Agents: May react violently.

• Acids: Sulfides are generally incompatible with acids.[8][9]

• Strong Bases: May cause decomposition.

• Heat, sparks, and open flames: As it is a combustible liquid.[1][2]

Workflow for Handling Furfuryl Methyl Sulfide

Caption: Workflow for the safe handling of Furfuryl methyl sulfide.

References

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. research.arizona.edu [research.arizona.edu]
• 3. Furfuryl methyl sulfide | C6H8OS | CID 518937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. synerzine.com [synerzine.com]
• 6. ehs.utk.edu [ehs.utk.edu]
• 7. aurochemicals.com [aurochemicals.com]
• 8. ehs.princeton.edu [ehs.princeton.edu]
• 9. List of Incompatible Chemicals – Laboratory Safety [wp.stolaf.edu]